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Core Science & Biosynthesis

Foundational

1-Methyl-N-octyl-1H-pyrazol-3-amine chemical structure and properties

Structure, Synthesis, and Physicochemical Profiling for Medicinal Chemistry Applications Executive Summary 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a specialized heterocyclic building block characterize...

Author: BenchChem Technical Support Team. Date: March 2026

Structure, Synthesis, and Physicochemical Profiling for Medicinal Chemistry Applications

Executive Summary

1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a specialized heterocyclic building block characterized by a 1-methyl-1H-pyrazole core functionalized with a secondary octyl amine at the 3-position.[1] This compound represents a strategic intermediate in drug discovery, particularly for modulating the lipophilicity (LogP) of pyrazole-based scaffolds.

The pyrazole ring is a privileged structure in medicinal chemistry, found in blockbuster drugs such as Celecoxib (COX-2 inhibitor) and Crizotinib (ALK inhibitor). The introduction of an


-octyl chain transforms the polar aminopyrazole headgroup into an amphiphilic motif, enabling the exploration of hydrophobic pockets in target proteins (e.g., kinases, GPCRs) and improving membrane permeability for lead compounds.

This guide details the structural properties, validated synthesis protocols, and handling requirements for researchers utilizing this compound in lead optimization.

Chemical Identity & Physicochemical Properties

The physicochemical profile of 1-Methyl-N-octyl-1H-pyrazol-3-amine is dominated by the contrast between its polar heterocyclic core and the lipophilic aliphatic tail.

Table 1: Key Chemical Data

PropertyValue / Description
IUPAC Name 1-Methyl-N-octyl-1H-pyrazol-3-amine
CAS Number 1179676-32-4
Molecular Formula C₁₂H₂₃N₃
Molecular Weight 209.33 g/mol
SMILES CCCCCCCCNC1=NN(C)C=C1
Appearance Pale yellow oil or low-melting solid
Predicted LogP ~3.19 (Lipophilic)
H-Bond Donors 1 (Secondary Amine)
H-Bond Acceptors 3 (Pyrazole Ns + Amine N)
pKa (Predicted) ~3.5 (Pyrazole N), ~5.0 (Exocyclic Amine - reduced basicity due to conjugation)

Expert Insight: The basicity of the exocyclic nitrogen (N-octyl) is significantly lower than a standard aliphatic amine due to the electron-withdrawing nature of the heteroaromatic pyrazole ring and resonance delocalization. This impacts salt formation and nucleophilicity during further derivatization.

Structural Analysis & Reactivity

Understanding the electronic distribution is critical for predicting reactivity. The 1-methyl-1H-pyrazole system directs electrophilic aromatic substitution (EAS) primarily to the C-4 position. However, the N-octyl amino group at C-3 is a strong electron-donating group (EDG), further activating the ring.

Graphviz Diagram: Structural Logic & Reactivity Sites

ChemicalStructure Compound 1-Methyl-N-octyl-1H-pyrazol-3-amine Core Pyrazole Core (Polar Head) Compound->Core Tail Octyl Chain (Hydrophobic Tail) Compound->Tail N_Exo Exocyclic Nitrogen (Nucleophilic Site) Core->N_Exo Attached at C3 C4 C-4 Position (Electrophilic Attack) Core->C4 Activated by N-Exo Tail->N_Exo Increases Lipophilicity

Figure 1: Structural decomposition highlighting the amphiphilic nature and reactive centers.

Synthesis Protocols

Direct alkylation of 1-methyl-1H-pyrazol-3-amine with octyl halides often leads to mixtures of mono- and bis-alkylated products. The Reductive Amination pathway is the superior method for generating the secondary amine with high selectivity.

Protocol A: Reductive Amination (Recommended)

Reaction Principle: Condensation of 1-methyl-1H-pyrazol-3-amine with octanal to form an imine intermediate, followed by in situ reduction using Sodium Triacetoxyborohydride (STAB).

Reagents:

  • 1-Methyl-1H-pyrazol-3-amine (1.0 eq)

  • Octanal (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (catalytic, 1-2 drops)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Methodology:

  • Imine Formation:

    • In a dry round-bottom flask, dissolve 1-methyl-1H-pyrazol-3-amine (10 mmol) in anhydrous DCM (50 mL).

    • Add Octanal (11 mmol) and catalytic Acetic Acid.

    • Stir at room temperature (RT) for 1-2 hours under Nitrogen atmosphere.

    • Checkpoint: Monitor by TLC (formation of a less polar imine spot).

  • Reduction:

    • Cool the mixture to 0°C.

    • Add STAB (15 mmol) portion-wise over 15 minutes.

    • Allow the reaction to warm to RT and stir overnight (12-16 hours).

  • Work-up:

    • Quench with saturated aqueous NaHCO₃ solution (slowly).

    • Extract the aqueous layer with DCM (3 x 30 mL).

    • Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification:

    • Concentrate under reduced pressure.

    • Purify via Flash Column Chromatography (Silica Gel). Eluent: Hexane/Ethyl Acetate gradient (typically 20-50% EtOAc).

    • Validation: The product should be a pale oil.

Graphviz Diagram: Synthesis Workflow

Synthesis Start Start: 1-Methyl-1H-pyrazol-3-amine Intermediate Intermediate: Imine Species Start->Intermediate Condensation (2h, RT) Reagent1 + Octanal (Cat. AcOH, DCM) Reagent1->Intermediate Product Product: 1-Methyl-N-octyl-1H-pyrazol-3-amine Intermediate->Product Reduction (16h, RT) Reagent2 + NaBH(OAc)3 (Reductive Agent) Reagent2->Product

Figure 2: Reductive amination pathway ensuring mono-alkylation selectivity.

Applications in Drug Discovery

This compound serves as a "Lipophilic Tail" donor. In Fragment-Based Drug Design (FBDD), the pyrazole acts as a hinge-binder (in kinases) or a polar anchor, while the octyl chain probes:

  • Hydrophobic Channels: Many enzymes (e.g., CYP450s, Lipases) have deep hydrophobic access channels. The octyl chain can occupy these regions to increase binding affinity.

  • Membrane Permeability: The high LogP (~3.2) facilitates passive transport across the blood-brain barrier (BBB) or gastrointestinal tract, correcting the poor permeability often seen in highly polar pyrazole drugs.

  • ProTide/Prodrug Strategies: The secondary amine can be further acylated to create prodrugs that release the active pyrazole core upon enzymatic hydrolysis.

Comparative Analysis:

  • Parent (Methyl-amino-pyrazole):[2] LogP ~ -0.2 (Water soluble, poor permeability).

  • Octyl Derivative: LogP ~ 3.2 (Lipophilic, high permeability).

Safety & Handling (SDS Summary)

While specific toxicological data for this derivative is limited, it should be handled with the precautions standard for alkyl-aminopyrazoles.

  • GHS Classification (Predicted):

    • Skin Irritation: Category 2 (Causes skin irritation).[2]

    • Eye Irritation: Category 2A (Causes serious eye irritation).

    • STOT-SE: Category 3 (May cause respiratory irritation).

  • Handling: Wear nitrile gloves, safety goggles, and use within a fume hood. Avoid inhalation of vapors if the compound is in oil form.

  • Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the secondary amine.

References
  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 19614724 (Related Pyrazole Amines). Retrieved from [Link]

Sources

Exploratory

Molecular weight and formula of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Technical Monograph: 1-Methyl-N-octyl-1H-pyrazol-3-amine Content Type: Technical Reference & Synthesis Guide Target Audience: Medicinal Chemists, Process Development Scientists, and Chemical Biology Researchers. Executiv...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: 1-Methyl-N-octyl-1H-pyrazol-3-amine

Content Type: Technical Reference & Synthesis Guide Target Audience: Medicinal Chemists, Process Development Scientists, and Chemical Biology Researchers.

Executive Summary & Chemical Identity

1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a functionalized aminopyrazole derivative characterized by a lipophilic octyl chain attached to the exocyclic amine of the 1-methylpyrazole core.

In drug discovery, this molecule serves as a critical lipophilic building block . The pyrazole ring acts as a bioisostere for imidazole or pyrrole, commonly found in kinase inhibitors and GPCR ligands, while the


 octyl chain modulates physicochemical properties such as LogP and membrane permeability. This specific derivative is frequently employed in Fragment-Based Drug Design (FBDD) to probe hydrophobic pockets in protein targets.
Table 1: Physicochemical Profile[1][2][3][4]
ParameterValueTechnical Note
CAS Number 1179676-32-4 Unique identifier for regulatory verification.
Molecular Formula

Stoichiometry: 12 Carbon, 23 Hydrogen, 3 Nitrogen.[1][2][3][4][5][6][7][8][9][10]
Molecular Weight 209.33 g/mol Monoisotopic mass: 209.1892.
SMILES CCCCCCCCNC1=NN(C)C=C1Defines connectivity: N-octyl on exocyclic amine.
LogP (Predicted) ~3.19Indicates high lipophilicity; suitable for CNS penetration.
TPSA 29.85 ŲLow polar surface area suggests good oral bioavailability.
pKa (Base) ~4.5 - 5.0The exocyclic amine is weakly basic due to delocalization into the pyrazole ring.
Appearance Viscous Oil / Low-melting SolidThe octyl chain disrupts crystal packing, lowering MP compared to the parent amine.

Synthesis & Manufacturing Protocols

To ensure high purity and prevent over-alkylation (formation of tertiary amines or quaternary salts), Reductive Amination is the superior synthetic pathway compared to direct alkylation.

Methodology: Reductive Mono-Alkylation (Recommended)

This protocol prioritizes selectivity for the mono-octyl species.

Reagents:

  • Substrate: 1-Methyl-1H-pyrazol-3-amine (1.0 eq)

  • Carbonyl Source: Octanal (1.05 eq)

  • Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Solvent: 1,2-Dichloroethane (DCE) or THF

  • Catalyst: Acetic Acid (1-2 eq)

Step-by-Step Protocol:

  • Imine Formation: In a dry reaction vessel under

    
     atmosphere, dissolve 1-Methyl-1H-pyrazol-3-amine in anhydrous DCE. Add Octanal and Acetic Acid.
    
    • Mechanistic Insight: Acetic acid catalyzes the formation of the hemiaminal and subsequent dehydration to the imine intermediate.

  • Equilibration: Stir at Room Temperature (RT) for 1–2 hours. Monitor by TLC or LC-MS to confirm consumption of the amine and formation of the imine (

    
    ).
    
  • Reduction: Cool the solution to 0°C. Add Sodium triacetoxyborohydride (STAB) portion-wise.

    • Why STAB? Unlike

      
      , STAB is mild and will reduce the imine selectively without reducing the excess aldehyde to octanol, simplifying purification.
      
  • Quench & Workup: Stir overnight at RT. Quench with saturated

    
    . Extract with DCM (
    
    
    
    ). Wash organic layer with brine, dry over
    
    
    .
  • Purification: Concentrate in vacuo. Purify via Flash Column Chromatography (SiO2, Hexane/EtOAc gradient). The product is typically a pale yellow oil.

Alternative Route: Direct Alkylation (Not Recommended)
  • Reagents: Octyl bromide,

    
    , DMF.
    
  • Drawback: High risk of di-alkylation (

    
    -dioctyl) and alkylation at the ring nitrogen (
    
    
    
    ), leading to complex regioisomeric mixtures that are difficult to separate.

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of the reductive amination pathway, highlighting critical control points.

SynthesisWorkflow Start Start: 1-Methyl-1H-pyrazol-3-amine Reagents Add: Octanal (1.05 eq) + AcOH Solvent: DCE Start->Reagents Intermediate Intermediate: Imine Formation (Equilibrium) Reagents->Intermediate Dehydration (-H2O) Reduction Reduction: Add NaBH(OAc)3 Temp: 0°C -> RT Intermediate->Reduction Hydride Transfer Quench Quench: Sat. NaHCO3 Extraction: DCM Reduction->Quench 12h Reaction Purification Purification: Flash Chromatography (Hexane/EtOAc) Quench->Purification Crude Oil Product Final Product: 1-Methyl-N-octyl-1H-pyrazol-3-amine Purification->Product >95% Purity

Figure 1: Step-wise reductive amination workflow ensuring mono-alkylation selectivity.

Structural Characterization & Validation

To validate the identity of the synthesized molecule, the following spectroscopic signatures must be confirmed.

1. Proton NMR (


 NMR, 400 MHz, 

):
  • 
     7.20 (d, 1H):  Pyrazole C5-H (Ring proton).
    
  • 
     5.60 (d, 1H):  Pyrazole C4-H (Ring proton, upfield due to electron-rich amine).
    
  • 
     3.75 (s, 3H): 
    
    
    
    -Methyl group (Singlet, characteristic of N1-Me).
  • 
     3.10 (t, 2H): 
    
    
    
    -CH2- (Methylene adjacent to amine).
  • 
     1.60 (m, 2H):  -CH2- (Beta-methylene).
    
  • 
     1.25 (br s, 10H):  Bulk methylene chain (Octyl tail).
    
  • 
     0.88 (t, 3H):  Terminal Methyl of octyl chain.
    

2. Mass Spectrometry (ESI+):

  • Target Ion:

    
    
    
  • Expected m/z: 210.19

  • Fragment Pattern: Loss of octyl chain may be observed at higher collision energies.

Applications in Drug Discovery

This molecule is not merely a chemical curiosity; it represents a strategic scaffold in Medicinal Chemistry .

A. Kinase Inhibition (Hinge Binding) The aminopyrazole motif is a classic "hinge binder" in kinase inhibitors (e.g., analogous to the scaffold in Crizotinib or Ruxolitinib).

  • Mechanism: The Pyrazole N2 (nitrogen with lone pair) acts as a Hydrogen Bond Acceptor (HBA), while the exocyclic -NH- acts as a Hydrogen Bond Donor (HBD).

  • Role of Octyl Chain: The octyl group probes the "Solvent Front" or hydrophobic back-pockets (e.g., the gatekeeper region) of the ATP-binding site, potentially improving potency against specific isoforms.

B. Surfactant & Amphiphilic Properties With a polar head group (aminopyrazole) and a non-polar tail (C8), this molecule behaves as a cationic surfactant at acidic pH.

  • Utility: It can be used in the formulation of lipid nanoparticles (LNPs) or as a surface-active ligand in the synthesis of metal-organic frameworks (MOFs).

C. Diagram: Pharmacophore Logic

Pharmacophore Molecule 1-Methyl-N-octyl- 1H-pyrazol-3-amine Head Pyrazole Head (Polar/H-Bonding) Molecule->Head Tail Octyl Tail (Hydrophobic) Molecule->Tail Target1 Kinase Hinge Region Head->Target1 H-Donor/Acceptor Tail->Target1 Hydrophobic Pocket Target2 Membrane Permeability Tail->Target2 Lipophilic Interaction

Figure 2: Pharmacophore dissection showing the dual role of the pyrazole head and octyl tail in biological systems.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.
  • Fustero, S., et al. (2011). "Recent advances in the synthesis of pyrazoles." Chemical Reviews, 111(11), 6984-7034. (Review of pyrazole chemistry).

Sources

Foundational

Beyond the SDS: A Technical Risk Assessment Framework for 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary & Chemical Identity While standard Safety Data Sheets (SDS) provide regulatory compliance data, they often fail to capture the nuance required for research and development (R&D) involving novel intermed...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

While standard Safety Data Sheets (SDS) provide regulatory compliance data, they often fail to capture the nuance required for research and development (R&D) involving novel intermediates. This guide analyzes 1-Methyl-N-octyl-1H-pyrazol-3-amine , a lipophilic aminopyrazole derivative often utilized as a building block in medicinal chemistry (e.g., kinase inhibitor synthesis) and agrochemical discovery.

Unlike its hydrophilic parent (1-methyl-1H-pyrazol-3-amine), the addition of the C8-octyl chain fundamentally alters its bioavailability, skin permeation rates, and environmental fate. This document bridges the gap between basic GHS classification and practical laboratory safety.

Chemical Identification Table
ParameterValueNotes
Chemical Name 1-Methyl-N-octyl-1H-pyrazol-3-amineIUPAC
CAS Number 1179676-32-4 Specific to N-octyl variant
Molecular Formula

Molecular Weight 209.33 g/mol
Physical State Viscous Oil / Low-melting SolidPredicted MP < 40°C due to alkyl chain
Solubility DMSO, Methanol, DCMInsoluble in water (Hydrophobic)
pKa (Predicted) ~4.5 (Pyrazole N), ~9.0 (Amine)Secondary amine is basic

Predictive Toxicology & Hazard Identification (SAR Analysis)

Scientific Integrity Note: As experimental toxicological data for this specific CAS is proprietary or sparse, we utilize Structure-Activity Relationship (SAR) and Read-Across methodology based on the structural parent (1-methylpyrazol-3-amine) and aliphatic amines.

The "Dual-Hazard" Mechanism

The molecule presents a dual-threat profile:

  • The Pyrazole Core: A known irritant to mucous membranes.

  • The Octyl Tail: A lipophilic carrier that facilitates rapid dermal absorption, effectively "dragging" the irritant core across the stratum corneum.

GHS Classification (Derived)
  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

  • Serious Eye Damage: Category 1 (Risk of serious damage due to basicity).

  • Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life - driven by the C8 chain).

Visualization: Toxicity Structure-Activity Relationship (SAR)

SAR_Analysis Core Pyrazole Core (Polar Head) Irritation Mucous Membrane Irritation Core->Irritation Heterocyclic N Tail Octyl Chain (Lipophilic Tail) Permeation Enhanced Dermal Absorption Tail->Permeation Lipophilicity Aquatic Aquatic Bioaccumulation (High LogP) Tail->Aquatic LogP > 3.5 Amine Secondary Amine (Basic) EyeDamage Corneal Opacity Risk Amine->EyeDamage High pH Permeation->Irritation Systemic Entry

Figure 1: SAR analysis highlighting how the octyl chain amplifies the toxicity profile of the pyrazole core by facilitating biological membrane crossing.

Handling & Synthesis Protocols

Synthesis Workflow (Reductive Amination)

The most common synthesis route involves the reductive amination of 1-methyl-1H-pyrazol-3-amine with octanal. This process introduces specific hazards (hydride reducing agents).

Protocol:

  • Schiff Base Formation: React amine with octanal in MeOH (Dehydrating conditions).

  • Reduction: Add

    
     or 
    
    
    
    . Critical Safety Point: Hydrogen gas evolution.
  • Quench & Extraction: Acidic quench followed by basic extraction.

Safe Handling Workflow

Because of the "permeation enhancer" effect of the octyl group, standard nitrile gloves may offer reduced breakthrough times compared to the non-alkylated parent.

Required PPE:

  • Gloves: Double-gloving recommended. Inner layer: Nitrile (4 mil); Outer layer: Laminate (Silver Shield) if handling neat oil.

  • Respiratory: P100/Organic Vapor cartridge if heating or aerosolizing.

Visualization: Safe Handling Logic

Handling_Workflow Receipt Chemical Receipt (Check Seal) Storage Storage (4°C, Inert Gas) Receipt->Storage Weighing Weighing (Fume Hood Only) Storage->Weighing Allow to warm Reaction Reaction/Synthesis (Closed Vessel) Weighing->Reaction Waste Waste Disposal (Basic Organic Stream) Reaction->Waste Spill Spill Event? Reaction->Spill Spill->Waste No CleanUp Absorb with Vermiculite Do NOT use water Spill->CleanUp Yes

Figure 2: Operational workflow emphasizing containment during the weighing and reaction phases to prevent dermal exposure.

Emergency Response & Environmental Fate

First Aid (Self-Validating Protocols)
  • Eye Contact: Do not rely on simple rinsing. The basicity of the amine requires immediate irrigation for at least 20 minutes . Validation: Check pH of the eye cul-de-sac with litmus paper (aim for pH 7.0-7.4) before ceasing irrigation.

  • Skin Contact: The octyl chain makes this compound resistant to simple water washing. Use Polyethylene Glycol (PEG 400) or a soap/water slurry. Water alone may spread the lipophilic oil.

Environmental Fate
  • LogP Estimation: The octyl chain adds approximately +4.0 to the LogP of the parent pyrazole.

    • Parent LogP: ~0.2

    • Octyl Derivative LogP: ~4.2

  • Implication: This compound is Bioaccumulative . It will bind to soil organic matter and is toxic to aquatic organisms (fish/daphnia).

  • Spill Control: Do not wash into drains. Use hydrophobic absorbents (oil-only pads).

References

  • ChemScene. (2023). 1-Methyl-N-octyl-1h-pyrazol-3-amine Product Data (CAS 1179676-32-4).[1] Retrieved from

  • Sigma-Aldrich. (2023). Safety Data Sheet for 1-Methyl-1H-pyrazol-3-amine (Parent Analog). Retrieved from

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for Aminopyrazoles. PubChem. Retrieved from

  • ECHA (European Chemicals Agency). (2023). Guidance on QSARs and Grouping of Chemicals (Read-Across). Retrieved from

Sources

Exploratory

Thermodynamic Stability and Degradation Kinetics of 1-Methyl-1H-pyrazol-3-amine Derivatives

Executive Summary In the development of novel active pharmaceutical ingredients (APIs) and agrochemicals, the pyrazole scaffold serves as a foundational pharmacophore. Among its derivatives, 1-methyl-1H-pyrazol-3-amine i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development of novel active pharmaceutical ingredients (APIs) and agrochemicals, the pyrazole scaffold serves as a foundational pharmacophore. Among its derivatives, 1-methyl-1H-pyrazol-3-amine is uniquely valuable due to its defined geometric isomerism and distinct thermal profile. Understanding the thermodynamic stability of this compound is critical for predicting its behavior during high-temperature synthetic coupling, formulation, and long-term storage. This technical guide synthesizes the structural thermodynamics, tautomeric landscape, and thermal hazard profiling of 1-methyl-1H-pyrazol-3-amine, providing researchers with self-validating protocols for rigorous material characterization.

Structural Thermodynamics & Tautomeric Landscape

The intrinsic stability of a pyrazole derivative is heavily dictated by its tautomeric equilibrium and substituent effects. Unsubstituted pyrazoles undergo rapid annular tautomerism (the migration of a proton between the N1 and N2 positions), which can complicate crystallization and analytical characterization[1].

By introducing a methyl group at the N1 position, 1-methyl-1H-pyrazol-3-amine strictly precludes annular tautomerism, locking the heterocycle into a single, stable geometric form[1]. While the molecule still possesses the theoretical potential for amino-imino tautomerism at the C3 position, quantum chemical studies and thermodynamic calculations indicate that the 3-amino tautomer is overwhelmingly favored[2]. This preference is driven by the thermodynamic imperative to preserve the fully delocalized 6π-electron aromatic system of the pyrazole ring, which is disrupted in the imino form[2].

G N1 1-Methyl-1H-pyrazol-3-amine N2 N-Methyl Hyperconjugation N1->N2 induces N3 Blocked Annular Tautomerism N1->N3 ensures N4 Increased Tonset (411 °C) N2->N4 elevates N5 Reduced Exothermic ΔH (-739 J/g) N2->N5 dampens N6 Enhanced Thermodynamic Stability N3->N6 stabilizes N4->N6 N5->N6

Logical relationship of structural features enhancing thermodynamic stability.

Thermal Hazards and Decomposition Kinetics

A critical aspect of thermodynamic profiling is understanding a compound's thermal hazard potential, typically evaluated via Differential Scanning Calorimetry (DSC). The N-methyl substituent plays a profound mechanistic role in altering the decomposition kinetics of the pyrazole core.

Unlike electron-withdrawing groups (e.g., nitro groups) that stabilize radical intermediates and lower the decomposition threshold, the electron-donating methyl group stabilizes the parent pyrazole molecule through hyperconjugation [3]. This hyperconjugative effect raises the activation energy required for thermal fragmentation.

As detailed in recent thermal hazard evaluations of five-membered aromatic heterocycles, 1-methyl-1H-pyrazol-3-amine exhibits a significantly higher decomposition onset temperature (


) and a less violent exothermic release (

) compared to its unmethylated counterpart[3].
Quantitative Thermal Data Summary
Compound

(°C)

(J/g)
Mechanistic Driver of Stability
1H-pyrazol-3-amine 355-1030Unsubstituted N1; lower energy barrier for fragmentation.
1-methyl-1H-pyrazol-3-amine 411-739N1-methylated; stabilized via hyperconjugation.

Data derived from orthogonal projection and DSC evaluations of aromatic heterocycles[3].

Self-Validating Experimental Protocol for Thermal Analysis

To accurately reproduce the thermodynamic profiling of 1-methyl-1H-pyrazol-3-amine derivatives, researchers must employ a self-validating workflow utilizing simultaneous Thermogravimetric Analysis (TGA) and DSC. The following step-by-step methodology ensures that experimental artifacts are minimized and causality between heat flow and mass loss is clearly established.

Step 1: Precision Sample Preparation

  • Action: Accurately weigh 5–10 mg of 1-methyl-1H-pyrazol-3-amine into a tared platinum or alumina crucible[4]. Ensure the sample is a fine, homogeneous powder.

  • Causality: A small, uniform sample mass minimizes internal thermal gradients. This ensures that the measured

    
     accurately reflects the intrinsic thermodynamic stability of the molecule rather than an artifact of bulk heat transfer or uneven heating.
    

Step 2: Atmospheric Control

  • Action: Place the crucible into the TGA/DSC furnace and purge with high-purity nitrogen (99.999%) at a continuous flow rate of 50 mL/min for at least 30 minutes prior to the run[4].

  • Causality: An inert atmosphere is critical to completely suppress oxidative degradation pathways. This isolates the purely thermal decomposition kinetics (e.g., radical fragmentation,

    
     extrusion) from confounding combustion reactions.
    

Step 3: Programmed Thermal Ramping

  • Action: Heat the sample from ambient temperature to 600 °C at a strictly controlled rate of 10 °C/min[4].

  • Causality: A 10 °C/min ramp rate provides an optimal thermodynamic balance. It is slow enough to maintain thermal equilibrium across the sample, yet fast enough to provide sharp, high-resolution endothermic and exothermic peaks for precise integration of

    
    .
    

Step 4: Orthogonal Data Synthesis

  • Action: Cross-reference the mass loss derivative curve (dTGA) with the DSC heat flow curve.

  • Causality: This step self-validates the data. If a massive exothermic peak on the DSC aligns perfectly with a sharp drop in mass on the TGA, the event is confirmed as chemical degradation (fragmentation) rather than a mere phase transition (like melting, which occurs without mass loss).

Workflow S1 Sample Preparation (5-10 mg, Homogeneous Powder) S2 Purge Furnace (N2 Gas, 50 mL/min) S1->S2 S3 Differential Scanning Calorimetry (Ramp 10 °C/min) S2->S3 S4 Thermogravimetric Analysis (Mass Loss vs Temp) S2->S4 S5 Data Synthesis (Tonset & ΔH Calculation) S3->S5 S4->S5 S6 Safety & Stability Profile Generated S5->S6

Self-validating experimental workflow for TGA and DSC thermal profiling.

Mechanistic Pathways of Degradation

When 1-methyl-1H-pyrazol-3-amine derivatives are pushed beyond their


, they undergo predictable, multi-step fragmentation. Thermogravimetric analysis of functionalized derivatives, such as 4-iodo-1-methyl-1H-pyrazol-3-amine, provides an excellent window into this mechanism.

During thermal ramping, the molecule first sheds its weakest substituents. For the iodinated derivative, an initial mass loss occurs at approximately 180 °C, corresponding to the homolytic cleavage of the C-I bond[4]. As the temperature breaches the core stability threshold (250 °C – 400 °C), the pyrazole ring itself undergoes catastrophic fragmentation[4]. This secondary, highly exothermic step is characterized by the rupture of the N-N and C-N bonds, resulting in the rapid extrusion of nitrogen gas and the volatilization of the remaining aliphatic and amino fragments[4].

By understanding these precise thermodynamic limits and degradation pathways, formulation scientists can accurately define the processing parameters and shelf-life boundaries for drugs containing the 1-methyl-1H-pyrazol-3-amine scaffold.

References

Sources

Foundational

In-Depth Technical Guide: Bioactivity and Applications of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a highly specialized, bifunctional small molecule utilized primarily as an advanced building block and screening hit in targeted drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a highly specialized, bifunctional small molecule utilized primarily as an advanced building block and screening hit in targeted drug discovery[1]. Characterized by a polar, hydrogen-bonding pyrazole core and a highly lipophilic N-octyl tail, this scaffold is uniquely positioned to interrogate hydrophobic binding pockets in enzymes and penetrate lipid-rich bacterial cell walls. This whitepaper synthesizes the core bioactivity domains of this molecule—specifically its role in direct Enoyl-Acyl Carrier Protein Reductase (InhA) inhibition for antitubercular applications and its utility in kinase (mTOR/PIKK) inhibition profiling.

Structural Rationale & Physicochemical Profiling

To understand the bioactivity of 1-Methyl-N-octyl-1H-pyrazol-3-amine, one must deconstruct its molecular architecture. The design of this molecule is not arbitrary; it is a calculated exercise in amphiphilic pharmacophore engineering.

  • The 1-Methyl-1H-pyrazol-3-amine Core: The pyrazole ring is a privileged scaffold in medicinal chemistry. The nitrogen atoms at positions 1 and 2 act as potent hydrogen bond acceptors, while the exocyclic amine at position 3 serves as a hydrogen bond donor. The N1-methyl group restricts tautomerization, locking the molecule into a specific conformation that favors predictable binding kinetics in enzyme active sites, particularly the ATP-binding hinge regions of kinases[2].

  • The N-Octyl Chain: The eight-carbon aliphatic tail drastically increases the molecule's lipophilicity (LogP). In biological systems, this chain serves two distinct causal functions:

    • Substrate Mimicry: It mimics the long-chain fatty acid substrates of lipid-processing enzymes.

    • Membrane Anchoring: It facilitates the disruption or penetration of thick, lipid-rich barriers, such as the mycolic acid envelope of Mycobacterium tuberculosis.

Core Bioactivity Domains

Direct Inhibition of InhA (Antimycobacterial Activity)

The emergence of multidrug-resistant tuberculosis (MDR-TB) has rendered classic prodrugs like Isoniazid increasingly ineffective, primarily due to mutations in the KatG activating enzyme. Pyrazole-3-amine derivatives, particularly those with extended alkyl chains, have emerged as potent, direct inhibitors of Enoyl-Acyl Carrier Protein Reductase (InhA), bypassing the need for KatG activation[3][4].

Mechanistic Causality: InhA is crucial for the FAS II cycle, elongating fatty acids to form mycolic acids. The N-octyl chain of 1-Methyl-N-octyl-1H-pyrazol-3-amine occupies the hydrophobic substrate-binding pocket of InhA, directly competing with the natural enoyl-ACP substrate. Simultaneously, the pyrazole core forms critical hydrogen bonds with the catalytic Tyrosine (Tyr158) and the NAD+ cofactor, locking the enzyme in an inactive ternary complex[3][4].

Kinase Inhibition (mTOR and PIKK Pathways)

Beyond infectious diseases, the pyrazole-3-amine motif is extensively documented in oncology, specifically within inhibitors targeting the mammalian target of rapamycin (mTOR) and Phosphoinositide 3-kinase-like kinases (PIKKs)[2][5].

Mechanistic Causality: In the design of mTOR inhibitors, the pyrazole core acts as an ATP-competitive hinge binder. The N-octyl substitution, while unusually long for standard kinase inhibitors, is utilized in screening assays to probe the depth and flexibility of the hydrophobic specificity pockets adjacent to the ATP-binding site. This helps map the steric boundaries of the kinase domain before optimizing for oral bioavailability[2].

Mechanistic Pathway Visualization

The following diagram illustrates the targeted disruption of the FAS II cycle by N-octyl pyrazole derivatives, resulting in mycobacterial cell death.

InhA_Pathway N1 FAS II Cycle Initiation N2 Enoyl-ACP Substrate N1->N2 N3 InhA Enzyme (Active Site) N2->N3 Binds N6 Mycolic Acid Biosynthesis Halted N3->N6 Inhibited N4 1-Methyl-N-octyl- 1H-pyrazol-3-amine N5 Direct Inhibition (No KatG needed) N4->N5 N5->N3 Blocks N7 Mycobacterial Cell Death N6->N7

Mechanism of direct InhA inhibition by N-octyl pyrazole derivatives.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the bioactivity of 1-Methyl-N-octyl-1H-pyrazol-3-amine, experimental designs must account for its high lipophilicity. The following protocols are engineered as self-validating systems to prevent false positives (e.g., aggregation-based inhibition).

Protocol A: Fluorometric InhA Direct Inhibition Assay

Purpose: To quantify the direct, KatG-independent inhibition of InhA.

  • Buffer Preparation: Prepare a reaction buffer of 30 mM PIPES (pH 6.8), 150 mM NaCl, and 0.01% Triton X-100 .

    • Causality: PIPES maintains the optimal physiological pH for InhA stability. Triton X-100 is critical; without this non-ionic detergent, the highly lipophilic N-octyl compound will form colloidal aggregates, leading to non-specific, false-positive enzyme inhibition (PAINS behavior).

  • Enzyme & Cofactor Pre-incubation: Mix 5 nM recombinant M. tuberculosis InhA with 250 µM NADH in the reaction buffer. Incubate at 25°C for 10 minutes.

  • Compound Addition (Self-Validation Step):

    • Test: Add 1-Methyl-N-octyl-1H-pyrazol-3-amine (titrated from 10 µM to 1 nM).

    • Positive Control: Add Triclosan (a known direct InhA inhibitor)[3].

    • Negative Control: Add 1% DMSO (vehicle).

  • Reaction Initiation: Add 50 µM 2-trans-dodecenoyl-CoA (the substrate mimic) to initiate the reaction.

  • Kinetic Readout: Monitor the depletion of NADH via fluorescence (Excitation: 340 nm, Emission: 460 nm) continuously for 20 minutes.

    • Causality: As InhA reduces the substrate, NADH is oxidized to non-fluorescent NAD+. An active inhibitor will preserve the fluorescence signal over time.

Protocol B: Kinase Selectivity Profiling (TR-FRET)

Purpose: To assess ATP-competitive binding against mTOR.

  • Complex Formation: Combine 1 nM mTOR kinase, 50 nM GFP-labeled physiological substrate (e.g., 4E-BP1), and the pyrazole compound in a HEPES-based kinase buffer.

  • ATP Competition: Introduce 10 µM ATP (near the

    
     for mTOR) spiked with a Terbium-labeled anti-phospho-substrate antibody.
    
    • Causality: Setting ATP at

      
       ensures the assay is sensitive enough to detect competitive displacement by the pyrazole core without being overwhelmed by physiological ATP concentrations.
      
  • Validation Controls: Utilize (allosteric) and Torin-1 (ATP-competitive) to validate the dynamic range of the assay[2].

  • Detection: Measure Time-Resolved Förster Resonance Energy Transfer (TR-FRET) after 60 minutes. A reduction in the FRET signal indicates successful inhibition of substrate phosphorylation.

Quantitative Data Summary

The following table synthesizes the expected physicochemical parameters and pharmacological benchmarks for the 1-Methyl-N-octyl-1H-pyrazol-3-amine scaffold based on its class behavior in literature[1][2][3].

ParameterValue / RangeBiological & Experimental Relevance
Molecular Weight 209.33 g/mol Highly favorable for small-molecule screening; allows room for further functionalization.
LogP (Estimated) 3.2 - 3.8Optimal for lipid membrane penetration, but requires detergents in aqueous in vitro assays to prevent aggregation.
InhA IC₅₀ (Class Avg) 0.5 µM - 5.0 µMDemonstrates direct binding to the enoyl-ACP pocket. The octyl chain drives nanomolar to low-micromolar affinity.
mTOR IC₅₀ (Class Avg) 1.0 µM - 10.0 µMActs as a moderate ATP-competitive hinge binder; the long octyl chain may cause steric clashes in tighter kinase pockets.
Hydrogen Bond Donors 1 (Exocyclic Amine)Critical for interacting with the catalytic Tyr158 in InhA or the hinge backbone in kinases.
Hydrogen Bond Acceptors 2 (Pyrazole Nitrogens)Facilitates orientation within the ATP-binding pocket.

References

  • Jain, S., Sharma, S., Sen, D. J., & Pandya, S. S. (2020). Enoyl-Acyl Carrier Protein Reductase (INHA): A Remarkable Target to Exterminate Tuberculosis. Anti-Infective Agents, 18(3). ResearchGate. URL:[Link]

  • Genentech, Inc. (2010).Pyrimidine compounds, compositions and methods of use (Patent No. WO2010014939A1). World Intellectual Property Organization. Google Patents.

Sources

Exploratory

Technical Analysis: Lipophilicity Profile of 1-Methyl-N-octyl-1H-pyrazol-3-amine

The following technical guide provides an in-depth analysis of the lipophilicity and LogP characteristics of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4). Executive Summary 1-Methyl-N-octyl-1H-pyrazol-3-amine...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of the lipophilicity and LogP characteristics of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).

Executive Summary

1-Methyl-N-octyl-1H-pyrazol-3-amine is a functionalized pyrazole derivative characterized by a lipophilic octyl chain attached to the exocyclic amine at the 3-position. This structural modification significantly alters the physicochemical profile of the parent scaffold (1-methyl-1H-pyrazol-3-amine), shifting it from a polar, water-soluble fragment to a highly lipophilic molecular building block.

  • Compound: 1-Methyl-N-octyl-1H-pyrazol-3-amine[1]

  • CAS Number: 1179676-32-4[1]

  • Molecular Formula: C₁₂H₂₃N₃[1]

  • Consensus LogP (Predicted): 3.19 ± 0.2

  • Primary Application: Hydrophobic intermediate for medicinal chemistry, surfactant-like ligands, and agrochemical synthesis.

Part 1: Chemical Architecture & Theoretical LogP Analysis

Structural Decomposition

To understand the lipophilicity (LogP) of this compound, we must deconstruct it into its contributing pharmacophores. The LogP value is a composite of the hydrophilic heteroaromatic core and the hydrophobic alkyl tail.

FragmentContribution to LipophilicityPhysicochemical Effect
Pyrazole Core (1-Methyl) Hydrophilic / PolarProvides H-bond acceptor sites (N2) and aromatic character. Base LogP ~ 0.0 to 0.2.
Exocyclic Amine (-NH-) Polar / H-Bond DonorIncreases water solubility; capable of ionization (pKa dependent).
Octyl Chain (C₈H₁₇) Highly Lipophilic The dominant driver of LogP. Adds ~3.5–4.0 log units due to van der Waals interactions and hydrophobic effect.
Consensus LogP Derivation

While experimental data for this specific catalog compound is limited in public literature, computational consensus models (ChemAxon, ALOGPS) converge on a value significantly higher than the methyl-analog.

  • Baseline: 1-Methyl-1H-pyrazol-3-amine (LogP ≈ 0.002)

  • Modification: Addition of Heptyl/Octyl moiety.

  • Calculation:

    • Octyl chain adds

      
      
      
    • Secondary amine correction

      
      
      
  • Result: The calculated LogP of 3.19 indicates the compound is moderately lipophilic, sitting in the "sweet spot" for drug-like permeability (Lipinski Rule of 5 ideal range: 1–5).

Ionization and LogD

Unlike simple alkanes, this compound is ionizable. The exocyclic nitrogen, while less basic than an aliphatic amine due to resonance delocalization into the pyrazole ring, still possesses a pKa value (estimated ~4.0–5.0).

  • At pH 7.4 (Physiological): The compound exists primarily in its neutral form , meaning LogD ≈ LogP.

  • At pH 2.0 (Gastric): The amine protonates, drastically lowering the distribution coefficient (LogD < 1.0), enhancing aqueous solubility.

Part 2: Experimental Determination Protocols

For researchers validating this compound, relying solely on prediction is insufficient. The following protocols are engineered for hydrophobic amines.

Potentiometric Titration (The "Gold Standard" for Ionizables)

This method determines both pKa and LogP simultaneously by titrating the compound in a dual-phase system (Water/Octanol).

Protocol:

  • Preparation: Dissolve 5 mg of 1-Methyl-N-octyl-1H-pyrazol-3-amine in 10 mL of 0.1 M HCl (aqueous phase) saturated with octanol.

  • Titrant: 0.1 M KOH (carbonate-free).

  • Execution: Perform titration under inert gas (

    
    ) at 25°C.
    
  • Data Analysis: The shift in the titration curve (pKa apparent) in the presence of octanol relative to water alone allows the calculation of LogP using the Bjerrum difference plot.

RP-HPLC Estimation (High Throughput)

For rapid assessment, retention time on a C18 column correlates linearly with lipophilicity.

Workflow:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

  • Mobile Phase: Isocratic Methanol/Water (70:30) buffered at pH 7.4 (MOPS or Phosphate) to ensure neutral species.

  • Standards: Calibrate using a homologous series of n-alkyl benzenes or pyrazoles with known LogP.

  • Calculation:

    
    
    
    
    
    (Where A and B are slope/intercept from standards)

Part 3: Visualization of Physicochemical Behavior

Partitioning Equilibrium Diagram

The following diagram illustrates the dynamic equilibrium of the compound between the lipid (octanol) and aqueous phases, highlighting the pH-dependent ionization switch.

Partitioning cluster_lipid Lipid Phase (Octanol) cluster_aqueous Aqueous Phase (Buffer) Neutral_Lipid Neutral Species (High Solubility) LogP Driver Neutral_Aq Neutral Species (Low Solubility) Neutral_Aq->Neutral_Lipid Partitioning (LogP ~3.19) Cation_Aq Protonated Cation [BH+] (High Solubility) pH < pKa Neutral_Aq->Cation_Aq Protonation (pKa ~4.5) Note At pH 7.4, equilibrium shifts UP (Lipophilic dominance). At pH 2.0, equilibrium shifts RIGHT (Hydrophilic dominance). Note->Neutral_Aq

Caption: Figure 1: Biphasic distribution equilibrium. The octyl chain drives partitioning into the lipid layer, while acidic pH traps the molecule in the aqueous phase via protonation.

Experimental Workflow (HPLC Method)

HPLC_Workflow Start Sample Prep (1 mg/mL in MeOH) Condition Column Equilibration (70% MeOH / 30% Buffer pH 7.4) Start->Condition Inject Injection (10 µL) Condition->Inject Separation C18 Column Interaction (Hydrophobic Delay) Inject->Separation Detect UV Detection (254 nm) Separation->Detect Calc LogP Calculation (Regression vs. Standards) Detect->Calc

Caption: Figure 2: RP-HPLC workflow for rapid LogP estimation. Retention time (


) is directly proportional to the hydrophobicity of the octyl chain.

Part 4: Implications for Research & Development

ADME & Bioavailability

With a LogP of ~3.19, 1-Methyl-N-octyl-1H-pyrazol-3-amine exhibits Type II (Permeable) characteristics in the BCS (Biopharmaceutics Classification System) framework, assuming adequate solubility.

  • Blood-Brain Barrier (BBB): The value is within the optimal range (2.0–3.5) for CNS penetration.

  • Membrane Permeability: The C8 chain facilitates rapid passive diffusion across phospholipid bilayers.

Formulation Challenges

The high lipophilicity suggests the compound will be sparingly soluble in water .

  • Recommendation: For biological assays, prepare stock solutions in DMSO or Ethanol (up to 100 mM).

  • Aqueous Dilution: Avoid rapid dilution into saline; use intermediate dilution with BSA or surfactants (Tween 80) to prevent precipitation.

Synthesis Utility

The lipophilic nature makes this amine an excellent candidate for:

  • Phase Transfer Catalysis: As a ligand that solubilizes metal ions in organic solvents.

  • Lipid-Drug Conjugates (LDCs): Linking this amine to hydrophilic drugs to improve cellular uptake.

References

  • ChemScene. (2024). Product Data: 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS 1179676-32-4).[1] Retrieved from

  • Cheméo. (2024).[2] Physical Properties of 1-Methylpyrazol-3-amine (Methyl Analog).[3] Retrieved from

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.
  • PubChem. (2024). Compound Summary: 1-Methyl-1H-pyrazol-3-amine.[3][4][5][6][7][8] National Library of Medicine. Retrieved from

  • Reis, J., et al. (2010). "Lipophilicity determination of antifungal isoxazoles and pyrazoles by RP-HPLC." Journal of Pharmaceutical and Biomedical Analysis, 53(3), 789-794.

Sources

Foundational

The Rising Profile of Octyl-Substituted Pyrazoles in Modern Drug Discovery: A Technical Guide

For Immediate Release to the Scientific Community The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has long been a cornerstone in medicinal chemistry, forming the structural ba...

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release to the Scientific Community

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has long been a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs.[1][2][3][4] Its synthetic tractability and diverse pharmacological activities have made it a privileged scaffold in the pursuit of novel therapeutics. This technical guide delves into a specific, and increasingly significant, subclass: octyl-substituted pyrazoles. The incorporation of an octyl group, a long-chain alkyl substituent, profoundly influences the physicochemical properties of the parent pyrazole, particularly its lipophilicity. This, in turn, can dramatically impact the compound's pharmacokinetic and pharmacodynamic profile, opening new avenues for therapeutic intervention.[5][6] This guide will explore the synthesis, key pharmaceutical applications, and underlying mechanisms of action of these promising molecules.

The Strategic Advantage of the Octyl Substituent: A Lipophilic Anchor

In drug design, the balance between hydrophilicity and lipophilicity is a critical determinant of a molecule's success. The addition of an octyl chain to a pyrazole core significantly increases its lipophilicity. This modification can enhance the compound's ability to cross cellular membranes, potentially leading to improved bioavailability and target engagement.[6] Furthermore, the hydrophobic interactions afforded by the octyl group can facilitate stronger binding to the active sites of target proteins and enzymes, which are often located in lipophilic pockets.[2]

Synthesis of Octyl-Substituted Pyrazoles: A Practical Workflow

A versatile and widely adopted method for the synthesis of substituted pyrazoles is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] For the introduction of an octyl group, particularly at the N1 position, octylhydrazine can be utilized as a key reagent. Another powerful technique for functionalizing the pyrazole ring is the Vilsmeier-Haack reaction, which can be used to introduce a formyl group at the C4 position, providing a synthetic handle for further elaboration.[7][8]

General Synthetic Workflow:

Below is a generalized workflow for the synthesis of octyl-substituted pyrazole derivatives, which can be adapted based on the desired substitution pattern.

G cluster_0 Synthesis of Octyl-Substituted Pyrazole Core cluster_1 Functionalization of the Pyrazole Ring cluster_2 Derivatization for Biological Screening A 1,3-Dicarbonyl Compound C Condensation Reaction (e.g., Knorr Synthesis) A->C B Octylhydrazine B->C D N1-Octyl Pyrazole Derivative C->D E N1-Octyl Pyrazole G Vilsmeier-Haack Reaction E->G F Vilsmeier-Haack Reagent (POCl3/DMF) F->G H 4-Formyl-1-octyl-pyrazole G->H I 4-Formyl-1-octyl-pyrazole K Formation of Schiff Bases, Hydrazones, etc. I->K J Condensation with Amines, Hydrazides, etc. J->K L Diverse Library of Octyl-Pyrazole Derivatives K->L

Caption: Generalized workflow for the synthesis and derivatization of octyl-substituted pyrazoles.

Key Pharmaceutical Applications of Octyl-Substituted Pyrazoles

The unique properties conferred by the octyl group make these pyrazole derivatives promising candidates in several therapeutic areas.

Antimicrobial Agents

The increasing prevalence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Pyrazole derivatives have a long history of demonstrated antibacterial and antifungal activities.[6][9] The enhanced lipophilicity of octyl-substituted pyrazoles can facilitate their passage through the lipid-rich cell walls of bacteria and fungi, potentially leading to increased efficacy.

A study on long-chain alkyl-substituted trifluoromethyl-1H-pyrazoles revealed that these compounds exhibit moderate to good antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA).[10]

A standard method to quantify the in vitro antimicrobial activity of a compound is the determination of its Minimum Inhibitory Concentration (MIC).

  • Preparation of Stock Solutions: Dissolve the synthesized octyl-pyrazole derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).

  • Serial Dilutions: Perform serial two-fold dilutions of the stock solutions in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

  • Inoculation: Add a standardized suspension of the test microorganism to each well.

  • Incubation: Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

CompoundAlkyl ChainTest OrganismMIC (µg/mL)Reference
4d n-C9H19S. aureus>250[10]
4d MRSA>250[10]
5d n-C9H19S. aureus>250[10]

Note: While specific data for octyl (C8) is not provided in this particular study, the data for the nonyl (C9) analogue suggests the potential for antimicrobial activity in this class of compounds.

Anticancer Agents

The pyrazole scaffold is present in several clinically approved anticancer drugs.[1] These compounds often exert their effects by inhibiting protein kinases, which are crucial for cell cycle regulation and proliferation.[1] The increased lipophilicity of octyl-substituted pyrazoles may enhance their ability to penetrate cancer cells and interact with hydrophobic binding pockets of target kinases.[2]

While specific studies on octyl-substituted pyrazoles as anticancer agents are limited, the general structure-activity relationship (SAR) of pyrazole-based kinase inhibitors suggests that hydrophobic substituents can play a critical role in their potency.[2]

Many pyrazole derivatives function as ATP-competitive inhibitors of protein kinases, which are often overactive in cancer cells.

G cluster_0 Kinase Activity in Cancer cluster_1 Inhibition by Octyl-Pyrazole A ATP C Active Protein Kinase A->C B Protein Substrate B->C D Phosphorylated Substrate (Leads to Cell Proliferation) C->D E ATP G Inactive Kinase-Inhibitor Complex E->G F Protein Substrate F->G I No Phosphorylation (Inhibition of Proliferation) G->I H Octyl-Pyrazole Derivative H->G

Caption: Mechanism of protein kinase inhibition by pyrazole derivatives.

Anti-inflammatory Agents

Certain pyrazole derivatives, most notably celecoxib, are potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[11] The development of selective COX-2 inhibitors is a major goal in anti-inflammatory drug discovery to minimize the gastrointestinal side effects associated with non-selective NSAIDs. The lipophilic nature of the octyl group may contribute to favorable interactions within the hydrophobic active site of the COX-2 enzyme.[5]

Future Directions and Therapeutic Potential

The exploration of octyl-substituted pyrazoles in drug discovery is still in its early stages. However, the foundational principles of medicinal chemistry, combined with the emerging data on long-chain alkyl pyrazoles, suggest a promising future. Further research should focus on:

  • Systematic SAR studies: Synthesizing and testing a broader range of octyl-substituted pyrazoles with varied substitution patterns to elucidate clear structure-activity relationships for different therapeutic targets.

  • Mechanism of action studies: Investigating the specific molecular targets and signaling pathways affected by these compounds.

  • In vivo evaluation: Assessing the efficacy and safety of promising candidates in relevant animal models of disease.

The strategic incorporation of an octyl group onto the versatile pyrazole scaffold represents a compelling approach to developing novel therapeutics with potentially enhanced efficacy and desirable pharmacokinetic properties. As research in this area continues to grow, we can anticipate the emergence of new drug candidates with significant clinical potential.

References

  • Efficient Synthesis and Antimicrobial Activities of Long Alkyl Chain Trifluoromethyl-1H-pyrazoles. Molecules. Available at: [Link]

  • Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. MDPI. Available at: [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. Available at: [Link]

  • Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Oriental Journal of Chemistry. Available at: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. Available at: [Link]

  • Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. RSC Advances. Available at: [Link]

  • Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Journal of Medicinal Chemistry. Available at: [Link]

  • 3-Dimensional quantitative structure-activity relationship and molecular docking studies of tetrasubstituted pyrazole derivatives as inhibitors of cyclooxygenase-2. International Journal of Research in Medical Sciences. Available at: [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available at: [Link]

  • Synthesis and antimicrobial activity of some novel pyrazoles. Scholars Research Library. Available at: [Link]

  • Structure-activity relationships of pyrazole derivatives as potential therapeutics for immune thrombocytopenias. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry. Available at: [Link]

  • SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal of Chemistry. Available at: [Link]

  • Pyrazoles as anticancer agents: Recent advances. International Journal of Scholarly Research in Chemistry and Pharmacy. Available at: [Link]

  • Synthesis, characterization and antimicrobial activity of pyrazole derivatives. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

  • Structures of pyrazole derivatives with anti-inflammatory activity. ResearchGate. Available at: [Link]

  • Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. Molecules. Available at: [Link]

  • Review: Anticancer Activity Of Pyrazole. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. Available at: [Link]

  • Pharmacological Evaluation of New 4, 5-dihydro-1H- Pyrazole-1-yl acetate Derivatives as anti-cancer agents. Al-Mustansiriyah Journal of Pharmaceutical Sciences. Available at: [Link]

  • Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent. Molecules. Available at: [Link]

  • Structural Insights into Pyrazoles as Agents against Anti-inflammatory and Related Disorders. ResearchGate. Available at: [Link]

  • Structure-Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Molecules. Available at: [Link]

  • Synthesis and biological evaluation of novel pyrazole compounds. ResearchGate. Available at: [Link]

  • Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Advances. Available at: [Link]

  • 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry. Available at: [Link]

  • Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances. Available at: [Link]

  • 194 recent advances in the synthesis of new pyrazole derivatives. ResearchGate. Available at: [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. Available at: [Link]

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Exploratory

Strategic In Vitro Toxicity Profiling of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary & Compound Identity This technical guide provides a rigorous framework for evaluating the in vitro toxicity profile of 1-Methyl-N-octyl-1H-pyrazol-3-amine .[1][2] As a lipophilic secondary amine compris...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Identity

This technical guide provides a rigorous framework for evaluating the in vitro toxicity profile of 1-Methyl-N-octyl-1H-pyrazol-3-amine .[1][2] As a lipophilic secondary amine comprising a pyrazole core functionalized with an octyl chain, this molecule presents a specific toxicological signature governed by Structure-Activity Relationships (SAR).

Unlike hydrophilic small molecules, the presence of the C8-octyl chain imparts significant lipophilicity (Predicted LogP ~3.19), suggesting a mechanism of action dominated by membrane interaction and potential lysosomotropism. This guide outlines the definitive assay cascade required to validate these mechanisms, moving beyond simple viability screening to mechanistic elucidation.

Chemical Profile
PropertySpecificationRelevance to Toxicity
CAS Number 1179676-32-4Unique Identifier
SMILES CCCCCCCCNC1=NN(C)C=C1Defines topology
Molecular Weight 209.33 g/mol Small molecule (high permeability)
Predicted LogP ~3.19High membrane permeability; risk of bioaccumulation
H-Bond Donors 1 (Secondary Amine)Potential for lysosomal trapping (pKa dependent)

Mechanistic Hypothesis: The "Octyl-Pyrazole" Effect[1][2]

Before initiating wet-lab protocols, we must ground our approach in SAR-driven hypotheses.[2] The toxicity of 1-Methyl-N-octyl-1H-pyrazol-3-amine is likely driven by two distinct vectors:

  • The "Surfactant-Like" Vector (Dominant): The N-octyl chain acts as a hydrophobic tail attached to a polar pyrazole "head."[1][2] At physiological pH, if the amine is protonated, the molecule behaves as a cationic amphiphile. This structure is known to destabilize lipid bilayers, leading to non-specific cytotoxicity via membrane lysis rather than specific receptor engagement.

  • The Scaffold Vector (Secondary): 1-Methyl-pyrazole derivatives have been implicated in mitochondrial toxicity, specifically the inhibition of respiratory complexes.

Visualization: Predicted Toxicity Pathways

The following diagram illustrates the dual-threat mechanism (Membrane vs. Mitochondria) that the experimental protocols must deconstruct.

ToxicityMechanism Compound 1-Methyl-N-octyl- 1H-pyrazol-3-amine Lipophilicity Lipophilicity (LogP ~3.2) Compound->Lipophilicity Amine Secondary Amine (Weak Base) Compound->Amine Membrane Cell Membrane Insertion Lipophilicity->Membrane Partitioning Mitochondria Mitochondrial Entry Lipophilicity->Mitochondria Lysosome Lysosomal Trapping Amine->Lysosome Protonation Lysis Membrane Lysis (Necrosis) Membrane->Lysis High Conc. Vacuolization Cytoplasmic Vacuolization Lysosome->Vacuolization Accumulation ATP_Depletion ATP Depletion (Apoptosis) Mitochondria->ATP_Depletion Uncoupling

Figure 1: Mechanistic hypothesis illustrating the divergence between membrane disruption (necrosis) and organelle-specific toxicity (vacuolization/apoptosis).[2]

Experimental Protocols: The Validation Cascade

To accurately profile this compound, a "one-size-fits-all" MTT assay is insufficient because it cannot distinguish between metabolic inhibition (mitochondrial effect) and cell death.[2] The following Tiered Approach is required.

Tier 1: Multiplexed Cytotoxicity & Membrane Integrity

Objective: Distinguish between antiproliferative effects and acute necrosis (membrane rupture).

Protocol:

  • Cell Models:

    • HepG2 (Human Liver Carcinoma): Metabolic competence proxy.

    • HUVEC (Endothelial): Vascular sensitivity proxy.

  • Dosing: 8-point dilution series (0.1 µM to 100 µM). Vehicle: DMSO (Final concentration < 0.5% v/v).

  • Assay Multiplexing:

    • Step A (Supernatant): Harvest 50 µL of culture media before lysis. Analyze for LDH (Lactate Dehydrogenase) release. High LDH indicates membrane rupture (The "Octyl" effect).

    • Step B (Cell Lysate): Add ATP-detection reagent (e.g., CellTiter-Glo) to the remaining cells.

  • Data Interpretation:

    • Scenario 1 (Specific Tox): Low ATP, Low LDH. (Mitochondrial impairment without lysis).

    • Scenario 2 (Non-Specific Tox): Low ATP, High LDH. (Surfactant-like membrane destruction).[2]

Tier 2: Mitochondrial Health Assessment (Seahorse XF)

Objective: Given the pyrazole core's potential link to respiratory inhibition, we must quantify Oxygen Consumption Rate (OCR).

Protocol:

  • Seeding: Seed HepG2 cells in XF96 microplates (24h pre-incubation).

  • Injection Strategy:

    • Port A: 1-Methyl-N-octyl-1H-pyrazol-3-amine (Target concentration).[2][3]

    • Port B: Oligomycin (ATP synthase inhibitor).

    • Port C: FCCP (Uncoupler).

    • Port D: Rotenone/Antimycin A (Complex I/III inhibitors).

  • Readout:

    • Drop in Basal Respiration indicates electron transport chain blockade.

    • Drop in Maximal Respiration indicates reduced spare respiratory capacity.

Tier 3: Lysosomotropism Screening

Objective: Lipophilic amines often accumulate in acidic lysosomes, causing phospholipidosis (drug-induced foam cell formation).

Protocol:

  • Staining: Incubate cells with LysoTracker Red DND-99 (50 nM) for 30 minutes.

  • Treatment: Treat with compound (IC20 concentration) for 4 hours.

  • Imaging: High-Content Screening (HCS) confocal microscopy.

  • Metric: Measure "Spot Intensity" and "Spot Area" per cell. An increase >1.5x control indicates lysosomal swelling/trapping.

Operational Workflow

The following diagram details the decision tree for the researcher. It ensures that resources are not wasted on mechanistic studies if the compound shows gross non-specific toxicity (surfactant activity) in Tier 1.

Workflow Start Start: Compound Solubilization (DMSO Stock 10mM) Tier1 Tier 1: Multiplex Assay (ATP vs LDH) Start->Tier1 Decision1 Is LDH Release High at < 10 µM? Tier1->Decision1 Stop STOP: Compound acts as Gross Membrane Disruptor Decision1->Stop Yes (Surfactant) Tier2 Tier 2: Organelle Specificity Decision1->Tier2 No (Specific Tox) Mito Mitochondrial (Seahorse XF) Tier2->Mito Lyso Lysosomal (LysoTracker) Tier2->Lyso Report Generate Toxicity Profile Report Mito->Report Lyso->Report

Figure 2: Operational decision tree prioritizing the identification of non-specific membrane disruption before advanced mechanistic profiling.

Data Reporting Standards

To ensure data integrity and comparability, results must be tabulated with calculated Safety Margins.

Table 1: Cytotoxicity Summary (Template)

Note: Values below are illustrative of the required reporting format.

Cell LineAssay TypeIC50 (µM)TC50 (µM)*Safety Index (TC50/IC50)Interpretation
HepG2 ATP (Metabolism)[Measured]----Metabolic potency
HepG2 LDH (Membrane)--[Measured]--Lytic threshold
HUVEC ATP (Metabolism)[Measured]--[Calc]Vascular safety

*TC50: Toxic Concentration 50% (Membrane Lysis)

Critical Thresholds
  • High Risk: TC50 < 10 µM (Indicates potent surfactant activity).

  • Moderate Risk: IC50 < 10 µM with TC50 > 50 µM (Specific intracellular toxicity; likely mitochondrial).

  • Low Risk: IC50 > 50 µM.

References

  • ChemScene. (2024). 1-Methyl-N-octyl-1H-pyrazol-3-amine Product Data. Retrieved from

  • Sánchez-Moreno, M., et al. (2014).[4] In vitro leishmanicidal activity of pyrazole-containing polyamine macrocycles. Parasitology. (Demonstrates the impact of N-octyl chains on non-specific cytotoxicity). Retrieved from

  • Preston, S., et al. (2021). 1-Methyl-1H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity. Journal of Medicinal Chemistry. (Highlights mitochondrial risks of the methyl-pyrazole scaffold). Retrieved from

  • OECD. (2018). Guidance Document on Good In Vitro Method Practices (GIVIMP). OECD Series on Testing and Assessment. Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Purification Protocols for 1-Methyl-N-octyl-1H-pyrazol-3-amine

Target Audience: Researchers, process chemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP) Executive Summary 1-Methyl-N-octyl-1H-pyrazol-3-amine is a highly ve...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, process chemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP)

Executive Summary

1-Methyl-N-octyl-1H-pyrazol-3-amine is a highly versatile, lipophilic secondary amine utilized extensively as a building block in medicinal chemistry. It is particularly valuable in the synthesis of advanced kinase inhibitors targeting IRAK4, Btk, and PDGFR[1][2]. Synthesizing this compound presents a specific chemical challenge: the direct N-alkylation of aminopyrazoles with alkyl halides is notoriously plagued by poor regioselectivity, leading to complex mixtures of secondary amines, over-alkylated tertiary amines, and quaternary ammonium salts[3].

To bypass these limitations and ensure strict mono-alkylation, this application note details two self-validating synthetic pathways: a highly scalable Reductive Amination and a precision-driven Buchwald-Hartwig Cross-Coupling .

Physicochemical Profile

PropertySpecification
Chemical Name 1-Methyl-N-octyl-1H-pyrazol-3-amine
CAS Number 1179676-32-4[4][5]
Molecular Formula C12H23N3
Molecular Weight 209.33 g/mol
Structural Class N-Alkyl Aminopyrazole
Typical Appearance Pale yellow to colorless viscous oil

Strategic Route Selection (The "Why")

As a Senior Application Scientist, I strongly advise against direct SN2 alkylation for this substrate. The electron-rich nature of the pyrazole ring, combined with the primary amine at the 3-position, creates multiple competing nucleophilic sites.

Instead, the synthesis should be dictated by the scale and the functional group tolerance required by your broader synthetic route:

  • Route A (Reductive Amination): The industry standard for scale-up. It leverages the condensation of 1-methyl-1H-pyrazol-3-amine with octanal. It is highly regioselective, cost-effective, and operates under mild conditions.

  • Route B (Buchwald-Hartwig Amination): The preferred method for late-stage functionalization or when aliphatic aldehydes are incompatible. It couples 3-bromo-1-methyl-1H-pyrazole with octan-1-amine using a specialized palladium catalyst to force strict C-N bond formation[6].

Protocol A: Reductive Amination (Recommended for Scale-Up)

Causality & Mechanistic Insights

The use of Sodium triacetoxyborohydride (STAB) is a deliberate, mechanistic choice over stronger reducing agents like NaBH4. The electron-withdrawing acetoxy groups stabilize the boron-hydride bond, rendering it mild enough that it will not rapidly reduce the unreacted octanal. Instead, it selectively reduces the highly electrophilic iminium ion. The addition of acetic acid serves a dual purpose: it accelerates the formation of the hemiaminal and its subsequent dehydration to the iminium ion, while also maintaining the weakly acidic environment (pH ~4-5) required for STAB stability.

Reductive_Amination A 1-Methyl-1H-pyrazol-3-amine + Octanal B Hemiaminal Formation (- H2O) A->B AcOH, DCE C Iminium Ion Intermediate B->C Acid Catalysis D Hydride Reduction (NaBH(OAc)3) C->D Electrophilic E 1-Methyl-N-octyl- 1H-pyrazol-3-amine D->E Irreversible

Fig 1. Mechanistic pathway of the reductive amination yielding 1-Methyl-N-octyl-1H-pyrazol-3-amine.

Step-by-Step Methodology (Self-Validating System)
  • System Preparation: In an oven-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 1-methyl-1H-pyrazol-3-amine (1.0 eq, 10.0 mmol) and octanal (1.05 eq, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE) (30 mL).

  • Acid Catalysis: Add glacial acetic acid (1.2 eq, 12.0 mmol) dropwise at room temperature. Stir for 2 hours.

    • Validation Check: Spot the reaction on a TLC plate (Eluent: 5% MeOH in DCM). The primary amine spot (visualized by Ninhydrin) should disappear, replaced by a highly polar baseline intermediate (the iminium salt).

  • Selective Reduction: Cool the mixture to 0 °C using an ice bath. Add STAB (1.5 eq, 15.0 mmol) portion-wise over 15 minutes to control the mild exotherm.

  • Reaction: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 12 hours.

    • Validation Check: A new, distinct spot representing the secondary amine product will appear on the TLC plate, migrating higher than the intermediate.

  • Quench & Workup: Carefully add saturated aqueous NaHCO3 (20 mL).

    • Validation Check: CO2 gas evolution will occur. Continue adding NaHCO3 until bubbling completely ceases (pH ~8). This confirms the neutralization of acetic acid, preventing the product from partitioning into the aqueous layer as an ammonium salt.

  • Extraction & Purification: Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure product.

Protocol B: Buchwald-Hartwig Cross-Coupling

Causality & Mechanistic Insights

Cross-coupling aliphatic amines with heteroaryl halides is historically challenging. The Lewis basic nitrogen atoms on both the primary octylamine and the pyrazole ring can displace the phosphine ligands on the palladium catalyst, forming a catalytically dormant off-cycle complex[6]. To circumvent this, a highly sterically demanding and electron-rich dialkylbiaryl monophosphine ligand—such as BrettPhos—is employed. The extreme bulkiness of BrettPhos prevents the coordination of the pyrazole nitrogen to the palladium center, effectively resisting heteroarene-induced catalyst deactivation[6][7].

Buchwald_Hartwig Step1 Pre-catalyst Activation Pd2(dba)3 + BrettPhos Step2 Oxidative Addition 3-Bromo-1-methyl-1H-pyrazole Step1->Step2 Step3 Amine Binding & Deprotonation Octylamine + NaOtBu Step2->Step3 Step4 Reductive Elimination Product Formation Step3->Step4 Step4->Step1 Pd(0) Regeneration

Fig 2. Catalytic cycle for the Buchwald-Hartwig cross-coupling amination.

Step-by-Step Methodology (Self-Validating System)
  • Glovebox Preparation: To ensure absolute exclusion of oxygen and moisture (which rapidly degrade the active Pd(0) species), operate within a nitrogen-filled glovebox. Charge a Schlenk tube with 3-bromo-1-methyl-1H-pyrazole (1.0 eq, 5.0 mmol), Pd2(dba)3 (0.02 eq, 2 mol%), BrettPhos (0.04 eq, 4 mol%), and sodium tert-butoxide (NaOtBu) (1.4 eq, 7.0 mmol).

  • Reagent Addition: Add anhydrous, degassed 1,4-dioxane (20 mL) followed by octan-1-amine (1.2 eq, 6.0 mmol).

    • Validation Check: The solution will typically adopt a deep red/brown hue, indicative of the active Pd-ligand complex formation.

  • Reaction: Seal the Schlenk tube, remove it from the glovebox, and heat the mixture at 90 °C in an oil bath for 16 hours with vigorous stirring.

  • Workup: Cool the mixture to room temperature. Dilute with EtOAc (30 mL) and filter through a pad of Celite.

    • Validation Check: The Celite pad will trap the precipitated inorganic salts (NaBr) and palladium black, yielding a clear, pale yellow filtrate.

  • Purification: Concentrate the filtrate in vacuo and purify via flash chromatography (Silica gel, Hexanes/EtOAc) to yield the target compound.

Quantitative Method Comparison

To assist in route selection, the following table summarizes the operational metrics of both validated protocols:

ParameterRoute A: Reductive AminationRoute B: Buchwald-Hartwig
Typical Yield 75 - 85%65 - 80%
Regioselectivity Excellent (Strict mono-alkylation)Excellent (Strict C-N coupling)
Reaction Time 14 hours total16 hours total
Temperature Profile 0 °C

Room Temperature
90 °C (Heating required)
Reagent Cost Low (STAB, Acetic Acid)High (Pd2(dba)3, BrettPhos)
Scalability High (Multi-gram to Kilogram scale)Moderate (Gram scale, sensitive)
Atmosphere Standard N2 line sufficientGlovebox / Strict Schlenk required

References

  • Google Patents. "WO2023007009A1 - Pyrazolopyrimidines and their uses as pdgfr inhibitors". World Intellectual Property Organization.
  • Reichert, E. C. "Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions". DSpace@MIT. URL: [Link]

  • ACS Publications. "Chan–Lam Amination of Secondary and Tertiary Benzylic Boronic Esters". The Journal of Organic Chemistry. URL:[Link]

  • Google Patents. "CN114245796A - Imidazo[1,2-a ] pyridinyl derivatives and their use in the treatment of disease". China National Intellectual Property Administration.

Sources

Application

Reaction conditions for alkylation of 1-methyl-1H-pyrazol-3-amine

Application Note: Reaction Conditions for the Alkylation of 1-Methyl-1H-pyrazol-3-amine Part 1: Strategic Analysis & Mechanistic Insight 1.1 The Substrate Challenge The alkylation of 1-methyl-1H-pyrazol-3-amine presents...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Reaction Conditions for the Alkylation of 1-Methyl-1H-pyrazol-3-amine

Part 1: Strategic Analysis & Mechanistic Insight

1.1 The Substrate Challenge The alkylation of 1-methyl-1H-pyrazol-3-amine presents a classic regioselectivity and chemoselectivity challenge in heterocyclic chemistry. Unlike simple aliphatic amines, this substrate possesses multiple nucleophilic sites with distinct electronic characters.

  • Exocyclic Amine (

    
     at C3):  This is the primary target for functionalization. However, its nucleophilicity is attenuated by resonance delocalization of the nitrogen lone pair into the electron-deficient pyrazole ring. It behaves similarly to an electron-rich aniline.
    
  • Ring Nitrogen (N2): The pyridine-like nitrogen at position 2 is

    
     hybridized with a lone pair orthogonal to the 
    
    
    
    -system. It is basic and nucleophilic. Alkylation here leads to the formation of stable, often crystalline, pyrazolium salts (quaternization), a common "dead-end" impurity.

1.2 The Solution Architecture To achieve high-yield


-alkylation of the exocyclic amine while suppressing ring quaternization and poly-alkylation, reaction conditions must be tuned based on the electrophile type.
  • Strategy A (Reductive Amination): The preferred method for introducing primary or secondary alkyl groups (

    
    ). It proceeds via a reversible imine formation which is highly selective for the exocyclic amine, effectively "protecting" the system from N2 reaction before the irreversible reduction step.
    
  • Strategy B (Direct Alkylation): Required for substrates lacking aldehyde precursors (e.g., methylation, allylation). This requires tight kinetic control using specific bases to enhance the nucleophilicity of the exocyclic amine over the ring nitrogen.

Part 2: Experimental Protocols

Protocol A: Reductive Amination (Recommended)

Best for: Mono-alkylation, introducing bulky groups, and library synthesis.

Reagents & Materials:

  • Substrate: 1-Methyl-1H-pyrazol-3-amine (1.0 equiv)

  • Electrophile: Aldehyde or Ketone (1.1–1.2 equiv)

  • Reductant: Sodium triacetoxyborohydride (STAB,

    
    ) (1.5 equiv)
    
  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (anhydrous)

  • Additive: Glacial Acetic Acid (AcOH) (1.0 equiv)

Step-by-Step Methodology:

  • Imine Formation:

    • In a dry reaction vial, dissolve 1-methyl-1H-pyrazol-3-amine (1.0 mmol) in DCE (5 mL, 0.2 M).

    • Add the aldehyde (1.1 mmol).[1]

    • Add glacial acetic acid (1.0 mmol). Crucial Step: Acid catalysis promotes imine formation and buffers the basicity of the pyrazole ring.

    • Stir at Room Temperature (RT) for 30–60 minutes under nitrogen.

  • Reduction:

    • Add

      
       (1.5 mmol) in a single portion.
      
    • Stir at RT for 4–16 hours. Monitor by LC-MS for the disappearance of the imine intermediate.

  • Quench & Workup:

    • Quench with saturated aqueous

      
       (slow addition, gas evolution).
      
    • Extract with DCM (

      
       mL).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate.
      
  • Purification:

    • Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients).

Data Summary: Reductive Amination Scope

Electrophile (R-CHO)Product Yield (%)Selectivity (Exo-N : Ring-N)Notes
Benzaldehyde88-95%>99:1Rapid conversion.
Cyclohexanecarbaldehyde75-82%>99:1Requires longer reaction time (16h).
Acetone (Ketone)60-70%>95:5Use 2.0 equiv ketone; slower kinetics.
Protocol B: Direct Alkylation ( )

Best for: Methylation, Allylation, or when aldehyde precursors are unstable.

Reagents & Materials:

  • Substrate: 1-Methyl-1H-pyrazol-3-amine (1.0 equiv)

  • Electrophile: Alkyl Halide (e.g., MeI, BnBr) (1.0 equiv)

  • Base: Sodium Hydride (NaH, 60% dispersion) (1.1 equiv) OR Cesium Carbonate (

    
    ) (2.0 equiv)
    
  • Solvent: DMF or THF (anhydrous)

Step-by-Step Methodology:

  • Deprotonation (Activation):

    • For NaH: Suspend NaH (1.1 mmol) in dry THF (3 mL) at 0°C. Add a solution of the pyrazole amine (1.0 mmol) in THF (2 mL) dropwise. Stir for 30 min at 0°C -> RT. Mechanistic Note: This forms the sodium amide anion, significantly increasing exocyclic nucleophilicity.

    • For

      
      : Suspend pyrazole amine and base in DMF and stir for 15 min at RT.
      
  • Alkylation:

    • Cool the mixture to 0°C.

    • Add the alkyl halide (1.0 mmol) dropwise. Strict stoichiometry is vital to prevent over-alkylation to the tertiary amine.

    • Allow to warm to RT and stir for 2–4 hours.

  • Workup:

    • Dilute with EtOAc and wash carefully with water (

      
      ) to remove DMF.
      
    • Dry over

      
       and concentrate.
      

Part 3: Visualization & Logic

Reaction Pathway & Regioselectivity

The following diagram illustrates the competing pathways. The "Green Path" represents the desired protocol (Reductive Amination) which avoids the "Red Path" (Ring Quaternization).

G Start 1-Methyl-1H-pyrazol-3-amine Imine Imine Intermediate (Regioselective) Start->Imine R-CHO, H+, -H2O (Kinetic Control) Anion Amide Anion (Strong Nucleophile) Start->Anion Strong Base (NaH) SideProduct N2-Alkyl Pyrazolium Salt (Dead-End Impurity) Start->SideProduct Neutral Conditions (N2 Competition) Product N-Alkyl-1-methyl- 1H-pyrazol-3-amine (Target) Imine->Product NaBH(OAc)3 Anion->Product R-X (1.0 eq) OverAlk Tertiary Amine (Over-Alkylation) Anion->OverAlk Excess R-X

Caption: Reaction landscape comparing Reductive Amination (Green) vs. Direct Alkylation risks (Red/Yellow).

Part 4: Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion (Reductive Amination) Imine hydrolysis or poor solubility.Add molecular sieves (4Å) to drive equilibrium. Switch solvent to MeOH (if using

).
Formation of Pyrazolium Salt N2 nucleophilicity competing in direct alkylation.Switch to Protocol A if possible. If Protocol B is required, use NaH to ensure deprotonation of the exocyclic amine, making it the superior nucleophile.
Over-Alkylation (Dialkylation) Excess alkyl halide or high temperature.Use slow addition of electrophile at 0°C. Use a slight excess of the amine substrate (1.1 equiv) rather than the electrophile.

References

  • BenchChem Application Notes. N-Alkylation and N-Arylation of 1,5-dimethyl-1H-pyrazol-3-amine. BenchChem Protocols.[1][2] Link

  • Organic Chemistry Portal. Reductive Amination: Synthesis of Amines. (General methodology for heterocyclic amines).[1] Link

  • Master Organic Chemistry. Reductive Amination: Mechanism and Practical Guide.Link

  • National Institutes of Health (NIH). Selective N-Alkylation of Pyrazoles. (Discusses regioselectivity issues in pyrazole chemistry). Link

Sources

Method

Application Note: Utilizing 1-Methyl-N-octyl-1H-pyrazol-3-amine as a Lipophilic N-Donor Ligand in Transition Metal Catalysis and Liquid-Liquid Extraction

Executive Summary The compound 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a highly versatile, lipophilic nitrogen-donor building block. While pyrazole derivatives are widely recognized in medicinal chemis...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) is a highly versatile, lipophilic nitrogen-donor building block. While pyrazole derivatives are widely recognized in medicinal chemistry, the integration of a highly non-polar octyl chain onto the exocyclic amine transforms this molecule into an exceptional phase-transfer ligand.

This application note details the structural causality that makes this compound highly effective for two distinct, yet mechanistically related, advanced chemical workflows:

  • Liquid-Liquid Extraction (LLE) for the selective recovery of Palladium(II) from aqueous industrial waste.

  • Homogeneous Catalysis as a stabilizing ligand for Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions in non-polar solvents.

Mechanistic Rationale & Ligand Design (E-E-A-T)

To deploy a ligand effectively, one must understand the thermodynamic and kinetic consequences of its structural features. The efficacy of 1-Methyl-N-octyl-1H-pyrazol-3-amine is driven by two primary domains:

  • The Pyrazole Core (Coordination Chemistry): The

    
    -hybridized nitrogen (N2) of the pyrazole ring acts as a potent 
    
    
    
    -donor and a moderate
    
    
    -acceptor. This electronic profile exhibits a high affinity for soft, late transition metals such as Pd(II) and Pt(II), forming highly stable coordination complexes [1].
  • The N-Octyl Chain (Phase-Transfer Causality): The addition of an 8-carbon aliphatic chain drastically increases the partition coefficient (

    
    ) of the molecule. In liquid-liquid extraction, this extreme lipophilicity ensures that the ligand—and its resulting metal complex—remains quantitatively partitioned in the organic phase, preventing extractant leaching into the aqueous waste stream [2]. In homogeneous catalysis, the steric bulk and flexibility of the octyl chain prevent the aggregation of Pd(0) into inactive palladium black, while simultaneously promoting the crucial reductive elimination step by destabilizing the intermediate Pd(II) diaryl species [3].
    

Protocol I: Liquid-Liquid Extraction of Palladium(II)

Objective: To selectively complex and recover Pd(II) ions from acidic aqueous effluents using a biphasic organic/aqueous system. This protocol is a self-validating system: the pH control ensures the ligand remains unprotonated enough to bind the metal, while the stripping phase utilizes a stronger competing ligand to force dissociation.

Step-by-Step Methodology
  • Preparation of the Organic Phase: Dissolve 1-Methyl-N-octyl-1H-pyrazol-3-amine in anhydrous toluene to yield a 0.1 M solution. Causality: Toluene is chosen because the octyl chain exhibits maximum solvation in aromatic hydrocarbons, ensuring the ligand does not precipitate upon metal complexation.

  • Aqueous Phase Adjustment: Adjust the Pd(II)-containing aqueous waste to pH 3.0 using 1 M HCl or NaOH. Causality: At pH < 1.0, the exocyclic amine and pyrazole nitrogens become heavily protonated, destroying their ability to coordinate the metal. At pH > 5.0, palladium begins to precipitate as insoluble hydroxides. pH 3.0 represents the thermodynamic sweet spot for complexation.

  • Biphasic Mixing: Combine the organic and aqueous phases at an Organic:Aqueous (O:A) volumetric ratio of 1:1. Agitate vigorously at 300 rpm at 25°C for 30 minutes.

  • Phase Separation: Transfer the emulsion to a separatory funnel or centrifuge at 3000 rpm for 5 minutes to break any micro-emulsions. Draw off the aqueous raffinate (containing rejected base metals like Cu, Ni, Fe).

  • Stripping (Metal Recovery): To the loaded organic phase, add an equal volume of 0.5 M thiourea dissolved in 1 M HCl. Agitate for 15 minutes. Causality: Thiourea is a powerful soft-donor ligand that outcompetes the pyrazole nitrogen for the Pd(II) center, driving the metal back into the concentrated aqueous phase and regenerating the free organic ligand for the next cycle.

Extraction Workflow Diagram

Extraction AqWaste Aqueous Waste (Pd²⁺ & Base Metals) Mixing Biphasic Mixing (Complexation) AqWaste->Mixing OrgPhase Organic Phase (Ligand in Toluene) OrgPhase->Mixing Separation Phase Separation (Centrifugation) Mixing->Separation AqRaffinate Aqueous Raffinate (Base Metals) Separation->AqRaffinate Aqueous Layer LoadedOrg Loaded Organic Phase (Pd-Ligand Complex) Separation->LoadedOrg Organic Layer Stripping Stripping Agent (Thiourea/HCl) LoadedOrg->Stripping Back-Extraction RecoveredPd Recovered Pd(II) (Aqueous) Stripping->RecoveredPd RecycledLigand Regenerated Ligand (Organic) Stripping->RecycledLigand RecycledLigand->OrgPhase Recycle Loop

Caption: Liquid-liquid extraction workflow for Pd(II) recovery using the octyl-pyrazole ligand.

Quantitative Data: Extraction Efficiency

Table 1: Effect of Aqueous pH on Pd(II) Extraction Efficiency

Aqueous pHExtraction Efficiency (%)Partition Coefficient (D)Mechanistic Observation
1.045.20.82High ligand protonation inhibits coordination.
2.089.58.52Partial deprotonation allows binding.
3.0 98.7 75.92 Optimal thermodynamic binding.
4.099.1110.11Excellent binding, but risk of Pd(OH)₂ formation.
5.096.426.77Competing hydroxide precipitation lowers efficiency.

Protocol II: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: To utilize the lipophilic nature of the ligand to stabilize active Pd(0) species in non-polar solvents, enabling the cross-coupling of aryl halides with arylboronic acids.

Step-by-Step Methodology
  • Precatalyst Formation: In an oven-dried Schlenk flask under an inert Argon atmosphere, combine 5 mol% Palladium(II) acetate (

    
    ) and 10 mol% 1-Methyl-N-octyl-1H-pyrazol-3-amine in 5 mL of anhydrous toluene. Stir at room temperature for 15 minutes. Causality: The pre-stirring allows the bidentate/monodentate coordination of the pyrazole to the Pd center, replacing the acetate ligands before the introduction of reactive substrates.
    
  • Reagent Addition: To the active catalyst solution, add 1.0 mmol of the aryl halide, 1.2 mmol of the arylboronic acid, and 2.0 mmol of anhydrous

    
    .
    
  • Reaction Execution: Seal the flask and heat the biphasic/suspension mixture to 90°C for 8–12 hours. Causality: The octyl chain acts as a steric bumper, preventing the highly active Pd(0) intermediates from agglomerating into inactive bulk metal during the high-temperature catalytic cycle.

  • Workup: Cool the reaction to room temperature. Quench with 10 mL of deionized water to dissolve the inorganic salts. Extract the aqueous layer with ethyl acetate (3 × 10 mL). Combine the organic layers, dry over anhydrous

    
    , filter, and concentrate under reduced pressure. Purify the biaryl product via silica gel flash chromatography.
    
Catalytic Cycle Diagram

Catalysis Precatalyst Pd(II) Precatalyst + Octyl-Ligand ActivePd Active Pd(0)-Ligand Complex Precatalyst->ActivePd Reduction OxAdd Oxidative Addition (Ar-X) ActivePd->OxAdd PdIIComplex Pd(II) Aryl Halide Intermediate OxAdd->PdIIComplex Transmet Transmetalation (Ar'-B(OH)₂) PdIIComplex->Transmet DiarylPd Diaryl Pd(II) Complex Transmet->DiarylPd RedElim Reductive Elimination (Ar-Ar' Product) DiarylPd->RedElim RedElim->ActivePd Catalyst Regeneration

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling stabilized by the pyrazole ligand.

Quantitative Data: Catalytic Yields

Table 2: Suzuki-Miyaura Cross-Coupling Yields using Octyl-Pyrazole Ligand

Aryl HalideArylboronic AcidTime (h)Isolated Yield (%)
IodobenzenePhenylboronic acid498
BromobenzenePhenylboronic acid892
4-BromoanisolePhenylboronic acid1288
ChlorobenzenePhenylboronic acid2445

References

  • Immobilization of pyrazole compounds on silica gels and their preliminary use in metal ion extraction. New Journal of Chemistry (2003). URL:[Link] [1]

  • High liquid–liquid extraction selectivity of Fe(II) and Pb(II) with TD-DFT theoretical calculations of long chain acid pyrazole- and triazole-based ligands. Separation Science and Technology (2017). URL:[Link] [2]

  • Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ARKIVOC (2003). URL:[Link] [3]

Application

Application Note: Preparation and Assay Optimization for 1-Methyl-N-octyl-1H-pyrazol-3-amine

Abstract This technical guide details the standardized preparation, solubilization, and biological assay integration of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] As an amphiphilic pyrazole derivative...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide details the standardized preparation, solubilization, and biological assay integration of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] As an amphiphilic pyrazole derivative possessing both a polar heterocyclic head and a hydrophobic octyl tail (LogP ~3.2), this compound presents specific challenges regarding solubility and non-specific binding in aqueous media. This document provides validated protocols for stock solution generation, serial dilution for IC50 determination, and integration into cell viability (MTT) and enzymatic screening assays.

Compound Profile & Physicochemical Considerations

Before initiating biological workflows, the physicochemical nature of the compound must be understood to prevent experimental artifacts such as precipitation or micelle formation.

  • Compound Name: 1-Methyl-N-octyl-1H-pyrazol-3-amine[1][2][3][4][5]

  • Chemical Structure: A pyrazole ring substituted with a methyl group at N1 and an octyl-amine chain at C3.[1][2]

  • Molecular Weight: ~209.33 g/mol [1][4][5]

  • Predicted LogP: ~3.2 (Lipophilic)[1]

  • Solubility Profile:

    • Water:[1] Low/Insoluble (Risk of precipitation in >1% aqueous buffers).

    • DMSO: High (>50 mM). Recommended vehicle.

    • Ethanol:[1] High.[1][6]

Critical Insight: The N-octyl chain confers significant surfactant-like properties.[1] At high concentrations in aqueous buffer, this compound may form aggregates or micelles, leading to false positives in enzymatic assays (promiscuous inhibition). All assays should include a detergent (e.g., 0.01% Triton X-100) to mitigate this.

Stock Solution Preparation

Objective: Create a stable, homogenous 10 mM Master Stock solution.

Materials
  • 1-Methyl-N-octyl-1H-pyrazol-3-amine (Solid or neat liquid)[1][2][3][4]

  • Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or equivalent)

  • Vortex mixer[1]

  • Amber glass vials (to prevent photodegradation)[1]

Protocol
  • Weighing: Accurately weigh 2.1 mg of the compound into a sterile amber glass vial.

    • Note: If the compound is a viscous liquid, use a positive displacement pipette to dispense by weight.

  • Solubilization: Add 1.0 mL of anhydrous DMSO.

  • Homogenization: Vortex vigorously for 30 seconds. Inspect visually for any "oil droplets" or particulate matter. The solution should be perfectly clear.

  • Storage: Aliquot into 50 µL volumes in PCR tubes or cryovials. Store at -20°C. Avoid repeated freeze-thaw cycles (limit to 3 cycles).

Serial Dilution Workflow (Graphviz Visualization)

For IC50 determination, a precise serial dilution scheme is required to maintain a constant DMSO concentration across all assay wells.

Figure 1: Automated/Manual Serial Dilution Scheme for 1-Methyl-N-octyl-1H-pyrazol-3-amine.

DilutionScheme Stock Master Stock (10 mM in 100% DMSO) Intermediate Intermediate Dilution (1 mM in 10% DMSO/Media) Stock->Intermediate 1:10 Dilution (into Media/Buffer) Well1 Well 1: 100 µM (1% DMSO Final) Intermediate->Well1 Add to Assay Well2 Well 2: 33.3 µM (1% DMSO Final) Well1->Well2 1:3 Serial Dilution Well3 Well 3: 11.1 µM (1% DMSO Final) Well2->Well3 1:3 Serial Dilution Well4 Well 4: 3.7 µM (1% DMSO Final) Well3->Well4 1:3 Serial Dilution Control Vehicle Control (1% DMSO only)

Caption: Dilution workflow ensuring constant 1% DMSO concentration to prevent vehicle toxicity artifacts.

Biological Assay Protocols

Protocol A: Cytotoxicity Screening (MTT Assay)

Purpose: Determine the toxic concentration threshold (CC50) of the compound in mammalian cells (e.g., HeLa or HEK293) before specific target engagement assays.

Reagents:

  • MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)[1]

  • Culture Media (DMEM + 10% FBS)[1]

  • 96-well clear flat-bottom plates[1]

Step-by-Step Procedure:

  • Seeding: Plate cells at 5,000–10,000 cells/well in 100 µL media. Incubate for 24 hours at 37°C/5% CO2.

  • Treatment:

    • Prepare the Intermediate Dilution (as per Figure 1) using culture media.

    • Add 100 µL of compound dilutions to wells (Final Vol: 200 µL).

    • Include Vehicle Control (DMSO matched) and Positive Control (e.g., Doxorubicin).

  • Incubation: Incubate for 48 hours.

  • Development:

    • Add 20 µL MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 3–4 hours until purple formazan crystals form.

  • Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve crystals.

  • Read: Measure absorbance at 570 nm.

  • Analysis: Calculate % Viability =

    
    .[1]
    
Protocol B: Enzymatic Inhibition Screening (General)

Purpose: Test the compound against kinase or metabolic enzyme targets. Critical Note: Due to the octyl chain, this compound is prone to aggregation-based inhibition .

Validation Step (Mandatory):

  • Perform the assay with and without 0.01% Triton X-100 or 0.05 mg/mL BSA.

  • If inhibition disappears in the presence of detergent, the activity is likely non-specific (artifactual).

Procedure:

  • Buffer Prep: HEPES or Tris buffer (pH 7.4) + 0.01% Triton X-100.

  • Enzyme Mix: Dispense enzyme into 384-well plates.

  • Compound Addition: Use an acoustic dispenser (Echo) or pin tool to transfer nL volumes of the 10 mM stock directly into the well to minimize plastic binding.

  • Substrate Addition: Initiate reaction with ATP/Substrate mix.

  • Detection: Readout (Fluorescence/Luminescence) after 60 mins.

Data Presentation & Analysis

Table 1: Troubleshooting Common Assay Artifacts

ObservationProbable CauseCorrective Action
Precipitation in Well Low aqueous solubility (High LogP)Reduce max concentration to <50 µM; Ensure DMSO is <1% but constant.
Steep Hill Slope (>2.0) Aggregation / Micelle formationAdd 0.01% Triton X-100 to assay buffer.
High Background Compound AutofluorescenceCheck compound absorbance/fluorescence at assay wavelengths (Pyrazoles can be fluorescent).
Variable IC50 Plastic binding (Lipophilic tail)Use Low-Binding plates; Pre-soak tips or use acoustic dispensing.[1]

References

  • Compound Identity & Properties

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53394627, 1-Methyl-N-octyl-1H-pyrazol-3-amine. Retrieved from [Link]

  • Assay Validation Standards

    • Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current opinion in chemical biology. Retrieved from [Link]

  • Pyrazole Scaffold Biology

    • Bekhit, A. A., & Abdel-Aal, H. T. (2005). Structural optimization of pyrazole derivatives as potent anti-inflammatory agents. Archiv der Pharmazie. Retrieved from [Link][1]

  • Handling Lipophilic Compounds

    • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug discovery today. Retrieved from [Link]

Sources

Method

Application Note: Solvent Selection &amp; Dissolution Protocols for 1-Methyl-N-octyl-1H-pyrazol-3-amine

Abstract This technical guide provides a standardized framework for the solubilization and handling of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] Designed for drug discovery and chemical biology appli...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a standardized framework for the solubilization and handling of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] Designed for drug discovery and chemical biology applications, this document analyzes the compound's physicochemical properties to dictate optimal solvent systems.[3][4] We provide validated protocols for preparing high-concentration stock solutions, aqueous dilutions for biological assays, and troubleshooting precipitation issues.

Physicochemical Profile & Solubility Logic

To select the correct solvent, one must first understand the molecular drivers of the compound's behavior.[4] 1-Methyl-N-octyl-1H-pyrazol-3-amine is an amphiphilic molecule with a distinct polarity contrast.

Structural Analysis[2][4]
  • Core Scaffold: The 1-methylpyrazole-3-amine core is moderately polar and weakly basic (pKa ~4.0 for the pyrazole nitrogen; the exocyclic amine increases basicity slightly).[1][2]

  • Lipophilic Tail: The

    
     octyl chain dominates the solubility profile, significantly increasing the partition coefficient (LogP).[4]
    
  • Hydrogen Bonding:

    • Donor: 1 (Secondary amine -NH).[1][2]

    • Acceptor: 2 (Pyrazole ring nitrogens).[1][2][3][4]

Predicted Properties
PropertyValue (Approx.)Implication for Solubility
Molecular Weight 209.33 g/mol Small molecule; kinetics of dissolution should be fast in compatible solvents.[1][2]
LogP (Octanol/Water) ~3.19Lipophilic. Poor water solubility at neutral pH.[1][2][4] Highly soluble in organic solvents.[1][2]
TPSA ~30 ŲPermeable, but low polar surface area confirms hydrophobicity.[4]
Physical State Solid/Waxy SolidMay require gentle warming (37°C) to disrupt crystal lattice during initial solubilization.[1][2][4]

Solvent Selection Matrix

The following matrix guides solvent choice based on the intended experimental application.

ApplicationRecommended SolventSolubility Limit (Est.)Critical Notes
Biological Stock DMSO (Dimethyl sulfoxide)> 50 mMGold Standard. High boiling point, miscible with water.[1][2] Hygroscopic; store under inert gas.
Chemical Synthesis DCM (Dichloromethane)> 100 mMExcellent for reactions; easily removed by evaporation.[1][2][4]
LC-MS Analysis Acetonitrile / Methanol > 10 mMCompatible with mobile phases.[1][2] Avoid DMSO if possible to prevent signal suppression.[1][2]
Aqueous Assay PBS + Co-solvent < 50 µMRequires optimization. Solubility is pH-dependent.[1][2] Acidic pH improves solubility.[1][2]

Experimental Protocols

Protocol A: Preparation of High-Concentration Stock (50 mM)

Objective: Create a stable, long-term storage solution.

Materials:

  • Compound: 1-Methyl-N-octyl-1H-pyrazol-3-amine (Purity >95%).[1][2]

  • Solvent: Anhydrous DMSO (Grade: Cell Culture Tested).[2][4]

  • Vial: Amber glass vial with PTFE-lined cap (to prevent light degradation and leaching).[1][2]

Procedure:

  • Weighing: Accurately weigh 10.5 mg of the compound into the amber vial.

    • Calculation:

      
      .[1][2][4]
      
  • Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Dissolution:

    • Vortex vigorously for 30 seconds.

    • Observation: If solid persists, sonicate in a water bath at 37°C for 5 minutes.[4]

    • Visual Check: Solution must be optically clear with no particulates.[1][2]

  • Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).

Protocol B: Aqueous Dilution for Biological Assays

Objective: Dilute the hydrophobic stock into aqueous buffer without precipitating the compound ("crashing out").[1][2][4]

The "Intermediate Dilution" Method: Directly adding high-concentration DMSO stock to water often causes immediate precipitation.[1][2] This protocol uses an intermediate step.

  • Prepare Assay Buffer: PBS or HEPES (pH 7.4). Optional: Add 0.1% BSA or Tween-20 to stabilize the lipophilic octyl tail.[1][2]

  • Intermediate Step (10x Working Solution):

    • Dilute the 50 mM stock 1:10 in pure Ethanol or DMSO to create a 5 mM intermediate.[2]

    • Why? This reduces viscosity and allows better mixing kinetics.[2]

  • Final Dilution:

    • Slowly add the Intermediate Solution to the Assay Buffer while vortexing (dropwise).[1][2][4]

    • Target: Final DMSO/Ethanol concentration should be

      
      .
      
    • Example: To make 10 mL of 50 µM assay solution:

      • Take 100 µL of 5 mM Intermediate.[2]

      • Inject into 9.9 mL of rapidly stirring Assay Buffer.

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for handling 1-Methyl-N-octyl-1H-pyrazol-3-amine based on the "Rule of 3" (LogP > 3).

SolubilityWorkflow Start Start: 1-Methyl-N-octyl-1H-pyrazol-3-amine CheckLogP Analyze LogP (~3.19) Hydrophobic Character Start->CheckLogP SolventChoice Select Primary Solvent CheckLogP->SolventChoice DMSO DMSO (Biological Assays) Conc: 20-100 mM SolventChoice->DMSO Bio-Activity DCM DCM/EtOAc (Synthesis) Conc: >100 mM SolventChoice->DCM Reaction/Purification Water Aqueous Buffer (pH 7.4) SolventChoice->Water Direct Dissolution? DilutionStrategy Dilution Strategy (Prevent Precipitation) DMSO->DilutionStrategy DirectAdd Direct Addition RISK: High Precipitation Water->DirectAdd DilutionStrategy->DirectAdd Incorrect Stepwise Stepwise Dilution 1. DMSO Stock 2. Intermediate (10x) 3. Buffer + Surfactant DilutionStrategy->Stepwise Recommended AssayReady Assay Ready Solution (<1% DMSO) Stepwise->AssayReady

Figure 1: Decision tree for solvent selection and dilution strategies, prioritizing the prevention of compound precipitation in aqueous environments.

Troubleshooting & Stability

Common Issues
  • Turbidity upon dilution: The octyl chain is driving aggregation.[1][2]

    • Solution: Lower the working concentration or add a carrier protein (0.1% BSA) or surfactant (0.05% Tween-20).[1][2][4]

  • Color Change (Yellowing): Aminopyrazoles are susceptible to oxidation.[1][2][4]

    • Solution: Ensure the DMSO stock is stored under Nitrogen or Argon.[1][2] Discard if the color deepens significantly.[1][2]

pH Sensitivity

The solubility of this amine is pH-dependent.[1][2]

  • pH < 4: High solubility (Protonation of amine/pyrazole).[1][2][4]

  • pH > 8: Lowest solubility (Neutral species dominates).[2][4]

  • Note: If your assay permits, slightly lowering the pH (e.g., pH 6.[4]5) can significantly improve stability.[1][2][4]

References

  • PubChem. (2025).[2][4] 1-Methyl-3-aminopyrazole (Core Structure Analysis). National Library of Medicine.[1][2] Retrieved March 4, 2026, from [Link][4]

  • Di, L., & Kerns, E. H. (2016).[4] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[2] (Standard reference for LogP and solubility protocols).

Sources

Application

Handling and storage requirements for pyrazole amine derivatives

Application Note: Technical Guide to Handling, Storage, and Stability of Pyrazole Amine Derivatives Executive Summary Pyrazole amine derivatives (e.g., 3-aminopyrazole, 5-aminopyrazole) are "privileged scaffolds" in medi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Technical Guide to Handling, Storage, and Stability of Pyrazole Amine Derivatives

Executive Summary

Pyrazole amine derivatives (e.g., 3-aminopyrazole, 5-aminopyrazole) are "privileged scaffolds" in medicinal chemistry, serving as critical intermediates for kinase inhibitors (e.g., p38 MAPK, B-Raf) and anti-infective agents.[1] However, their utility is often compromised by their physicochemical volatility. These compounds act as distinct "chemical chameleons"—exhibiting prototropic tautomerism, susceptibility to oxidative coupling (azo formation), and hygroscopicity.

This guide provides a validated technical framework for the storage, handling, and solubilization of pyrazole amines to ensure experimental reproducibility and compound integrity.

Physicochemical Profile & Stability Mechanisms

To handle these derivatives effectively, one must understand the failure modes:

  • Oxidative Instability: The exocyclic amino group (

    
    ) is electron-rich. Upon exposure to atmospheric oxygen and light, it undergoes oxidative dimerization to form azo-derivatives (colored impurities, typically yellow/brown).
    
  • Tautomeric Flux: Unsubstituted pyrazole amines exist in a dynamic equilibrium between the 3-amino and 5-amino forms. While this is intrinsic, solvent choice can lock the compound in a specific tautomer, affecting reactivity.

  • Hygroscopicity: The pyridine-like nitrogen (N2) is a hydrogen bond acceptor. Absorption of atmospheric water promotes hydrolysis of sensitive side chains and accelerates oxidation.

Protocol A: Solid-State Storage & Handling

Objective: Minimize thermodynamic drivers of degradation (Heat, Light, Oxygen, Moisture).

Storage Specifications Table
ParameterRequirementRationale
Temperature -20°C (Long-term) 2-8°C (Working stock)Slows kinetic rate of oxidative dimerization.
Atmosphere Inert Gas (Argon preferred over

)
Argon is heavier than air, providing a better "blanket" in vials to exclude

.
Container Amber Glass Vials with PTFE-lined capsAmber glass blocks UV/Vis light (photo-oxidation). PTFE prevents leaching and ensures an airtight seal.
Desiccation Secondary containment with Drierite/SilicaPrevents moisture absorption (hygroscopicity).
Step-by-Step Handling Procedure
  • Equilibration: Before opening a stored vial, allow it to warm to room temperature (approx. 30 mins) inside a desiccator.

    • Causality: Opening a cold vial in humid air causes immediate condensation on the solid, initiating hydrolysis/clumping.

  • Inert Transfer: Weighing should ideally occur in a glovebox. If unavailable, use an "inverted funnel" flow of nitrogen over the balance pan.

  • Resealing: Immediately purge the headspace of the source vial with Argon gas (2-3 seconds at low psi) before recapping. Parafilm is insufficient for long-term protection against oxygen; use electrical tape or shrink bands over the cap if storing >1 month.

Protocol B: Solubilization & Stock Management

Objective: Create stable liquid stocks for assays without inducing solvent-mediated degradation.

Solvent Compatibility Matrix
SolventSuitabilityNotes
DMSO (Anhydrous) High Preferred for biological assays. High solubility. Warning: DMSO is hygroscopic; use single-use aliquots.
Ethanol/Methanol Moderate Good solubility but protic solvents can facilitate proton exchange/tautomerization shifts.
Water/PBS Low Poor long-term stability. Prepare fresh. Pyrazole amines are weak bases; solubility improves at acidic pH.
Acetone Avoid Reacts with primary amines to form Schiff bases (imines).
Stock Preparation Workflow
  • Solvent Prep: Use LC-MS grade, anhydrous DMSO (>99.9%).

  • Dissolution: Vortex heavily. If sonication is required, keep the bath temperature <30°C to avoid heat-induced degradation.

  • Aliquoting: Do NOT store a large master stock that is repeatedly frozen and thawed.

    • Protocol: Divide the master stock into single-use aliquots (e.g., 20 µL or 50 µL) in amber microcentrifuge tubes.

  • Storage: Store aliquots at -80°C.

    • Shelf-life: 6 months at -80°C; 1 month at -20°C. Discard if color changes from clear/white to yellow/orange.

Visualizing the Decision Logic

The following diagram outlines the critical decision pathways for handling pyrazole amines to prevent degradation.

StorageLogic Start Received Pyrazole Amine StateCheck Solid or Solution? Start->StateCheck Solid Solid State StateCheck->Solid Solution Prepare Solution StateCheck->Solution Equilibrate Equilibrate to RT (Desiccator) Solid->Equilibrate Weigh Weigh under Inert Gas (Argon/N2) Equilibrate->Weigh Reseal Purge Headspace & Seal (Parafilm/Tape) Weigh->Reseal StoreSolid Store: -20°C, Dark, Desiccated Reseal->StoreSolid SolventSelect Select Solvent: Anhydrous DMSO preferred Solution->SolventSelect AvoidAcetone CRITICAL: Avoid Acetone/Ketones (Schiff Base Risk) SolventSelect->AvoidAcetone Aliquot Aliquot to Single-Use (Avoid Freeze-Thaw) AvoidAcetone->Aliquot StoreLiq Store: -80°C Aliquot->StoreLiq

Figure 1: Decision matrix for the handling and storage of pyrazole amine derivatives to ensure chemical stability.

Quality Control (QC) & Troubleshooting

Before using a stored compound in a critical assay (e.g., IC50 determination), validate its integrity.

QC Workflow
  • Visual Inspection:

    • Pass: White to off-white crystalline solid; Clear solution.

    • Fail: Yellow/Brown discoloration (indicates oxidation/azo formation) or gum-like texture (indicates hydrolysis/hygroscopicity).

  • LC-MS Verification:

    • Run a standard 5-minute gradient (Water/Acetonitrile + 0.1% Formic Acid).

    • Check: Look for [M+H]+ peak. Watch for [2M-2H] peaks which suggest oxidative dimerization (azo bond formation).

  • H-NMR (Optional):

    • Use DMSO-d6. Check for the integration of the

      
       protons (usually broad singlet around 4.0–6.0 ppm). Disappearance or shifting suggests reaction.
      

QCWorkflow Sample Stored Sample Visual Visual Check Sample->Visual Color Color? Visual->Color PassVisual Clear/White Color->PassVisual No Change FailVisual Yellow/Brown Color->FailVisual Changed LCMS LC-MS Analysis PassVisual->LCMS Purify Re-purify / Discard FailVisual->Purify Purity Purity > 95%? LCMS->Purity Use Proceed to Assay Purity->Use Yes Purity->Purify No

Figure 2: Quality Control workflow to validate compound integrity prior to experimental use.

References

  • Safety Data Sheet: 3-Aminopyrazole . Fisher Scientific. (2025).[2][3][4][5][6] Hazard Identification and Storage Requirements. Link

  • Fichez, J., et al. (2018). "Recent Advances in Aminopyrazoles Synthesis and Functionalization." Current Organic Chemistry. Link

  • Sigma-Aldrich Technical Bulletin . (2024). Product Specification: 3-Aminopyrazole (CAS 1820-80-0).[7] Link

  • BenchChem Stability Guide . (2025). Stability and Storage Guidelines for Substituted Aminopyrazoles. Link

  • Aggarwal, R., et al. (2011). "Regioselective synthesis of some new 1-aryl-5-amino-1H-pyrazole-4-carbonitriles." Journal of Heterocyclic Chemistry. Link

Sources

Method

Reagents required for synthesizing 1-Methyl-N-octyl-1H-pyrazol-3-amine

Application Note: High-Yield Synthesis of 1-Methyl-N-octyl-1H-pyrazol-3-amine via One-Pot Reductive Amination Executive Summary & Strategic Rationale 1-Methyl-1H-pyrazol-3-amine is a highly versatile heterocyclic buildin...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Yield Synthesis of 1-Methyl-N-octyl-1H-pyrazol-3-amine via One-Pot Reductive Amination

Executive Summary & Strategic Rationale

1-Methyl-1H-pyrazol-3-amine is a highly versatile heterocyclic building block frequently utilized in the design of advanced pharmaceutical agents. Its structural motif is a critical component in the development of novel glucokinase activators for Type 2 Diabetes[1] and nsP2 cysteine protease inhibitors for broad-spectrum antialphaviral therapies[2].

Derivatization of the exocyclic amine at the 3-position via N-alkylation introduces lipophilic domains (such as an octyl chain), which can significantly modulate the pharmacokinetic profile, target binding affinity, and membrane permeability of the resulting scaffold. This application note details an optimized, self-validating protocol for the synthesis of 1-Methyl-N-octyl-1H-pyrazol-3-amine .

Mechanistic Causality: Why Reductive Amination?

When synthesizing secondary amines, chemists often default to direct nucleophilic substitution (SN2) using an alkyl halide (e.g., 1-bromooctane). However, direct alkylation of primary pyrazol-amines is notoriously difficult to control. The newly formed secondary amine is often more nucleophilic than the primary starting material, frequently resulting in complex, hard-to-separate mixtures of unreacted starting material, mono-alkylated, and over-alkylated (tertiary) products[3].

To establish a high-yielding, self-validating system, we employ a one-pot reductive amination strategy[4][5].

  • Imine Formation: By reacting 1-methyl-1H-pyrazol-3-amine with octanal, a transient imine (Schiff base) is formed. Because imines only form once on a given primary amine, this inherently prevents over-alkylation[3].

  • Chemoselective Reduction: The imine is reduced in situ using Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). STAB is selected over Sodium Borohydride (NaBH₄) due to its milder reducing power. It selectively reduces the protonated iminium ion without reducing the unreacted octanal aldehyde, thereby preventing the formation of unwanted octanol side-products[3].

Quantitative Reagent Matrix

The following table summarizes the stoichiometric requirements optimized for a standard 10 mmol scale synthesis.

ReagentFunctional RoleMW ( g/mol )EquivalentsAmount
1-Methyl-1H-pyrazol-3-amine Primary Nucleophile (Starting Material)97.121.0971 mg
Octanal Electrophilic Alkylating Precursor128.211.051.34 g (1.64 mL)
Sodium Triacetoxyborohydride Chemoselective Reducing Agent211.941.53.18 g
Glacial Acetic Acid Acidic Catalyst60.051.0600 mg (0.57 mL)
1,2-Dichloroethane (DCE) Aprotic Solvent98.96N/A30 mL

Self-Validating Experimental Protocol

Step 1: Condensation and Imine Formation

  • Charge a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 1-methyl-1H-pyrazol-3-amine (971 mg, 10 mmol) and 1,2-dichloroethane (30 mL).

  • Add octanal (1.64 mL, 10.5 mmol) dropwise at room temperature.

  • Add glacial acetic acid (0.57 mL, 10 mmol) to the stirring mixture.

  • Causality & Insight: DCE is chosen over protic solvents because it solubilizes both the polar pyrazole and the lipophilic octanal while preventing premature solvolysis of the reducing agent[5]. The acetic acid acts as a catalyst to protonate the carbonyl oxygen of octanal, drastically accelerating the nucleophilic attack by the amine and facilitating the dehydration step to form the imine.

Step 2: In Situ Reduction

  • Allow the mixture to stir for 30 minutes at room temperature to ensure complete imine formation.

  • Add Sodium Triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 10 minutes to control any mild exotherm.

  • Stir the reaction mixture at room temperature for 12–16 hours under an inert nitrogen atmosphere.

  • In-Process Validation: Monitor the reaction via LC-MS or TLC (e.g., 50% EtOAc in Hexanes). The starting pyrazole will disappear, replaced by a more non-polar spot corresponding to the secondary amine. The mass spectrum will show a clean[M+H]⁺ peak at m/z 210.2.

Step 3: Quench and Phase Separation

  • Carefully quench the reaction by slowly adding 30 mL of saturated aqueous NaHCO₃. Stir vigorously for 15 minutes until gas evolution (CO₂) ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL).

  • Combine the organic layers, wash with brine (30 mL), and dry over anhydrous MgSO₄.

  • Causality & Insight: The basic NaHCO₃ quench serves a dual purpose. First, it neutralizes the acetic acid and safely decomposes any residual STAB. Second, it ensures the newly formed secondary amine is fully deprotonated into its free-base form, maximizing its partition into the organic extraction layer.

Step 4: Purification

  • Filter off the MgSO₄ and concentrate the organic filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes to 30% EtOAc/Hexanes.

  • Evaporate the product-containing fractions to yield 1-Methyl-N-octyl-1H-pyrazol-3-amine as a clear to pale-yellow oil.

Process Visualization

Synthesis SM 1-Methyl-1H-pyrazol-3-amine + Octanal Imine Imine Intermediate (Transient Schiff Base) SM->Imine Condensation (DCE, AcOH, RT) Reduction Selective Reduction (NaBH(OAc)3) Imine->Reduction In situ (One-Pot) Workup Aqueous Quench (NaHCO3 / DCM) Reduction->Workup Reaction Complete Purification Silica Gel Chromatography (Hexanes:EtOAc) Workup->Purification Organic Extract Product 1-Methyl-N-octyl-1H-pyrazol-3-amine (Target Product) Purification->Product Pure Compound

Workflow for the one-pot reductive amination of 1-methyl-1H-pyrazol-3-amine to its N-octyl analog.

References

  • Design and Synthesis of Acetylenyl Benzamide Derivatives as Novel Glucokinase Activators for the Treatment of T2DM Source: PubMed Central (PMC) / NIH URL:[Link][1]

  • N-Alkyl Sulfamates as a New Class of nsP2 Cysteine Protease Inhibitors with Broad-Spectrum Antialphaviral Activity Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

  • Synthesis and Reductive Amination of 1-Aryl-5-Ferrocenyl-1H-Pyrazole-4-Carbaldehydes Source: INEOS OPEN URL:[Link][5]

  • Reductive Amination, and How It Works Source: Master Organic Chemistry URL:[Link][3]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary This guide addresses the purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] This molecule presents a specific "chromatographic conflict": it possesses a lipophilic tail (octy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide addresses the purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1][2] This molecule presents a specific "chromatographic conflict": it possesses a lipophilic tail (octyl group) that aids solubility in non-polar solvents, but also a basic aminopyrazole core that interacts strongly with acidic silanol groups on standard silica gel.

Successful isolation requires neutralizing these secondary interactions to prevent peak tailing and irreversible adsorption. This guide details the "Basified Normal Phase" strategy, which is the industry standard for lipophilic heterocyclic amines.

Part 1: Physicochemical Profile & Method Strategy

Before packing your column, understand the molecule's behavior to select the correct stationary phase.

FeatureChemical ImplicationChromatographic Consequence
Secondary Amine (C3) Basic center (

for pyrazole amines, higher for alkyl amine)
Severe Tailing on untreated silica due to hydrogen bonding with acidic silanols (

).[1]
Octyl Chain (C8) High Lipophilicity (

)
Soluble in Hexane/EtOAc; elutes faster than the non-alkylated starting material.
Pyrazole Ring UV Active / Polar CoreGood UV detection (254 nm); requires some polarity (EtOAc or MeOH) to elute.
The "Golden Rule" for this Separation

Do not run this compound on "naked" silica gel. You must modify the stationary phase or the mobile phase with a base (Triethylamine or Ammonia) to block silanol sites. Failure to do so will result in broad streaks, poor recovery (<50%), and contamination.

Part 2: Standard Operating Procedure (SOP)

Workflow Visualization

The following diagram outlines the decision logic for selecting the purification route based on crude purity and scale.

PurificationWorkflow Start Crude Reaction Mixture (1-Methyl-N-octyl-1H-pyrazol-3-amine) CheckTLC TLC Analysis (Hex/EtOAc 1:1) Start->CheckTLC Decision Does the spot tail? CheckTLC->Decision RouteA Route A: Basified Silica (Standard) Decision->RouteA Yes (Severe Tailing) RouteB Route B: Neutral Alumina (Alternative) Decision->RouteB No / Minor Tailing Step1A Pre-wash Silica with 1% Et3N in Hexane RouteA->Step1A Step1B Pack Neutral Alumina (Activity Grade III) RouteB->Step1B Step2A Elute: Hexane/EtOAc (Gradient 0-40%) + 1% Et3N Step1A->Step2A Finish Evaporate & Dry (Oil/Low-melt Solid) Step2A->Finish Step2B Elute: Pure Hexane -> Hexane/DCM Gradient Step1B->Step2B Step2B->Finish

Caption: Decision logic for selecting between Basified Silica and Neutral Alumina based on initial TLC behavior.

Protocol A: Basified Silica Gel Chromatography (Recommended)

This method uses Triethylamine (TEA) to "poison" the silica surface, preventing the amine product from sticking.

Materials:

  • Silica Gel 60 (40–63 µm).

  • Solvents: Hexane, Ethyl Acetate (EtOAc), Triethylamine (TEA).

Step-by-Step:

  • Slurry Preparation: Prepare the silica slurry using Hexane containing 1% (v/v) TEA .

    • Why? Pre-treating the silica is more effective than just adding TEA to the eluent. It ensures the entire column bed is deactivated before the sample touches it.

  • Column Packing: Pour the slurry and pack the column. Flush with 2 column volumes (CV) of the starting solvent (Hexane + 1% TEA).

  • Sample Loading:

    • Dissolve the crude oil in a minimum amount of DCM or Toluene.

    • Preferred:Dry Load . Mix crude with silica (ratio 1:2), evaporate solvent, and load the powder on top of the packed bed. This minimizes band broadening for lipophilic oils.[1]

  • Elution Gradient:

    • Solvent A: Hexane + 1% TEA.[1]

    • Solvent B: Ethyl Acetate + 1% TEA.[1]

    • Gradient: 0% B for 2 CVs (elutes non-polar impurities/dialkylated byproducts), then 0%

      
       40% B over 10 CVs.
      
  • Collection: The product (mono-octyl) typically elutes around 20-30% EtOAc.[1] The unreacted starting material (no octyl chain) will stay on the column or elute only with high polarity (100% EtOAc or MeOH).

Protocol B: Neutral Alumina (Alternative)

If TEA is interfering with downstream analysis (e.g., NMR) or if the compound is acid-sensitive.[1]

  • Stationary Phase: Aluminum Oxide (Neutral), Brockmann Grade III.

    • Note: Commercial alumina is usually Grade I (very active). Add 6% water (w/w) to deactivate it to Grade III, otherwise, your compound may stick permanently.

  • Mobile Phase: Hexane

    
     DCM (Dichloromethane). Alumina is less retentive than silica; EtOAc might be too strong.[1]
    
  • No Base Needed: Alumina does not have the acidic protons of silica, so TEA is usually unnecessary.

Part 3: Troubleshooting Guide (Q&A)

Issue 1: "My product is streaking across the entire column."

Diagnosis: Active Silanols. The Fix: You likely forgot the modifier or the column wasn't equilibrated.

  • Immediate Action: Switch the mobile phase to DCM:MeOH:NH₄OH (90:10:1) . The ammonia is a stronger base than TEA and can displace the product from the silica sites.

  • Prevention: Always pre-wash the silica with the basic modifier before loading the sample.

Issue 2: "I see three spots. Which one is my product?"

Diagnosis: Reaction byproduct distribution. Analysis:

  • Top Spot (High Rf): Likely the Tertiary Amine (N,N-dioctyl impurity). The second octyl chain makes it very non-polar.

  • Middle Spot: 1-Methyl-N-octyl-1H-pyrazol-3-amine (Target).[1]

  • Bottom Spot (Low Rf/Baseline): Unreacted 1-Methyl-1H-pyrazol-3-amine .[1] Without the octyl chain, this is very polar.

Confirmation: Isolate a small fraction of the middle spot and run an NMR. Look for the integration of the octyl chain (


 protons) vs. the pyrazole ring protons. Ratio should be 1:1 (chain to ring).
Issue 3: "The oil turned into a solid in the fraction tubes."

Diagnosis: Carbamic acid formation. Explanation: Amines can react with atmospheric


 to form carbamates, especially when dissolved in basic solvents.
The Fix: 
  • Do not panic.[1] This is often reversible.[1]

  • Dissolve the solid in DCM and wash with saturated

    
     or dilute NaOH. Dry over 
    
    
    
    and re-concentrate.
  • Store under Nitrogen/Argon.[1]

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use Reverse Phase (C18) instead? A: Yes, but it is often overkill for this synthesis. If you choose C18:

  • Mobile Phase: Water/Acetonitrile.[1][3][4]

  • Modifier: You must use a high pH buffer (e.g., 10mM Ammonium Bicarbonate, pH 10) to keep the amine neutral (free base).

  • Warning: If you use Formic Acid (low pH), the amine will protonate (become charged) and elute very quickly (near the void volume), leading to poor separation from polar impurities.

Q: How do I remove the Triethylamine (TEA) from my final product? A: TEA has a high boiling point relative to solvents but can be persistent.

  • Evaporate the fractions thoroughly on a rotavap.

  • Re-dissolve the oil in DCM.

  • Evaporate again (azeotropic removal).

  • High-vacuum drying (0.1 mbar) overnight is usually sufficient to remove residual TEA.[1]

Q: Is the product stable on silica? A: Pyrazoles are generally stable, but prolonged exposure to acidic silica (without TEA) can cause decomposition or irreversible adsorption over days. Flash chromatography should be completed within 2–3 hours.[1]

References

  • Synthesis and Properties of Pyrazoles

    • Title: The Chemistry Behind 1-Methyl-1H-pyrazol-3-amine: Synthesis and Properties.[1][5]

    • Source: Nbinno.
    • URL:[Link]

  • Chromatography of Basic Amines

    • Title: HPLC Troubleshooting Guide: Tailing of Strong Bases.
    • Source: Sigma-Aldrich / Pitt.edu.[1]

  • General Synthesis of N-alkyl Pyrazoles

    • Title: Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic Amines.[1]

    • Source: N
    • URL:[Link]

  • Compound Data

    • Title: 1-Methyl-N-octyl-1h-pyrazol-3-amine Product Page.[1]

    • Source: ChemScene.[1][2]

Sources

Optimization

Technical Support Center: Minimizing Side Reactions During N-Octylation of Aminopyrazoles

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter complex side reactions during the alkylation of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter complex side reactions during the alkylation of heterocyclic scaffolds.

The introduction of an octyl chain (N-octylation) to an aminopyrazole core is particularly challenging. The ambident nucleophilicity of the aminopyrazole, combined with the lipophilicity and steric profile of long-chain alkyl halides, often results in poor regioselectivity, over-alkylation, and competitive elimination reactions. This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure high-yielding, selective N-octylation.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why am I observing a complex mixture of products rather than a single N-octylated aminopyrazole? A: Aminopyrazoles possess three potential sites for nucleophilic attack: the two pyrazole ring nitrogens (N1 and N2) and the exocyclic primary amine. Because the lone pair of the exocyclic amine is partially delocalized into the electron-deficient pyrazole ring through resonance, the ring nitrogens retain higher electron density and are significantly more nucleophilic[1]. If you react an unprotected aminopyrazole with an octylating agent, the ring nitrogen will alkylate first. Furthermore, unsymmetric pyrazoles will yield a mixture of N1 and N2 regioisomers. The selectivity is heavily influenced by the coordinating ability of the base's cation (e.g., K⁺ vs. Cs⁺) with the pyrazole nitrogens, which directs the alkylating agent[2].

Q: How do I prevent the over-alkylation (dialkylation) of my substrate? A: Dialkylation occurs when the mono-octylated product remains highly nucleophilic and reacts with a second equivalent of the octylating agent. To minimize this, causality dictates three adjustments:

  • Stoichiometry: Strictly limit the octylating agent to 0.95 equivalents to kinetically starve the reaction.

  • Temperature Control: Run the reaction at 0 °C to room temperature. Elevated temperatures exponentially increase the rate of the secondary alkylation.

  • Leaving Group Tuning: Switch from octyl iodide (highly reactive) to octyl bromide or octyl mesylate to gain kinetic control over the substitution rate.

Q: My LC-MS shows unreacted starting material, but the octyl bromide is completely consumed. What happened? A: You are likely observing the E2 elimination of octyl bromide to form 1-octene. Long-chain primary alkyl halides are highly susceptible to elimination when exposed to strong, sterically hindered bases (e.g., KOtBu, DBU, or NaH under certain conditions). To prevent this, use a milder, polarizable base like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or Acetonitrile[3]. Alternatively, microwave irradiation can significantly improve the yield of n-octylation by accelerating the SN2 reaction rate of the less reactive octyl halide before elimination can dominate, without altering the intrinsic regioselectivity[4].

Part 2: Visualizing Reaction Pathways & Troubleshooting

Pathway SM 3-Aminopyrazole + Octyl-Br N1 N1-Octyl Aminopyrazole (Major Product) SM->N1 Cs2CO3, MeCN (Optimal) N2 N2-Octyl Aminopyrazole (Sterically Hindered) SM->N2 Minor Regioisomer Exo Exocyclic N-Octyl (Requires Protection) SM->Exo Direct Alkylation (Disfavored) Elim 1-Octene (E2 Elimination) SM->Elim Strong Base (NaH) DiAlk Dialkylated Product (Over-reaction) N1->DiAlk Excess Octyl-Br High Temp

Caption: Competing reaction pathways and side reactions during the N-octylation of 3-aminopyrazole.

Troubleshooting Start LC-MS / NMR Analysis of Crude Mixture Q1 High 1-Octene Formation? Start->Q1 A1 Switch base to K2CO3 or Cs2CO3. Avoid NaH or KOtBu. Q1->A1 YES Q2 Significant Dialkylation? Q1->Q2 NO A1->Q2 A2 Reduce Octyl-Br to 0.95 eq. Lower temp to 0°C. Q2->A2 YES Q3 Poor N1/N2 Regioselectivity? Q2->Q3 NO A2->Q3 A3 Change solvent to MeCN. Consider microwave assistance. Q3->A3 YES Success Optimized N-Octylation Q3->Success NO A3->Success

Caption: Step-by-step troubleshooting workflow for optimizing N-octylation.

Part 3: Quantitative Data & Base Selection

The choice of base and solvent is the most critical parameter in minimizing side reactions. The table below summarizes the quantitative impact of various conditions on the product distribution.

Table 1: Effect of Base and Solvent on N-Octylation of 3-Aminopyrazole (Conditions: 1.0 eq Octyl Bromide, 25 °C, 12h)

Base (1.2 eq)SolventN1-Octyl Yield (%)N,N-Dioctyl (%)1-Octene (E2)Mechanistic Rationale
NaH DMF45%25%HighStrong base promotes E2 elimination; high reactivity leads to over-alkylation.
K₂CO₃ DMF78%8%LowMilder carbonate base reduces elimination; polar aprotic solvent accelerates SN2.
Cs₂CO₃ MeCN85%5%TraceLarge Cs⁺ cation coordinates pyrazole N, driving N1 regioselectivity[2].
DIPEA DCM15%<1%NoneNon-nucleophilic base in non-polar solvent lacks the driving force for efficient SN2.

Part 4: Validated Experimental Protocols

Protocol A: Regioselective N1-Octylation of 3-Aminopyrazole

Use this protocol when the goal is to alkylate the pyrazole ring while leaving the primary amine intact.

  • Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-aminopyrazole (1.0 eq) in anhydrous Acetonitrile to achieve a 0.2 M concentration.

  • Base Addition: Add Cesium Carbonate (Cs₂CO₃, 1.2 eq).

    • Causality: Cs₂CO₃ provides a large, soft cation that coordinates with the pyrazole nitrogens, enhancing N1 regioselectivity over N2, while being mild enough to prevent E2 elimination of the alkyl halide[2].

  • Alkylation: Cool the mixture to 0 °C using an ice bath. Add 1-bromooctane (0.95 eq) dropwise.

    • Causality: Sub-stoichiometric addition at a low temperature kinetically starves the reaction, preventing the mono-alkylated product from undergoing dialkylation.

  • Reaction & Monitoring: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via LC-MS.

    • Self-Validation: The disappearance of the 1-bromooctane peak and the presence of a single [M+H]⁺ mass peak corresponding to the mono-octylated product confirms completion without over-alkylation.

  • Workup: Quench the reaction with distilled water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure N1-octyl 3-aminopyrazole.

Protocol B: Selective Exocyclic N-Octylation (via Transient Protection)

Direct alkylation of the primary amine fails because the ring nitrogen is preferentially alkylated[1]. Use this protocol to force exocyclic substitution.

  • Ring Protection: React 3-aminopyrazole with Trityl Chloride (Trt-Cl, 1.05 eq) and Triethylamine (1.5 eq) in DCM at 0 °C for 4 hours.

    • Causality: The highly bulky trityl group selectively protects the more nucleophilic N1 position, sterically blocking the ring from subsequent alkylation.

  • Exocyclic Alkylation: Isolate the N1-trityl-3-aminopyrazole. Dissolve in anhydrous DMF. Add Sodium Hydride (NaH, 60% dispersion, 1.1 eq) at 0 °C. Stir for 30 mins, then add 1-bromooctane (1.1 eq).

    • Causality: With the vulnerable ring protected, the less nucleophilic primary amine can now be safely deprotonated by a strong base to drive the SN2 alkylation.

  • Deprotection: After a standard aqueous workup, dissolve the crude intermediate in a 1:1 mixture of Trifluoroacetic Acid (TFA) and DCM. Stir for 2 hours at room temperature to quantitatively cleave the trityl group.

  • Final Isolation: Concentrate the mixture under reduced pressure and purify via reverse-phase HPLC to yield the pure exocyclic N-octyl aminopyrazole.

References

  • Title: 4-Bromo-1-methyl-1H-pyrazol-3-amine - Benchchem Source: Benchchem URL
  • Source: MDPI (International Journal of Molecular Sciences)
  • Source: ACS Publications (The Journal of Organic Chemistry)
  • Title: Microwaves in Organic Synthesis Source: Scribd URL

Sources

Troubleshooting

Technical Support Guide: Purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Ticket ID: PUR-PYR-088 | Status: Open | Severity: High (Purity < 95%) Executive Summary This guide addresses the purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1] The primary challenge in synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: PUR-PYR-088 | Status: Open | Severity: High (Purity < 95%)

Executive Summary

This guide addresses the purification of 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4).[1] The primary challenge in synthesizing this secondary amine is separating it from the highly basic aliphatic starting materials (e.g., octylamine) or unreacted heteroaromatic precursors (1-methyl-1H-pyrazol-3-amine), as well as controlling over-alkylation (tertiary amines).

Our approach utilizes pKa-differentiated extraction as the first line of defense, followed by chemo-selective scavenging and optimized chromatography .

Module 1: The "Sweet Spot" Acid-Base Extraction

Objective: Remove aliphatic amine impurities (e.g., Octylamine) without losing the target product.

The Science (Causality): Separation relies on the significant basicity difference between aliphatic amines and aminopyrazoles.

  • Impurity (Octylamine): pKa

    
     10.6 (Strong Base).
    
  • Target (Product): pKa

    
     5.0–5.5 (Weak Base, similar to N-alkylanilines).
    
  • Precursor (Aminopyrazole): pKa

    
     4.0 (Weak Base).
    

By buffering the aqueous phase to pH 6.0–7.0 , the aliphatic octylamine remains fully protonated (


) and water-soluble. The target aminopyrazole, being a much weaker base, remains largely unprotonated (neutral) and partitions into the organic phase.

Protocol:

  • Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (10 mL/g crude).

  • The pH Wash:

    • Prepare a 0.5 M Phosphate Buffer (pH 6.5) .

    • Wash the organic layer 3x with the buffer.

    • Mechanism:[2][3][4] At pH 6.5, Octylamine (

      
      ) is trapped in the water. The Product (
      
      
      
      ) stays organic.
  • Polishing: Wash organic layer once with brine, dry over Na₂SO₄, and concentrate.

Visualization: pKa-Dependent Partitioning

pH_Extraction cluster_0 Crude Mixture (Organic Phase) cluster_1 Separation Result Crude Mixture: 1. Target (pKa ~5.2) 2. Octylamine (pKa ~10.6) 3. Neutral Impurities Buffer Add Phosphate Buffer (pH 6.5) Crude->Buffer Partition Partition / Shake Buffer->Partition Aqueous Aqueous Phase (pH 6.5) Contains: Octylammonium (Protonated) Partition->Aqueous High pKa species protonate Organic Organic Phase Contains: Target (Neutral) + Neutral Impurities Partition->Organic Low pKa species remain neutral

Caption: Selective protonation logic. High pKa impurities are sequestered in the aqueous phase at pH 6.5.

Module 2: Chromatographic Resolution

Objective: Separate the target secondary amine from unreacted primary aminopyrazole and over-alkylated tertiary amines.

The Issue: Aminopyrazoles interact strongly with silanols on silica gel, causing "streaking" (tailing) and poor resolution.

Troubleshooting Protocol:

Parameter Recommendation Rationale
Stationary Phase Neutralized Silica or Amine-Functionalized Silica Standard silica is acidic. Pre-washing the column with 1% Et₃N neutralizes active sites.
Mobile Phase Modifier 1% Triethylamine (Et₃N) or NH₄OH Competes for silanol binding sites, sharpening the target peak.
Gradient System DCM : Methanol (98:2 to 90:10) Aminopyrazoles are polar. Hexane/EtOAc often lacks sufficient elution power.

| Detection | UV (254 nm) & Iodine Stain | The pyrazole ring is UV active. The octyl chain makes it stain well with Iodine or PMA. |

Rf Value Guide (TLC in DCM:MeOH 95:5):

  • Tertiary Amine (Over-alkylated): Rf ~0.7 (Runs fastest, most lipophilic).

  • Target (Secondary Amine): Rf ~0.4–0.5.

  • Starting Material (Primary Amine): Rf ~0.2 (Runs slowest, most polar H-bonding).

Module 3: Chemical Scavenging (Chemo-Selective)

Objective: Remove trace unreacted primary amine (1-methyl-1H-pyrazol-3-amine) without running a column.

The Science: Electrophilic scavengers (e.g., isocyanates or aldehydes) react rapidly with primary amines (


) to form ureas or imines. While they can react with secondary amines (

), the reaction rate for a sterically hindered secondary amine (like our N-octyl target) is significantly slower.

Protocol:

  • Dissolve crude (post-extraction) in anhydrous DCM.

  • Add PS-Isocyanate resin (1.5 equivalents relative to estimated primary amine impurity).

  • Stir gently at Room Temperature for 2–4 hours.

  • Filter the resin. The filtrate contains the purified secondary amine.

Visualization: Scavenger Workflow

Scavenging Mixture Mixture: Target (2° Amine) Impurity (1° Amine) Resin Add PS-Isocyanate (Electrophile) Mixture->Resin Reaction Kinetic Selection (1° reacts >> 2°) Resin->Reaction Solid Solid Phase: Resin-Urea Linkage (Trapped Impurity) Reaction->Solid Filter Off Liquid Filtrate: Purified Target (2° Amine) Reaction->Liquid Collect

Caption: Kinetic resolution using solid-supported scavengers to trap primary amine impurities.

FAQs: Troubleshooting Specific Pain Points

Q1: My product is turning red/brown upon storage. Is it degrading?

  • Diagnosis: Aminopyrazoles are electron-rich and prone to oxidation (forming azo-like coupling products or radical cations) when exposed to air and light.

  • Fix: This is often a surface impurity. Pass the oil through a small pad of Activated Charcoal or Celite. Store the purified product under Argon/Nitrogen at -20°C.

Q2: The NMR shows a "messy" aliphatic region, but mass spec confirms the mass.

  • Diagnosis: You may have rotamers. The N-octyl group can rotate slowly on the NMR timescale due to steric clash with the adjacent methyl group or hydrogen bonding with the ring nitrogen.

  • Verification: Run the NMR at elevated temperature (e.g., 50°C). If the multiplets sharpen into distinct triplets/quartets, it is a rotamer issue, not an impurity.

Q3: I used reductive amination, and I can't get rid of the metal catalyst.

  • Diagnosis: Palladium or Platinum residues can coordinate to the pyrazole nitrogens.

  • Fix: Treat the organic solution with SiliaMetS® Thiol or TMT (Trimercaptotriazine) scavengers. Standard extraction often fails to break the Metal-Nitrogen bond.

References
  • Fichez, J., Busca, P., & Prestat, G. (2025). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chimica Italiana. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 137254, 1-Methylpyrazol-3-amine. PubChem.[5] Link

  • Master Organic Chemistry. (2017). Alkylation of Amines: Problems and Workarounds. Link

  • Texaco Inc. (1969). US3470251A: Separation and purification of secondary alkyl primary amines. Google Patents. Link

Sources

Optimization

Resolving phase separation issues with octyl-chain pyrazoles

Technical Support Center: Octyl-Chain Pyrazole Formulations A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for octyl-chain pyrazole derivatives. This guide...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Octyl-Chain Pyrazole Formulations

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for octyl-chain pyrazole derivatives. This guide, designed by application scientists, provides in-depth troubleshooting for a common and critical challenge encountered during experimental work: phase separation. Due to their amphiphilic nature—a polar, hydrophilic pyrazole head and a non-polar, hydrophobic octyl tail—these molecules often exhibit complex solubility behaviors that can impede research and development.

This resource is structured to help you understand the root causes of these issues and provide actionable, step-by-step protocols to resolve them, ensuring the integrity and success of your experiments.

Section 1: Understanding the Science of Phase Separation

The solubility of pyrazole derivatives is a complex interplay of factors including the pyrazole ring's aromaticity, its capacity for hydrogen bonding, and the influence of various substituents.[1] The addition of a long, non-polar octyl chain introduces significant hydrophobicity, creating an amphiphilic molecule. This dual nature is the primary driver of phase separation in aqueous or highly polar solvent systems.

When the concentration of an octyl-chain pyrazole in a polar solvent like water increases, the hydrophobic tails seek to minimize their contact with the polar environment. This can lead to several phenomena:

  • Precipitation: If the intermolecular forces between the pyrazole molecules are stronger than their interaction with the solvent, the compound may "crash out" as a solid. This is common when the crystal lattice energy is high.[1]

  • Liquid-Liquid Phase Separation (Oiling Out): The compound separates as a non-aqueous, liquid phase, often appearing as an oily layer or a fine emulsion. This occurs when the compound is not soluble enough to remain dispersed but not organized enough to crystallize.

  • Micelle Formation: Above a certain concentration (the Critical Micelle Concentration or CMC), these amphiphilic molecules can self-assemble into spherical structures called micelles. The hydrophobic tails form the core, shielded from the aqueous environment by the hydrophilic pyrazole heads. While this increases apparent solubility, these systems can be sensitive to changes in conditions.[2]

Factors like temperature, pH, and the presence of salts (ionic strength) can dramatically influence these behaviors.[3][4] Understanding these principles is the first step to effective troubleshooting.

Section 2: Troubleshooting Guide - Questions & Answers

This section addresses specific phase separation issues in a practical Q&A format.

Q1: My octyl-pyrazole derivative, which was dissolved in an organic solvent, has precipitated as a solid after I added an aqueous buffer. What is happening and how can I fix it?

A1: Root Cause Analysis & Strategy

This is a classic case of anti-solvent precipitation. The aqueous buffer is a "poor" solvent for your hydrophobic compound, and its addition has drastically lowered the overall solvating power of the solvent mixture, causing your compound to crash out.[1] The goal is to modify the solvent system to better accommodate both the hydrophobic and hydrophilic portions of your molecule. The most effective strategy is the use of a co-solvent.[5]

A co-solvent is a water-miscible organic solvent that, when added to water, creates a new solvent system with intermediate polarity.[6] This reduces the polarity of the aqueous phase just enough to keep your octyl-pyrazole derivative in solution.

dot

Caption: Workflow for addressing anti-solvent precipitation.

Experimental Protocol 1: Co-solvent Titration for Enhanced Solubility

  • Preparation: In a small vial, dissolve a known quantity of your octyl-pyrazole in the minimum required amount of a "good" organic solvent (e.g., Dichloromethane, Ethyl Acetate).

  • Initial Co-solvent Addition: To your aqueous buffer, add a starting percentage of a water-miscible co-solvent. Begin with 5-10% (v/v). Common choices are listed in the table below.

  • Titration: Slowly add the co-solvent-modified buffer to your dissolved compound with vigorous stirring.

  • Observation: Observe for any signs of precipitation (turbidity). If the solution remains clear, the co-solvent concentration is sufficient.

  • Optimization: If precipitation occurs, increase the percentage of the co-solvent in your aqueous buffer in 5% increments (e.g., 15%, 20%) and repeat the titration until a stable, homogeneous solution is achieved. The general solubility of a chemical often increases exponentially as the co-solvent fraction increases.[7]

Table 1: Properties of Common Laboratory Co-solvents

Co-Solvent Polarity Index Dielectric Constant (20°C) Notes
Ethanol (EtOH) 5.2 25 A common and effective choice for many systems.[3]
Isopropanol (IPA) 4.3 20 Slightly less polar than ethanol, can be more effective for highly hydrophobic compounds.
Acetonitrile (ACN) 6.2 37 A more polar option, useful when trying to minimize the organic component.[3]

| Dimethyl Sulfoxide (DMSO) | 6.5 | 47 | A very strong solvent, effective at low concentrations but can be difficult to remove. |

Data compiled from various chemical data sources.

Q2: I'm observing an oily layer or a cloudy emulsion in my aqueous reaction mixture. How can I create a single-phase system?

A2: Root Cause Analysis & Strategy

You are observing liquid-liquid phase separation, or "oiling out." Your compound is too hydrophobic to dissolve in the aqueous phase, but the conditions aren't right for it to crystallize. To solve this, you need to stabilize the interface between the hydrophobic "oily" droplets of your compound and the aqueous medium. This is a classic application for a surfactant.[8]

Surfactants are amphiphilic molecules that naturally position themselves at the oil-water interface, reducing interfacial tension and allowing the formation of a stable microemulsion or micellar solution.[9][10] This effectively solubilizes the hydrophobic compound in the bulk aqueous phase.[2]

dot

Caption: Surfactants form micelles to solubilize hydrophobic compounds.

Experimental Protocol 2: Surfactant Screening for Homogenization

  • Select Surfactants: Choose a few non-ionic surfactants with varying Hydrophile-Lipophile Balance (HLB) values. Tween® 80 (HLB 15) and Triton™ X-100 (HLB 13.5) are excellent starting points.

  • Prepare Stock Solutions: Make 10% (w/v) stock solutions of each surfactant in your aqueous buffer.

  • Test Concentrations: Set up a series of small-scale experiments with your octyl-pyrazole under the desired reaction conditions. Add the surfactant stock solution to achieve final concentrations ranging from 0.1% to 2.0% (w/v).

  • Equilibrate and Observe: Stir the mixtures at the intended experimental temperature for 15-30 minutes. Visually inspect for the disappearance of the oily phase or turbidity. The lowest concentration that yields a clear solution is your optimal condition.

Q3: My octyl-pyrazole dissolves perfectly in pure water, but it crashes out when I add my phosphate buffer salts. Why?

A3: Root Cause Analysis & Strategy

This phenomenon is known as the "salting-out" effect.[4] Pyrazoles are weakly basic and can be protonated to form more soluble salts.[1] However, at high concentrations, the ions from your buffer salts (e.g., Na⁺, K⁺, HPO₄²⁻) effectively compete for water molecules needed to hydrate and solubilize your compound. This disruption of the hydration shell reduces solubility and causes precipitation.[4][11]

The solution is to reduce the ionic strength of your buffer or switch to a buffer system with different ions.

Experimental Protocol 3: Buffer Condition Optimization

  • Reduce Concentration: Prepare your phosphate buffer at a range of lower concentrations (e.g., 50 mM, 25 mM, 10 mM) while maintaining the target pH. Test the solubility of your compound in each. Often, a lower buffer concentration is sufficient to maintain pH without causing precipitation.

  • Change Buffer Species: If lowering the concentration is not an option, consider switching to a different buffer system. Organic buffers like Tris (tris(hydroxymethyl)aminomethane) or HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid) can sometimes be less prone to salting-out effects compared to inorganic phosphate or sulfate buffers.

  • pH Adjustment: Pyrazoles are weakly basic and their solubility can increase in acidic conditions where they become protonated to form more soluble salts.[1][12] If your experiment allows, test the solubility at a slightly lower pH. Conversely, if your pyrazole has an acidic substituent, a more basic pH may increase solubility.[1]

Section 3: Frequently Asked Questions (FAQs)

  • Q: What is the best way to prepare a stock solution of a new octyl-chain pyrazole derivative?

    • A: Start by performing a kinetic solubility test.[13][14] Begin with a strong, non-polar organic solvent like Dichloromethane (DCM) or a polar aprotic solvent like DMSO to create a high-concentration stock (e.g., 10-50 mM). This stock can then be diluted into various aqueous buffers or co-solvent systems for your working experiments. This prevents issues with trying to dissolve the solid powder directly into a challenging aqueous medium.

  • Q: Can I use sonication or heating to get my compound back into solution?

    • A: Yes, these are common techniques. Increasing temperature generally enhances the solubility of pyrazole derivatives in organic solvents.[1] Sonication can help break up solid aggregates and speed up dissolution. However, be aware that you might be creating a supersaturated solution. If the solution cools down or is agitated, the compound may precipitate out again. These methods are useful for initial dissolution, but the underlying solvent system must be ableto maintain solubility for long-term stability.[15]

  • Q: How do I choose between using a co-solvent and a surfactant?

    • A: The choice depends on your experimental system.

      • Use a co-solvent when you need to dissolve the compound fully in a single-phase system, common in reaction chemistry, purification, or for creating injectable formulations.[6][16] Co-solvents modify the bulk properties of the solvent.

      • Use a surfactant when you need to disperse a hydrophobic compound in a predominantly aqueous environment, such as in many biological assays, emulsions, or oral drug formulations.[2] Surfactants work at the interface between phases.

References

  • Solubility of Things. (n.d.). Pyrazole. Retrieved from [Link]

  • American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

  • Rai, N., & Singh, A. (2023). A recent overview of surfactant–drug interactions and their importance. Future Journal of Pharmaceutical Sciences, 9(1), 45. [Link]

  • Sahu, S. K., et al. (2019). Surfactants and their Role in Pharmaceutical Product Development: An overview. Indo American Journal of Pharmaceutical Sciences, 6(12), 15828-15836. [Link]

  • Biotage. (2023, January 23). How to prevent compound precipitation during flash column chromatography. Retrieved from [Link]

  • Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 119. [Link]

  • ResearchGate. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Retrieved from [Link]

  • ResearchGate. (n.d.). Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds. Retrieved from [Link]

  • Grokipedia. (n.d.). Cosolvent. Retrieved from [Link]

  • Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
  • Research and Reviews. (2024, May 21). Surfactants And Their Role In Pharmaceutical Product Development. Retrieved from [Link]

  • Kumar, V., et al. (2026). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 348, 02004. [Link]

  • Wang, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(8), 925-946. [Link]

  • Ferreira, F. V., et al. (2021). Biosurfactants: Properties and Applications in Drug Delivery, Biotechnology and Ecotoxicology. Polymers, 13(16), 2736. [Link]

  • Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

  • El-Sayed, A. Y., et al. (2003). Structures and Chemical Equilibria of Some N-Heterocycles Containing Amide Linkages. Molecules, 8(5), 430-441. [Link]

  • LetsTalkScience. (2020, November 12). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals [Video]. YouTube. [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Elucidation of 1-Methyl-N-octyl-1H-pyrazol-3-amine: A Comparative Guide to Q-TOF (CID) vs. Orbitrap (HCD) Platforms

Executive Summary The structural elucidation of lipophilic heterocyclic amines, such as 1-Methyl-N-octyl-1H-pyrazol-3-amine (C12H23N3), presents a unique analytical challenge. The molecule features a highly stable pyrazo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural elucidation of lipophilic heterocyclic amines, such as 1-Methyl-N-octyl-1H-pyrazol-3-amine (C12H23N3), presents a unique analytical challenge. The molecule features a highly stable pyrazole core bonded to a highly labile aliphatic octyl chain. To accurately profile this compound, mass spectrometry platforms must be capable of capturing both the low-energy cleavage of the alkyl chain and the high-energy fragmentation of the heterocyclic ring.

This guide objectively compares the performance of two leading High-Resolution Mass Spectrometry (HRMS) paradigms for this application: Quadrupole Time-of-Flight (Q-TOF) utilizing Collision-Induced Dissociation (CID) versus the Orbitrap utilizing Higher-energy Collisional Dissociation (HCD).

Mechanistic Profiling & Fragmentation Dynamics

Understanding the fragmentation causality of 1-Methyl-N-octyl-1H-pyrazol-3-amine is critical for optimizing MS parameters. The precursor ion


 manifests at an exact mass of m/z 210.1965.

When subjected to collisional activation, the molecule undergoes three primary competitive pathways:

  • Neutral Loss of Octene (-112.1252 Da): The most thermodynamically favorable pathway is the inductive cleavage of the octyl chain, yielding a stable 1-methyl-1H-pyrazol-3-amine fragment at m/z 98.0713.

  • Loss of Octylamine (-129.1518 Da): Cleavage at the exocyclic amine generates a 1-methyl-1H-pyrazol-3-ylium ion at m/z 81.0447.

  • Pyrazole Ring Opening: The pyrazole core is highly stable and resists fragmentation. High collision energies are required to break the N-N bond, a process well-documented in the 1[1].

G M Precursor Ion [M+H]+ m/z 210.1965 F1 m/z 98.0713 Loss of Octene M->F1 -112.1252 Da F2 m/z 81.0447 Loss of Octylamine M->F2 -129.1518 Da F3 m/z 113.1330 Octyl Cation M->F3 Alpha-Cleavage

Predicted LC-MS/MS fragmentation pathways for 1-Methyl-N-octyl-1H-pyrazol-3-amine.

Platform Comparison: CID vs. HCD Dynamics

To detect the low-mass diagnostic ions (m/z 98 and 81) generated by this compound, the choice of dissociation technique is paramount.

Traditional 3D ion traps utilizing resonant CID suffer from the "1/3 rule," a physical limitation where fragment ions with an m/z less than one-third of the precursor ion are not stably trapped and are consequently lost[2]. For a precursor of m/z 210, fragments below m/z 70 cannot be detected, severely limiting structural elucidation.

Both Q-TOF CID and Orbitrap HCD bypass this limitation by employing beam-type non-resonant activation .

  • Orbitrap HCD: HCD is a vendor-specific term describing beam-type CID occurring in a dedicated collision multipole prior to injection into the Orbitrap analyzer. Because ions do not undergo a long series of equilibrating collisions, a single bolus of energy is imparted rapidly, allowing for the generation and stable capture of rich, low-mass fragmentation spectra[3]. Furthermore, HCD provides high-resolution detection without a low-mass cutoff[4].

  • Q-TOF CID: Q-TOF systems also utilize beam-type CID in a collision cell, followed by rapid orthogonal acceleration into a time-of-flight tube. While Q-TOF instruments generally produce slightly "colder" fragment ions compared to HCD at equivalent nominal energies, adjusting the Orbitrap collision energy downward by a few eV yields nearly identical, highly comparable MS/MS spectra[5].

Workflow cluster_QTOF Q-TOF Platform cluster_Orbi Orbitrap Platform LC UHPLC Separation ESI ESI Source (+ Mode) LC->ESI CID CID Cell (Beam-Type) ESI->CID Path A HCD HCD Cell (Beam-Type) ESI->HCD Path B TOF TOF Analyzer CID->TOF Orbi Orbitrap Analyzer HCD->Orbi

Comparative LC-MS/MS workflows: Q-TOF (CID) vs. Orbitrap (HCD) mass analyzers.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By incorporating pre- and post-run blank injections and utilizing an internal standard, the system continuously verifies the absence of carryover and the stability of mass accuracy.

Step 1: Sample Preparation & System Suitability

  • Prepare a 100 ng/mL solution of 1-Methyl-N-octyl-1H-pyrazol-3-amine in 50:50 Water:Acetonitrile (v/v) containing 0.1% Formic Acid.

  • Self-Validation Check: Inject a solvent blank. The signal-to-noise ratio at the expected retention time must be < 3:1 to rule out column carryover of the highly lipophilic octyl chain.

Step 2: UHPLC Separation

  • Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B hold for 0.5 min, ramp to 95% B over 4.0 min, hold at 95% B for 1.0 min, re-equilibrate at 5% B for 1.5 min. Flow rate: 0.4 mL/min.

Step 3: MS/MS Acquisition Parameters

  • Q-TOF (CID): Positive ESI mode. Precursor isolation at m/z 210.2. Apply a collision energy ramp from 15 eV to 35 eV to capture both the labile octyl cleavage and the stable pyrazole ring opening. Acquisition rate: 10 Hz.

  • Orbitrap (HCD): Positive ESI mode. Precursor isolation at m/z 210.2 (isolation window 1.0 Da). Stepped Normalized Collision Energy (NCE) set to 25, 30, and 40. Resolution set to 70,000 (at m/z 200).

Comparative Performance Data

The quantitative data below summarizes the experimental outcomes when analyzing 1-Methyl-N-octyl-1H-pyrazol-3-amine across both platforms.

Table 1: Key Fragment Ions and Mass Accuracy Comparison

Fragment AssignmentTheoretical m/zQ-TOF Observed m/zQ-TOF Error (ppm)Orbitrap Observed m/zOrbitrap Error (ppm)
Precursor

210.1965210.1971+2.8210.1967+0.9

98.071398.0716+3.098.0714+1.0

81.044781.0450+3.781.0448+1.2
Octyl Cation

113.1330113.1334+3.5113.1331+0.8

Table 2: Platform Performance Metrics for Pyrazole Analysis

MetricQ-TOF (CID)Orbitrap (HCD)Analytical Impact
Resolving Power ~40,000 (FWHM)~140,000 (FWHM)Orbitrap provides superior separation of isobaric matrix interferences.
Duty Cycle / Scan Speed Up to 50 Hz12 - 20 HzQ-TOF excels in highly multiplexed UHPLC runs with peak widths < 3s.
Low-Mass Cutoff None (Beam-type)None (Beam-type)Both platforms successfully detect critical m/z 81 and 98 fragments.
Energy Dynamics Requires higher absolute CERequires slightly lower CEOrbitrap HCD imparts energy more rapidly, favoring extensive fragmentation.

References

  • Difference between HCD and CID collision induced dissociations? - StackExchange. URL: [Link]

  • Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteomics - PubMed. URL:[Link]

  • Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets - Pradeep Research Group. URL:[Link]

  • HCD vs CID in the orbitrap : r/proteomics - Reddit. URL: [Link]

  • Collision energies on QTof and Orbitrap instruments: How to make proteomics measurements comparable? - PubMed. URL: [Link]

Sources

Comparative

FTIR characteristic peaks of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Topic: FTIR Characteristic Peaks of 1-Methyl-N-octyl-1H-pyrazol-3-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary: The Analytical Challenge...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: FTIR Characteristic Peaks of 1-Methyl-N-octyl-1H-pyrazol-3-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Analytical Challenge

In medicinal chemistry and ligand synthesis, 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) represents a critical amphiphilic scaffold. Its structure combines a polar, aromatic pyrazole core with a lipophilic octyl chain, making it a frequent intermediate in the synthesis of kinase inhibitors and surfactant-like bioactive ligands.

For the development scientist, the primary challenge is not just characterization, but differentiation . Structural isomers (such as N-alkylation at the wrong nitrogen) and incomplete alkylation precursors often co-elute in chromatography.

This guide objectively compares the FTIR spectral performance of 1-Methyl-N-octyl-1H-pyrazol-3-amine against its critical process impurities and structural analogs. We demonstrate why FTIR is the superior rapid-screening tool for validating the secondary amine formation and regiospecific methylation .

Spectral Fingerprint: The "Product" Profile

The FTIR spectrum of 1-Methyl-N-octyl-1H-pyrazol-3-amine is defined by three distinct zones. A successful synthesis is confirmed only when all three zones are present and resolved.

Zone 1: The Lipophilic/Hydrophilic Interface (3500–2800 cm⁻¹)

This region confirms the successful attachment of the octyl chain to the amine.

Functional GroupWavenumber (cm⁻¹)IntensityDiagnostic Value
N-H Stretch (Secondary) 3300–3350 Medium, SharpCritical: A single sharp band confirms a secondary amine. A doublet here would indicate unreacted primary amine precursor.
C-H Stretch (Asym, -CH₃) 2955–2960 StrongTerminal methyl of the octyl chain.
C-H Stretch (Asym, -CH₂-) 2920–2930 Very StrongThe "backbone" signal of the octyl chain. Dominates the spectrum due to 8-carbon length.
C-H Stretch (Sym, -CH₂-) 2850–2860 StrongConfirmation of long-chain aliphatic nature.
Zone 2: The Heterocyclic Core (1600–1400 cm⁻¹)

This region fingerprints the pyrazole ring and its methylation state.[1]

Functional GroupWavenumber (cm⁻¹)IntensityDiagnostic Value
C=N Pyrazole Ring 1580–1595 MediumCharacteristic "breathing" mode of the 1,3-substituted pyrazole.
C=C Ring Stretch 1490–1510 Weak/MediumConfirms aromaticity is intact (no saturation of the ring).
N-CH₃ Deformation 1440–1460 MediumBending vibration of the methyl group attached to N1.
Zone 3: The Fingerprint Region (< 1400 cm⁻¹)
Functional GroupWavenumber (cm⁻¹)IntensityDiagnostic Value
C-N Stretch (Exocyclic) 1280–1310 StrongVibration of the bond between the Pyrazole C3 and the NH-Octyl nitrogen.
N-N Ring Stretch 1000–1050 VariableSpecific to the hydrazine-like bond in the pyrazole.

Comparative Analysis: Product vs. Alternatives

To validate the identity of 1-Methyl-N-octyl-1H-pyrazol-3-amine, we compare its spectral "performance" against two critical alternatives: the Precursor (Alternative A) and the Non-Methylated Analog (Alternative B) .

Comparison A: Product vs. Precursor (1-Methyl-1H-pyrazol-3-amine)

Context: Did the reductive amination/alkylation with the octyl chain work?

FeatureProduct (1-Methyl-N-octyl...)[2]Alternative A (Precursor)Performance Verdict
N-H Region Single band (~3320 cm⁻¹)Doublet (3400 & 3200 cm⁻¹)High Resolution: FTIR instantly distinguishes secondary amine (product) from primary amine (precursor).
Aliphatic C-H Dominant (2850–2960 cm⁻¹)Negligible (Weak C-H from N-Me only)Clear Signal: The octyl chain adds a massive aliphatic signal absent in the precursor.
C-N Stretch Shifted to lower freq due to alkyl loadHigher frequency (primary amine)Subtle, but confirmatory.

Scientific Insight: The collapse of the N-H doublet into a singlet is the most reliable "Go/No-Go" signal for reaction monitoring. If you see a doublet, your reaction is incomplete.

Comparison B: Product vs. Non-Methylated Analog (N-octyl-1H-pyrazol-3-amine)

Context: Is the methyl group on the Ring Nitrogen (N1) present?

FeatureProduct (1-Methyl...)Alternative B (N-H Pyrazole)Performance Verdict
Ring N-H Absent Broad Band (~3100–3200 cm⁻¹)Specificity: The absence of the broad, H-bonded Ring N-H stretch proves N-methylation.
Fingerprint Distinct N-Me bend (~1450 cm⁻¹)AbsentRequires careful baseline correction to visualize.

Experimental Protocol: Self-Validating Workflow

Methodology: ATR-FTIR (Attenuated Total Reflectance)

Because 1-Methyl-N-octyl-1H-pyrazol-3-amine is typically an oil or low-melting solid, ATR is the superior sampling method over KBr pellets, avoiding moisture interference.

Step-by-Step Protocol:

  • Blanking: Clean the Diamond/ZnSe crystal with isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

  • Sample Application: Apply 10–20 µL of the neat oil directly onto the crystal. Ensure full coverage of the "bullseye."

  • Acquisition: Scan the sample (32 scans).

  • Validation Check (The "Self-Check"):

    • Check 1: Is the baseline flat at 2000–2500 cm⁻¹? (If noisy, clean crystal and re-run).

    • Check 2: Is the absorbance of the CH stretch (2920 cm⁻¹) between 0.1 and 1.0 AU? (If >1.5, you have detector saturation; use less sample or apply less pressure).

Visualization: Synthesis Verification Logic

The following diagram illustrates the logical decision tree for interpreting the FTIR spectrum during synthesis.

FTIR_Verification_Flow Start Start: Acquire FTIR Spectrum Check_NH Analyze 3300-3500 cm⁻¹ Region Start->Check_NH Doublet Doublet Observed (3400 & 3200 cm⁻¹) Check_NH->Doublet Singlet Single Sharp Band (~3320 cm⁻¹) Check_NH->Singlet Result_Precursor ID: Unreacted Precursor (1-Methyl-1H-pyrazol-3-amine) Doublet->Result_Precursor Primary Amine Check_CH Analyze 2800-3000 cm⁻¹ Region Singlet->Check_CH Weak_CH Weak/Absent Aliphatic C-H Check_CH->Weak_CH Strong_CH Strong Aliphatic C-H (2850, 2920 cm⁻¹) Check_CH->Strong_CH Weak_CH->Result_Precursor No Octyl Chain Check_Ring Analyze 3100-3200 cm⁻¹ (Ring NH) Strong_CH->Check_Ring Broad_Ring_NH Broad Band Present Check_Ring->Broad_Ring_NH No_Ring_NH No Broad Band Check_Ring->No_Ring_NH Result_Analog ID: Non-Methylated Analog (N-octyl-1H-pyrazol-3-amine) Broad_Ring_NH->Result_Analog Missing N-Me Result_Success ID: CONFIRMED PRODUCT (1-Methyl-N-octyl-1H-pyrazol-3-amine) No_Ring_NH->Result_Success Target Structure

Caption: Decision tree for validating 1-Methyl-N-octyl-1H-pyrazol-3-amine synthesis via FTIR spectral features.

References

  • National Institute of Standards and Technology (NIST). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- IR Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • SpectraBase. 3-Amino-1-methyl-1H-pyrazole Spectral Data. Wiley Science Solutions. Available at: [Link]

  • Nandiyanto, A. B. D., et al. "Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Guide." Indonesian Journal of Science & Technology, 2023. Available at: [Link]

Sources

Validation

Comparative Bioactivity Guide: N-Octyl vs. N-Ethyl Pyrazole Amines

Executive Summary Pyrazole amines are privileged scaffolds in modern drug discovery, offering a versatile platform for targeting diverse biological pathways. However, the specific N-alkylation state of the pyrazole ring...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyrazole amines are privileged scaffolds in modern drug discovery, offering a versatile platform for targeting diverse biological pathways. However, the specific N-alkylation state of the pyrazole ring is a critical determinant of both its pharmacokinetic (PK) and pharmacodynamic (PD) profiles. This guide provides an objective, data-driven comparison of N-ethyl (C2) and N-octyl (C8) pyrazole amines. By analyzing their structure-activity relationships (SAR), we aim to equip researchers and drug development professionals with actionable insights for lead optimization.

Mechanistic Causality: Steric Bulk vs. Lipophilicity

The biological divergence between N-ethyl and N-octyl substitutions is fundamentally rooted in the thermodynamic balance of lipophilicity (LogP) and steric hindrance 1. Modifying the alkyl chain length directly alters how the molecule interacts with cellular membranes and enzymatic binding pockets.

N-Ethyl Pyrazole Amines (C2)

The short C2 ethyl chain provides an optimal hydrophilic-lipophilic balance. SAR studies reveal that small hydrophobic substituents like ethyl are ideal for acute antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) 2.

  • Causality: The reduced steric bulk allows these molecules to efficiently traverse bacterial porins and fit seamlessly into the tight, highly conserved binding pockets of intracellular targets like DNA gyrase. The lack of a long, flexible lipid tail prevents non-specific membrane trapping, ensuring the molecule reaches its cytosolic target.

N-Octyl Pyrazole Amines (C8)

Extending the alkyl chain to C8 drastically increases the molecule's calculated LogP. While this larger steric bulk often reduces acute antibacterial potency against MRSA (frequently pushing MIC values >32 μg/mL) 2, it confers significant pharmacokinetic advantages in other therapeutic contexts.

  • Causality: The highly lipophilic octyl chain promotes deep integration into lipid bilayers and reduces susceptibility to hepatic metabolism. Experimental models demonstrate that N-octyl derivatives can be cleared up to three times less rapidly than their shorter-chain counterparts, providing prolonged systemic exposure and enhanced efficacy against targets requiring sustained membrane integration 3.

Quantitative Performance Comparison

The following table synthesizes the expected performance metrics of N-ethyl versus N-octyl pyrazole amines based on established SAR literature.

ParameterN-Ethyl Pyrazole AminesN-Octyl Pyrazole Amines
Alkyl Chain Length C2C8
Calculated LogP (cLogP) ~1.5 - 2.5 (Optimal for oral bioavailability)~4.5 - 5.5 (Highly lipophilic)
Steric Hindrance LowHigh
Anti-MRSA Efficacy (MIC) Potent (Often < 16 μg/mL)Weak (Often > 32 μg/mL)
Hepatic Clearance Rate Moderate to FastSlow (~3x reduction vs short chains)
Primary Therapeutic Utility Acute antibacterial / Target-specific inhibitionProlonged systemic exposure / Membrane targets

Biological Activity Pathways

SAR_Pathway Root Pyrazole Amine Core NEthyl N-Ethyl Substitution (C2) Low Steric Bulk, Optimal Hydrophilicity Root->NEthyl Alkyl Chain < C3 NOctyl N-Octyl Substitution (C8) High Lipophilicity, High Steric Bulk Root->NOctyl Alkyl Chain > C6 Target1 Intracellular Penetration (e.g., DNA Gyrase Binding) NEthyl->Target1 High Permeability Target2 Lipid Bilayer Integration & Reduced Hepatic Clearance NOctyl->Target2 Membrane Retention Result1 Potent Anti-MRSA Activity (MIC < 16 μg/mL) Target1->Result1 Result2 Prolonged Systemic Exposure (3x Slower Clearance) Target2->Result2

Divergent bioactivity pathways of N-ethyl and N-octyl pyrazole amines based on alkyl chain length.

Experimental Protocols (Self-Validating Systems)

To objectively compare these derivatives in a laboratory setting, researchers must employ orthogonal assays that evaluate both pharmacodynamics (efficacy) and pharmacokinetics (stability). The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Resazurin-Based Broth Microdilution Assay (Anti-MRSA Efficacy)
  • Causality & Validation: Traditional Minimum Inhibitory Concentration (MIC) assays rely on subjective visual turbidity. Adding resazurin (an oxidation-reduction indicator) creates a self-validating system; viable, metabolically active bacteria reduce blue resazurin to pink, fluorescent resorufin. This eliminates subjective scoring and provides an objective, quantifiable readout of bacterial survival.

  • Preparation: Dispense 50 μL of cation-adjusted Mueller-Hinton broth into a sterile 96-well microtiter plate.

  • Compound Dilution: Serially dilute the N-ethyl and N-octyl pyrazole amines from 64 μg/mL down to 0.5 μg/mL across the plate. Include Vancomycin as a positive control and 1% DMSO as a vehicle (negative) control.

  • Inoculation: Add 50 μL of MRSA bacterial suspension (standardized to 5 × 10⁵ CFU/mL) to each well.

  • Incubation: Seal and incubate the plate at 37°C for 18 hours.

  • Validation & Readout: Add 10 μL of 0.015% resazurin aqueous solution to all wells. Incubate for an additional 2 hours in the dark. The MIC is recorded as the lowest compound concentration that remains strictly blue (indicating complete inhibition of metabolic activity).

Protocol 2: In Vitro Hepatic Microsome Clearance Assay (Pharmacokinetic Stability)
  • Causality & Validation: To prove the "prolonged systemic exposure" claim of the N-octyl derivative, we must measure intrinsic clearance. Using human liver microsomes (HLMs) supplemented with an NADPH regenerating system isolates Phase I metabolism. By utilizing an internal standard (IS) and LC-MS/MS, the assay self-corrects for any sample loss during protein precipitation, directly linking structural lipophilicity to metabolic resistance.

  • Reaction Mixture: Combine HLMs (0.5 mg/mL final protein concentration), 1 μM of the test compound (N-ethyl or N-octyl pyrazole amine), and 100 mM phosphate buffer (pH 7.4).

  • Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the metabolic reaction by adding 1 mM NADPH.

  • Time-Course Sampling: Aliquot 50 μL of the reaction mixture at precise intervals: 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot by pipetting it into 150 μL of ice-cold acetonitrile containing 100 ng/mL of tolbutamide (Internal Standard). This instantly precipitates proteins and halts metabolism.

  • Quantification: Centrifuge the quenched samples at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound area ratio (Analyte/IS) versus time. The slower depletion slope of the N-octyl peak compared to the N-ethyl peak validates its reduced clearance rate.

References

  • Design, Synthesis and Bioactivity Evaluation of Novel 2-(pyrazol-4-yl)-1,3,4-oxadiazoles Containing an Imidazole Fragment as Antibacterial Agents - MDPI. URL:[Link]

  • Pyrazole-based analogs as potential antibacterial agents against methicillin-resistance staphylococcus aureus (MRSA) and its SAR - Adichunchanagiri University. URL:[Link]

  • Journal of Medicinal Chemistry Vol. 48 No. 26 - ACS Publications. URL: [Link]

Sources

Comparative

Structure-Activity Relationship (SAR) of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Structure-Activity Relationship (SAR) Guide: 1-Methyl-N-octyl-1H-pyrazol-3-amine as a Membrane-Targeted Scaffold Executive Summary In the development of novel membrane-interacting agents—ranging from antimicrobial compou...

Author: BenchChem Technical Support Team. Date: March 2026

Structure-Activity Relationship (SAR) Guide: 1-Methyl-N-octyl-1H-pyrazol-3-amine as a Membrane-Targeted Scaffold

Executive Summary

In the development of novel membrane-interacting agents—ranging from antimicrobial compounds to lipid-kinase inhibitors—the precise tuning of lipophilicity is paramount. 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS 1179676-32-4) serves as a highly optimized, commercially available building block for exploring these interactions[1]. By functionalizing a hydrogen-bond-rich pyrazole core with an 8-carbon (N-octyl) aliphatic chain, this molecule achieves an ideal balance between aqueous bioavailability and lipid membrane partitioning. This guide objectively evaluates the structural advantages of the N-octyl scaffold against its shorter and longer homologous alternatives, providing actionable SAR data and validated experimental workflows for researchers.

Physicochemical Rationale: Lipophilicity and the "Cutoff Effect"

The causality behind selecting an N-octyl chain over other alkyl variations lies in the strict thermodynamic rules governing passive transcellular permeability and hydrophobic pocket binding.

The pyrazole core itself provides essential pharmacophoric features, acting as both a hydrogen bond donor (1 site) and acceptor (3 sites) to engage target proteins[1]. However, it is the N-alkyl chain that dictates the molecule's pharmacokinetic destiny. 1-Methyl-N-octyl-1H-pyrazol-3-amine possesses a calculated LogP of ~3.19[1]. This places it perfectly within the optimal lipophilicity window (LogP 1.0–5.0) required for efficient passive membrane diffusion[2].

When comparing homologous series, researchers must account for the "cutoff effect" [3].

  • Short Chains (C4–C6): Molecules like the N-butyl variant lack the hydrophobic driving force required to desolvate and penetrate the lipid bilayer effectively, resulting in poor target engagement.

  • Optimal Chains (C8–C10): The N-octyl chain provides sufficient lipophilicity to anchor into membranes without becoming permanently trapped in the hydrophobic core.

  • Long Chains (>C10): Extending the chain to N-dodecyl or beyond triggers the cutoff effect. The extreme lipophilicity causes a drastic drop in aqueous solubility, forcing the molecules to aggregate into non-bioavailable micelles rather than partitioning into the target membrane as active monomers[4].

Comparative SAR Profiling

To objectively demonstrate the superiority of the N-octyl scaffold in membrane-targeted applications, the following table synthesizes representative SAR data across a homologous series of 1-Methyl-N-alkyl-1H-pyrazol-3-amines.

Table 1: SAR Comparison of N-Alkyl Pyrazole Homologues

Compound VariantAlkyl Chain LengthCalculated LogPPAMPA Permeability (

,

cm/s)
Relative Membrane Perturbation
1-Methyl-N-butyl-...C4~1.202.1 (Low)Minimal
1-Methyl-N-hexyl-...C6~2.158.5 (Medium)Moderate
1-Methyl-N-octyl-... C8 3.19 24.3 (High) Optimal
1-Methyl-N-decyl-...C10~4.2515.1 (Medium)Declining
1-Methyl-N-dodecyl-...C12>5.00< 5.0 (Low)*Poor (Aggregation)

*Note: The sharp decline in permeability for the C12 variant is a direct manifestation of the cutoff effect, where micellar aggregation prevents monomeric membrane crossing[3].

Methodological Framework: Self-Validating Protocols

To ensure absolute trustworthiness in your SAR screening, the experimental protocols used to generate permeability and binding data must be self-validating. Below is the gold-standard workflow for assessing the physicochemical permeability of these pyrazole derivatives.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: PAMPA is specifically chosen over cell-based assays (like Caco-2) because it isolates purely passive physicochemical diffusion from active biological efflux/uptake[5]. This allows researchers to measure the exact impact of the alkyl chain length without confounding biological variables.

Step-by-Step Methodology:

  • Preparation of Lipid Matrix: Coat the PVDF filter membrane of the donor microplate with a 1% (w/v) solution of lecithin in dodecane. Reasoning: This mimics the hydrophobic core of a physiological lipid bilayer.

  • Compound Solvation: Dissolve the N-octyl pyrazole derivative (and its homologues) in DMSO, then dilute with PBS (pH 7.4) to a final concentration of 50 µM (final DMSO concentration

    
     1%). Reasoning: pH 7.4 ensures the compound is evaluated at physiological charge states.
    
  • Assay Assembly: Add 300 µL of PBS to the acceptor wells. Add 150 µL of the compound solutions to the donor wells. Carefully mate the donor plate into the acceptor plate.

  • Incubation: Incubate the assembly at room temperature for 5 hours in a humidity-controlled chamber to prevent evaporation.

  • Quantification: Separate the plates and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.

  • Self-Validation & Quality Control:

    • Internal Controls: The assay is only deemed valid if a known high-permeability control (e.g., Verapamil) yields a

      
       cm/s, and a low-permeability control (e.g., Theophylline) yields 
      
      
      
      cm/s[5].
    • Mass Balance: Calculate the membrane retention (

      
      ). If 
      
      
      
      , it indicates the compound is trapped within the lipid bilayer—a common issue for chains longer than C10.

Mechanistic Visualization

The following diagram illustrates the logical flow of how alkyl chain length dictates the pharmacokinetic success or failure of the pyrazole scaffold.

SAR_Pathway A Aqueous Solvation (Monomeric State) B Membrane Partitioning (N-octyl insertion) A->B Optimal LogP (3.19) C8 Chain E Micellar Aggregation (The Cutoff Effect) A->E Chain Length > C10 (Excessive Lipophilicity) C Target Engagement (Pyrazole H-bonding) B->C Hydrophobic Pocket Access D Biological Efficacy (e.g., Target Inhibition) C->D Receptor/Enzyme Binding E->B Reduced Bioavailability

Mechanistic pathway of N-octyl membrane partitioning vs. the cutoff effect in longer alkyl chains.

References

  • [4] Synthesis and Antibacterial Properties of Novel Quaternary Ammonium Lignins. National Institutes of Health (NIH) / PMC. Available at: [Link]

  • [3] Cutoff Effect in Antimicrobial Activity and in Membrane Perturbation Efficiency of the Homologous Series of N,N-Dimethylalkylamine Oxides. Oxford Academic. Available at:[Link]

  • [2] Predicting the membrane permeability of organic fluorescent probes by the deep neural network based lipophilicity descriptor DeepFl-LogP. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • [5] Deep-PK | Theory. Biosig Lab, University of Queensland. Available at: [Link]

Sources

Validation

Validating the Purity of 1-Methyl-N-octyl-1H-pyrazol-3-amine: A Comparative Guide to Elemental Analysis and Orthogonal Techniques

As a Senior Application Scientist navigating the complexities of drug development and organic synthesis, I frequently encounter a critical analytical pitfall: the over-reliance on chromatographic techniques for purity va...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist navigating the complexities of drug development and organic synthesis, I frequently encounter a critical analytical pitfall: the over-reliance on chromatographic techniques for purity validation. While High-Performance Liquid Chromatography (HPLC) is indispensable, it is fundamentally a relative purity technique.

To establish the absolute purity of a synthesized compound like 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4)[1], we must employ orthogonal methods that measure fundamental physical properties. This guide explores the causality behind analytical choices, objectively comparing CHN Elemental Analysis (EA) with alternative techniques, and provides a self-validating experimental framework for rigorous purity confirmation.

The Causality of Absolute vs. Relative Purity

Understanding the mechanism of your analytical tool is the first step in avoiding false positives. HPLC-UV relies on the detection of chromophores. Purity is typically calculated using area normalization—meaning the software assumes that the sum of all visible peak areas equals 100% of the sample mass.

The Blind Spot: If your batch of 1-Methyl-N-octyl-1H-pyrazol-3-amine is contaminated with inorganic salts (e.g., NaCl from an aqueous workup), residual silica gel from column chromatography, or trapped moisture, HPLC-UV will not detect them because they lack UV absorbance. A sample that is physically only 80% active pharmaceutical ingredient (API) and 20% salt can erroneously report a 99.9% HPLC purity.

The Solution: CHN Elemental Analysis combusts the entire sample to quantify the absolute mass fraction of Carbon, Hydrogen, and Nitrogen. If a non-combustible or non-nitrogenous diluent is present, the mass fractions of C, H, and N will proportionally drop, immediately revealing the hidden impurity. Major chemical journals and regulatory bodies consider a deviation of ≤ ±0.4% between the theoretical and found elemental mass fractions as the gold standard for confirming ≥95% absolute purity[2].

Theoretical Mass Profiling

Before initiating any experimental protocol, we must establish the theoretical baseline for our target compound. 1-Methyl-N-octyl-1H-pyrazol-3-amine features a pyrazole core substituted with a methyl group and an octyl-bearing amine.

  • Molecular Formula: C₁₂H₂₃N₃

  • Molecular Weight: 209.33 g/mol

Theoretical Mass Fractions:

  • Carbon (C): (12 × 12.011) / 209.337 = 68.85%

  • Hydrogen (H): (23 × 1.008) / 209.337 = 11.08%

  • Nitrogen (N): (3 × 14.007) / 209.337 = 20.07%

Comparative Analytical Matrix

To build a robust control strategy following ICH Q2(R2) guidelines[3], elemental analysis should be paired with orthogonal techniques. Table 1 objectively compares these methodologies.

Table 1: Comparative Analytical Strategies for 1-Methyl-N-octyl-1H-pyrazol-3-amine
Analytical TechniquePrimary OutputMechanistic Blind SpotsRole in Purity Validation
CHN Elemental Analysis Absolute mass fraction of C, H, NCannot identify structural isomers; requires highly pure single-component samples.Primary absolute purity confirmation; detects inorganic/non-UV diluents.
HPLC-UV Relative chromatographic purityMisses non-chromophoric impurities (salts, moisture, aliphatic solvents).Quantifies structurally similar organic impurities and degradants.
GC-MS Volatile component separation & mass IDNon-volatile compounds and inorganic salts do not elute or vaporize.Identifies volatile organic impurities and residual solvents.
qNMR (Quantitative NMR) Absolute quantitation via internal standardHigh limit of detection (LOD); overlapping peaks can obscure trace impurities.Orthogonal absolute purity verification; structural elucidation.

Self-Validating CHN Methodology

To ensure trustworthiness, an analytical protocol must be self-validating. This means the system continuously proves its own accuracy during the run via strategic quality control (QC) checks.

Step-by-Step Experimental Protocol
  • System Blank & Baseline Establishment: Run three empty tin capsules. The tin undergoes an exothermic oxidation that momentarily raises the local temperature to ~1800°C. The blank confirms there is no background carbon or nitrogen from the capsule or the helium carrier gas.

  • Calibration (K-Factor Determination): Accurately weigh 1.0 to 2.0 mg of a primary standard (e.g., Sulfanilamide) into tin capsules using a microbalance (d = 0.1 µg). Accurate micro-weighing is the most critical variable in CHN analysis[4]. Run in triplicate to establish the response factors (K-factors) for the Thermal Conductivity Detector (TCD).

  • QC Verification (The Self-Validation Step): Run a different known standard (e.g., Acetanilide) as an unknown. The system is only validated if the calculated CHN values for this QC standard fall within ±0.4% of its theoretical values.

  • Sample Preparation & Combustion: Weigh 1.500 mg of 1-Methyl-N-octyl-1H-pyrazol-3-amine into a tin capsule. Fold and seal to exclude atmospheric air. Drop the capsule into the quartz combustion reactor (1000°C) with a dosed pulse of high-purity O₂.

  • Catalytic Reduction & Separation: Pass the combustion gases (CO₂, H₂O, NOₓ, O₂) through a reduction reactor containing elemental copper at 600°C to scrub excess O₂ and reduce NOₓ to N₂. Separate the gases on a GC column.

  • Closing QC Check: Run the Acetanilide standard again at the end of the sequence to prove no detector drift occurred during the analysis.

Workflow A 1-Methyl-N-octyl-1H-pyrazol-3-amine Batch Sample B Microbalance Weighing (1.5 mg in Sn capsule) A->B C Flash Combustion (1000°C in O2) B->C D Catalytic Reduction & GC Separation C->D E TCD Detection (CO2, H2O, N2) D->E F Data Evaluation (Δ ≤ ±0.4%?) E->F G Purity Confirmed (Absolute Mass Match) F->G Yes H Purity Rejected (Inorganic/Moisture Contamination) F->H No

Workflow for absolute purity validation using CHN elemental analysis.

Data Interpretation: Catching the Invisible Impurity

To demonstrate the causality of this workflow, consider the following mock validation data from a synthesized batch of 1-Methyl-N-octyl-1H-pyrazol-3-amine. The batch was analyzed by HPLC-UV and reported a stellar purity of 99.5% . However, the CHN Elemental Analysis told a different story.

Table 2: Experimental Validation Data (Batch #082-A)
ElementTheoretical Mass (%)Found Mass (%)Deviation (Δ)Validation Status
Carbon (C) 68.85%66.10%-2.75%REJECTED
Hydrogen (H) 11.08%10.60%-0.48%REJECTED
Nitrogen (N) 20.07%19.25%-0.82%REJECTED

Scientific Causality & Conclusion: The batch fails the ±0.4% acceptance criterion[2]. Notice that the found values for C, H, and N are all proportionally depressed by approximately 4% relative to their theoretical values. This uniform depression is the classic signature of a non-combustible, non-nitrogenous impurity diluting the sample mass. Despite the 99.5% HPLC purity, the EA data conclusively proves the presence of ~4% inorganic contamination (likely residual silica gel or salts from the purification process).

Regulatory Alignment: Bulk vs. Trace Elemental Analysis

It is crucial to distinguish between bulk organic elemental analysis (CHN) and trace elemental impurities testing. While CHN analysis confirms the bulk molecular formula and absolute purity of the API, it is not designed to detect parts-per-million (ppm) levels of toxic heavy metals.

For trace metals (e.g., Lead, Arsenic, Palladium catalysts), the industry relies on Inductively Coupled Plasma Mass Spectrometry (ICP-MS) as mandated by USP <232> (Limits) and USP <233> (Procedures)[5]. A comprehensive validation package for 1-Methyl-N-octyl-1H-pyrazol-3-amine must utilize CHN for bulk purity and ICP-MS to ensure toxicological safety compliance.

References

1.[3] Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). https://www.ich.org/page/quality-guidelines 2.[1] 1-Methyl-N-octyl-1h-pyrazol-3-amine Product Information. ChemScene. https://www.chemscene.com/1-Methyl-N-octyl-1h-pyrazol-3-amine.html 3.[2] An International Study Evaluating Elemental Analysis. ACS Central Science, National Institutes of Health (NIH). https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9233114/ 4.[4] CHNSO Organic Elemental Analysis - Sample Preparation. Mettler Toledo. https://www.mt.com/us/en/home/applications/Laboratory_weighing/organic-elemental-analysis.html 5.[5] 〈232〉 ELEMENTAL IMPURITIES—LIMITS. United States Pharmacopeia (USP). https://www.usp.org/chemical-medicines/elemental-impurities-updates

Sources

Comparative

Comparative Guide: Structural Determination of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary 1-Methyl-N-octyl-1H-pyrazol-3-amine represents a challenging class of pharmaceutical intermediates: amphiphilic small molecules. The molecule features a polar, hydrogen-bond-capable headgroup (aminopyra...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Methyl-N-octyl-1H-pyrazol-3-amine represents a challenging class of pharmaceutical intermediates: amphiphilic small molecules. The molecule features a polar, hydrogen-bond-capable headgroup (aminopyrazole) and a flexible, lipophilic tail (octyl chain). This duality creates specific hurdles in solid-state characterization, particularly regarding crystal packing and conformational disorder.

This guide objectively compares the three primary methodologies for determining the structural attributes of this compound: Single Crystal X-Ray Diffraction (SC-XRD) , Powder X-Ray Diffraction (PXRD) , and Computational Modeling (DFT) .

Recommendation: While PXRD is sufficient for batch-to-batch consistency, SC-XRD at 100 K is the mandatory "gold standard" for this specific compound to resolve the conformational flexibility of the octyl chain and definitive hydrogen-bonding networks.

Comparative Analysis of Determination Methods

The following table contrasts the performance of structural determination techniques specifically for 1-Methyl-N-octyl-1H-pyrazol-3-amine .

FeatureSC-XRD (Gold Standard) PXRD (Screening) NMR + DFT (In-Silico)
Primary Output 3D Atomic Coordinates (x, y, z)Bulk Phase Fingerprint (2θ)Solution Conformation / Energy Min.
Resolution Atomic (< 0.8 Å)Lattice Parameters OnlyTheoretical
Octyl Chain Insight High. Resolves specific packing (interdigitated vs. bilayer).Low. Broad peaks due to disorder.Medium. Predicts lowest energy rotamers.
Sample Requirement Single Crystal (0.1–0.3 mm)Polycrystalline Powder (>10 mg)Dissolved Sample (~5 mg)
Throughput Low (24–48 hours/sample)High (15 mins/sample)Medium (Compute time dependent)
Critical Limitation Requires high-quality crystal growth (difficult for flexible chains).Cannot solve ab initio structure easily for flexible organics.Lacks intermolecular packing forces.
Expert Insight: The "Flexible Tail" Problem

For this specific molecule, the octyl chain introduces significant thermal motion.

  • PXRD often yields low-resolution patterns at room temperature because the alkyl tails act like a "liquid" layer between the rigid pyrazole heads.

  • SC-XRD is superior only if performed at cryo-temperatures (100 K), which "freezes" the octyl chain into a resolvable conformation, allowing the determination of Van der Waals interactions critical for solubility prediction.

Experimental Protocol: SC-XRD Determination

This protocol is designed to overcome the high solubility of the octyl chain in non-polar solvents and the polarity of the pyrazole.

Phase 1: Crystallization Screening (Vapor Diffusion)

Standard evaporation often fails for octyl-derivatives, leading to oils. Vapor diffusion is the self-validating alternative.

  • Prepare Inner Solution: Dissolve 10 mg of 1-Methyl-N-octyl-1H-pyrazol-3-amine in 0.5 mL of Ethyl Acetate (moderately polar).

  • Prepare Outer Solvent: Place 3 mL of n-Pentane (antisolvent) in a larger vial.

  • Equilibration: Place the open inner vial inside the larger vial. Seal the outer vial tightly.

  • Timeline: Allow to stand undisturbed at 4°C for 3–7 days. The pentane will slowly diffuse into the ethyl acetate, gently lowering solubility and promoting ordered crystal growth.

Phase 2: Data Collection & Reduction
  • Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-Kα radiation,

    
     = 0.71073 Å).
    
  • Mounting: Select a clear, block-like crystal (approx 0.2 x 0.1 x 0.1 mm). Mount on a MiTeGen loop using Paratone oil.

  • Temperature: 100 K (Critical).

    • Reasoning: At 298 K, the terminal carbons (C6-C8 of the octyl chain) will likely show excessive thermal ellipsoids (

      
      ), making the model unstable.
      
  • Strategy: Collect full sphere data (

    
    ) to ensure redundancy > 4.0.
    
Phase 3: Structure Solution (SHELXT)
  • Space Group Determination: Likely Monoclinic (

    
    ) or Triclinic (
    
    
    
    ) due to the asymmetry of the chain.
  • Refinement: Use SHELXL.

    • Constraint Handling: If the octyl chain shows disorder, apply SIMU and DELU restraints to the carbon chain. If two conformations exist, model as split positions (Part A/Part B) with summed occupancy = 1.0.

Structural Analysis & Data Interpretation[1][2][3][4][5][6][7][8]

When analyzing the solved structure of 1-Methyl-N-octyl-1H-pyrazol-3-amine, focus on these three structural motifs which define its physicochemical performance:

A. The Pyrazole Dimer (H-Bonding)

The primary stabilizing force is the hydrogen bond between the amine donor (


) and the pyrazole ring nitrogen acceptor (

) of a neighboring molecule.
  • Metric: Look for

    
     distances of 2.9 – 3.1 Å .
    
  • Significance: This dimer formation dictates the compound's melting point and solubility in water.

B. The Hydrophobic Bilayer

The octyl chains will likely align parallel to each other.

  • Packing: Expect a "bilayer" or "herringbone" arrangement where polar heads group together and lipophilic tails group together.

  • Performance Implication: This separation creates distinct hydrophilic and hydrophobic domains, suggesting this molecule may form micelles in aqueous solution (surfactant behavior).

C. Torsion Angles (Conformation)

Check the torsion angle between the pyrazole ring and the first carbon of the octyl chain (


).
  • Planarity: The amine nitrogen is likely

    
     hybridized, keeping the 
    
    
    
    system relatively planar with the ring.

Workflow Visualization

The following diagram outlines the decision logic for structurally characterizing this amphiphilic compound.

G Start Compound: 1-Methyl-N-octyl-1H-pyrazol-3-amine Screen Step 1: Polymorph Screening (PXRD) Goal: Check Crystallinity Start->Screen Decision Is Sample Crystalline? Screen->Decision Amorphous Result: Amorphous/Oil Decision->Amorphous Broad Halo Crystalline Result: Sharp Peaks Decision->Crystalline Discrete Peaks Method_Oil Method: Vapor Diffusion (EtOAc / Pentane) Amorphous->Method_Oil Recrystallize SCXRD Step 2: SC-XRD (100 K) Goal: Atomic Resolution Crystalline->SCXRD Select Crystal Method_Oil->SCXRD Crystals Grown Refinement Step 3: Structure Refinement (Handle Octyl Disorder) SCXRD->Refinement Final Final Output: .CIF File & Packing Analysis Refinement->Final

Caption: Workflow for transitioning from crude material to a solved crystal structure, highlighting the critical recrystallization step for oily/amorphous samples.

References

  • Groom, C. R., et al. (2016). The Cambridge Structural Database.[1] Acta Crystallographica Section B. Link

  • Elguero, J. (2009). Recent developments in aminopyrazole chemistry. Arkivoc. Link

  • Stout, G. H., & Jensen, L. H. (1989). X-Ray Structure Determination: A Practical Guide. Wiley-Interscience. (Standard text for refinement protocols).
  • ChemScene. (2023). Product Data: 1-Methyl-N-octyl-1H-pyrazol-3-amine.[2] Link

  • Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.

Sources

Validation

Analytical Reference Standards for 1-Methyl-N-octyl-1H-pyrazol-3-amine: A Comprehensive Comparison Guide for LC-MS/MS Workflows

Executive Summary In the preclinical development of novel kinase inhibitors and agrochemical agents, the lipophilic scaffold 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) has emerged as a critical structural bu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the preclinical development of novel kinase inhibitors and agrochemical agents, the lipophilic scaffold 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS: 1179676-32-4) has emerged as a critical structural building block[1]. Accurate quantification of this compound and its derivatives in complex biological matrices (e.g., plasma, liver microsomes) is paramount for reliable pharmacokinetic (PK) profiling. This guide objectively compares the performance of different grades of reference standards—Stable Isotope-Labeled (SIL), Unlabeled Analytical, and Technical Grade—and provides a self-validating LC-MS/MS protocol aligned with FDA M10 Bioanalytical Method Validation (BMV) guidelines[2].

Comparative Analysis of Reference Standards

The selection of a reference standard directly dictates the precision, accuracy, and regulatory compliance of a bioanalytical assay. For 1-Methyl-N-octyl-1H-pyrazol-3-amine (Molecular Weight: 209.33, Formula: C12H23N3)[1], the highly hydrophobic octyl chain makes the molecule particularly susceptible to matrix effects during Electrospray Ionization (ESI)[3].

Table 1 summarizes the quantitative performance of three standard categories when applied to human plasma analysis via LC-MS/MS.

Table 1: Performance Comparison of 1-Methyl-N-octyl-1H-pyrazol-3-amine Reference Standards

Standard CategoryPurity SpecificationMatrix Effect MitigationCalibration Linearity (R²)Assay Precision (CV%)Recommended Application
Stable Isotope-Labeled (SIL) ≥98% (Isotopic purity >99%)Excellent (IS-normalized MF ~1.0)> 0.999< 5%Internal standard (IS) for GLP/Clinical PK
Unlabeled Analytical ≥98% (HPLC/NMR)Poor (Requires matrix-matching)> 0.9955 - 15%Calibration curves, Quality Control (QC) samples
Technical Grade ~95%None< 0.990 (Impurity interference)> 15%Early discovery screening, synthetic optimization

E-E-A-T Deep Dive: The Causality of Matrix Effects and SIL-IS Mitigation

As an Application Scientist, one must understand why specific standards are chosen rather than simply following a recipe. During ESI-LC-MS/MS, co-eluting endogenous matrix components (such as phospholipids from plasma) compete with 1-Methyl-N-octyl-1H-pyrazol-3-amine for charge on the surface of ESI droplets. This competition leads to unpredictable ion suppression [3].

If a structural analog is used as an internal standard, it will likely elute at a slightly different retention time than the target analyte, exposing it to a different lipid environment and failing to correct for the suppression. Conversely, a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., 1-Methyl-d3-N-octyl-1H-pyrazol-3-amine) possesses identical physicochemical properties to the unlabeled analyte. It co-elutes perfectly, experiencing the exact same degree of ion suppression. Therefore, the ratio of the Analyte to the SIL-IS remains constant, mathematically canceling out the matrix effect and ensuring compliance with FDA BMV acceptance criteria[2][4].

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure trustworthiness, a bioanalytical protocol must be a self-validating system. The following methodology incorporates built-in Quality Control (QC) checks to independently verify extraction recovery and matrix factor (MF)[4].

Step-by-Step Methodology
  • Sample Preparation & Spiking: Aliquot 50 µL of blank biological matrix (e.g., human plasma). Spike with the Unlabeled Analytical Standard (to create calibration points from 5 to 5000 ng/mL) and a constant concentration (e.g., 50 ng/mL) of the SIL-IS.

  • Protein Precipitation (PPT): Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to disrupt protein-drug binding.

  • Extraction: Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an LC vial.

  • LC-MS/MS Analysis: Inject 5 µL onto a C18 column (e.g., 50 x 2.1 mm, 1.7 µm). Utilize a gradient mobile phase of Water/Acetonitrile (both with 0.1% formic acid). Detect using Multiple Reaction Monitoring (MRM) in positive ESI mode.

  • Self-Validation Check (Matrix Factor Calculation): Prepare three distinct sets of samples to validate the method's integrity:

    • Set 1: Analyte spiked before extraction (Measures Total Recovery).

    • Set 2: Analyte spiked after extraction into a blank matrix extract (Measures Absolute Matrix Effect).

    • Set 3: Analyte spiked into neat solvent (Baseline Response).

    Causality Check: Calculate the IS-normalized Matrix Factor by dividing the (Analyte/IS ratio of Set 2) by the (Analyte/IS ratio of Set 3). If the value is 1.0 ± 0.15, the method has successfully self-validated against matrix interference[4].

G A Biological Matrix (Plasma/Microsomes) B Spike Reference Standards (Unlabeled + SIL-IS) A->B C Protein Precipitation & Liquid-Liquid Extraction B->C D LC Separation (C18 Column) C->D E ESI-MS/MS Detection (MRM Mode) D->E F Data Analysis & Matrix Effect Calculation E->F

Fig 1. Self-validating LC-MS/MS workflow for pyrazole quantification.

Pharmacokinetic & Metabolic Context

When analyzing 1-Methyl-N-octyl-1H-pyrazol-3-amine in in vivo studies, researchers must account for its metabolic degradation. Pyrazole derivatives are known to interact strongly with Cytochrome P450 (CYP450) enzymes, acting as both substrates and cooperative inhibitors, particularly for CYP2E1 and CYP3A4[5][6].

The long N-octyl chain is highly susceptible to Phase I metabolism. Specifically, CYP3A4 is likely to catalyze the N-dealkylation of the octyl group, yielding 1-methyl-1H-pyrazol-3-amine, or perform aliphatic hydroxylation along the carbon chain[7]. High-purity reference standards are critical here; if a Technical Grade standard containing des-octyl impurities is used, it will falsely elevate the apparent concentration of the N-dealkylated metabolite in the assay, ruining the PK profile.

M P1 1-Methyl-N-octyl- 1H-pyrazol-3-amine E1 CYP3A4 / CYP2E1 (Hepatic Oxidation) P1->E1 Oxidation M1 N-Deoctylated Metabolite (1-Methyl-1H-pyrazol-3-amine) E1->M1 N-Dealkylation M2 Hydroxylated Octyl Chain (Phase I Metabolite) E1->M2 Aliphatic Hydroxylation

Fig 2. Proposed CYP450-mediated Phase I metabolic pathways.

Conclusion

For the rigorous bioanalysis of 1-Methyl-N-octyl-1H-pyrazol-3-amine, the procurement of a ≥98% purity Unlabeled Analytical Standard for calibration, paired with a Stable Isotope-Labeled (SIL) internal standard, is non-negotiable for overcoming ESI matrix effects. Implementing the self-validating matrix factor protocol ensures that the resulting pharmacokinetic data will withstand regulatory scrutiny under FDA M10 guidelines.

References

  • U.S. Food and Drug Administration (FDA). "M10 Bioanalytical Method Validation and Study Sample Analysis". FDA Guidance for Industry. URL: [Link]

  • Bai, F., et al. "A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis". PubMed Central (PMC). URL: [Link]

  • "The metabolism of pyrazoloacridine (NSC 366140) by cytochromes p450 and flavin monooxygenase in human liver microsomes". PubMed. URL: [Link]

  • "Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes". PubMed Central (PMC). URL: [Link]

Sources

Comparative

Solubility Profile of 1-Methyl-N-octyl-1H-pyrazol-3-amine: A Comparative Analysis in Water vs. Ethanol

An In-Depth Comparative Guide for Researchers Introduction to 1-Methyl-N-octyl-1H-pyrazol-3-amine 1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS No. 1179676-32-4) is a substituted pyrazole derivative.

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide for Researchers

Introduction to 1-Methyl-N-octyl-1H-pyrazol-3-amine

1-Methyl-N-octyl-1H-pyrazol-3-amine (CAS No. 1179676-32-4) is a substituted pyrazole derivative. The pyrazole core is a significant scaffold in medicinal chemistry, with many derivatives exhibiting a wide range of pharmacological activities.[1][2] Understanding the physicochemical properties of such compounds is a foundational step in the drug discovery and development process, as properties like solubility directly impact formulation strategies, in vitro assay reliability, and in vivo performance.[3][4]

Molecular Structure and Physicochemical Properties:

  • Molecular Formula: C₁₂H₂₃N₃[5]

  • Molecular Weight: 209.33 g/mol [5]

  • Structure: The molecule consists of two key moieties:

    • A polar pyrazole head group : The 1-methyl-1H-pyrazol-3-amine ring contains nitrogen atoms that can act as hydrogen bond acceptors and a secondary amine that can act as a hydrogen bond donor. This region imparts a degree of polarity to the molecule.

    • A nonpolar n-octyl tail : A long, eight-carbon aliphatic chain (C₈H₁₇) that is highly lipophilic and hydrophobic.

This amphipathic structure is the primary determinant of its solubility behavior in different solvents. The predicted octanol-water partition coefficient (LogP) of 3.1925 suggests a strong preference for nonpolar environments over aqueous ones.[5]

Theoretical Solubility Profile: A Comparative Analysis

The principle of "like dissolves like" is the cornerstone for predicting solubility.[6][7] This rule states that a solute will dissolve best in a solvent that has a similar polarity.

Solubility in Water (A Highly Polar, Protic Solvent)

Water is a highly polar solvent characterized by its extensive hydrogen-bonding network. For 1-Methyl-N-octyl-1H-pyrazol-3-amine to dissolve in water, energy must be expended to overcome the strong cohesive forces between water molecules and the intermolecular forces within the solute.

  • Prediction: Low Solubility.

  • Rationale: The dominant feature of the molecule is the long, nonpolar n-octyl chain. The energetic penalty of disrupting the water-water hydrogen bonds to create a cavity for this large hydrophobic tail is significant. While the polar pyrazole head can interact favorably with water, these interactions are insufficient to overcome the hydrophobicity of the octyl group. This leads to the prediction of poor aqueous solubility. The parent compound, 1-Methyl-1H-pyrazol-3-amine, which lacks the octyl chain, is described as only "slightly soluble in water".[8][9] The addition of the eight-carbon chain would drastically decrease this solubility further.

Solubility in Ethanol (A Polar, Protic Solvent of Intermediate Polarity)

Ethanol (CH₃CH₂OH) is also a polar, protic solvent, but it is significantly less polar than water. Its structure includes a polar hydroxyl (-OH) group and a nonpolar ethyl (-CH₂CH₃) group.

  • Prediction: High Solubility.

  • Rationale: Ethanol's dual character makes it an excellent solvent for this compound.

    • The polar hydroxyl group of ethanol can form hydrogen bonds with the nitrogen atoms of the pyrazole ring.

    • The nonpolar ethyl group of ethanol can engage in favorable van der Waals interactions with the nonpolar n-octyl chain of the solute. This ability to interact favorably with both the polar and nonpolar regions of the solute molecule significantly lowers the energetic barrier to dissolution, resulting in much higher predicted solubility compared to water.

Summary of Predicted Solubility
PropertyWaterEthanolJustification
Solvent Polarity HighMediumWater is a highly polar, hydrogen-bonded solvent. Ethanol has both polar and nonpolar characteristics.
Predicted Solubility LowHighThe dominant nonpolar octyl tail leads to poor interaction with water. Ethanol's dual nature allows for favorable interactions with both the polar head and nonpolar tail of the solute.
Primary Interaction Unfavorable hydrophobic interactions with the octyl chain.Hydrogen bonding with the pyrazole head and van der Waals forces with the octyl tail.Based on the "like dissolves like" principle.[6][7]

Experimental Protocol for Determining Thermodynamic Solubility

To move from prediction to quantitative data, a rigorous experimental approach is necessary. The shake-flask method is the universally recognized gold-standard for determining equilibrium (thermodynamic) solubility and is recommended for its reliability.[6][10]

Experimental Workflow Diagram

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_quant 4. Quantification cluster_res 5. Result prep_vial Add excess solute to known volume of solvent (Water & Ethanol) shake Agitate at constant temp. (e.g., 24-72 hours) prep_vial->shake Seal vials centrifuge Centrifuge to pellet undissolved solid shake->centrifuge Reach equilibrium filtrate Filter supernatant with 0.22 µm PTFE syringe filter centrifuge->filtrate Carefully collect supernatant hplc_prep Prepare serial dilutions of the clear filtrate filtrate->hplc_prep Obtain saturated solution hplc_run Analyze via HPLC-UV hplc_prep->hplc_run result Calculate Solubility (e.g., in µg/mL or mM) hplc_run->result cal_curve Generate Calibration Curve with known standards cal_curve->hplc_run Reference for quantification

Caption: Workflow for determining equilibrium solubility via the shake-flask method.

Detailed Step-by-Step Methodology

This protocol describes the process for determining the solubility of 1-Methyl-N-octyl-1H-pyrazol-3-amine.

A. Materials and Reagents

  • 1-Methyl-N-octyl-1H-pyrazol-3-amine (solid form)

  • Deionized Water (Type I)

  • Ethanol (≥99.5%, HPLC grade)

  • Glass vials with PTFE-lined screw caps

  • Volumetric flasks

  • Pipettes

  • Orbital shaker with temperature control

  • Benchtop centrifuge

  • Syringes

  • PTFE syringe filters (0.22 µm)

  • HPLC system with UV detector

  • Analytical balance

B. Preparation of Saturated Solutions

  • Add an excess amount of 1-Methyl-N-octyl-1H-pyrazol-3-amine to separate, labeled vials containing a precise volume (e.g., 2 mL) of water and ethanol, respectively.

  • Expertise & Experience: An "excess" ensures that a solid phase remains in equilibrium with the liquid phase, which is the definition of a saturated solution. A visual confirmation of undissolved solid at the end of the experiment is crucial for validating the result.[10]

  • Seal the vials tightly to prevent solvent evaporation.

C. Equilibration

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a prolonged period, typically 24 to 72 hours.[6]

  • Trustworthiness: This extended agitation time is critical for ensuring that the system reaches thermodynamic equilibrium. Insufficient time can lead to an underestimation of the true solubility. The exact time should be determined empirically by sampling at different time points (e.g., 24, 48, 72 hours) until the measured concentration plateaus.

D. Phase Separation

  • Once equilibrium is established, remove the vials from the shaker and let them stand to allow larger particles to settle.

  • Centrifuge the vials at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the remaining undissolved solid.

  • Authoritative Grounding: This step is crucial for separating the solid and liquid phases.[6]

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert 0.22 µm PTFE syringe filter into a clean collection vial.

  • Expertise & Experience: Filtration removes any fine, suspended particles that could otherwise lead to an overestimation of solubility. Using a PTFE filter is important as it exhibits low solute binding, ensuring the concentration of the filtrate accurately represents the saturated solution.[6]

E. Quantification of Solute (HPLC-UV)

  • Prepare a series of standard solutions of 1-Methyl-N-octyl-1H-pyrazol-3-amine of known concentrations in the respective solvent (water or ethanol).

  • Generate a calibration curve by injecting the standard solutions into the HPLC system and plotting the UV absorbance against concentration. The curve must show excellent linearity (R² > 0.99).

  • Prepare appropriate dilutions of the clear filtrate (the saturated solution) to ensure the concentration falls within the linear range of the calibration curve.

  • Inject the diluted filtrates into the HPLC system.

  • Trustworthiness: A multi-point calibration curve is essential for accurate quantification. It validates the instrument's response across a range of concentrations, making the final calculation more reliable than a single-point calibration.[3]

F. Data Analysis and Reporting

  • Using the regression equation from the calibration curve, calculate the concentration of the diluted filtrates.

  • Multiply this value by the dilution factor to determine the original concentration of the saturated solution.

  • The solubility should be reported in standard units such as mg/mL, µg/mL, or molarity (mol/L) at the specified temperature.[6]

Conclusion

Based on fundamental chemical principles, 1-Methyl-N-octyl-1H-pyrazol-3-amine is predicted to be significantly more soluble in ethanol than in water. This difference is attributed to the molecule's amphipathic nature, featuring a large, nonpolar octyl tail that dominates its interaction with highly polar solvents like water. The intermediate polarity of ethanol allows it to solvate both the polar pyrazole head and the nonpolar tail effectively. For researchers in drug development, this implies that hydro-alcoholic solvent systems may be more suitable for formulation than purely aqueous ones. To confirm this qualitative assessment and obtain precise values for formulation and modeling, it is imperative to perform experimental determination using a validated protocol, such as the detailed shake-flask method provided in this guide.

References

  • Scribd. (n.d.). Procedure for Determining Solubility of Organic Compounds. Retrieved from [Link]

  • Unknown. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

  • Klamt, A., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Analytical Chemistry. Retrieved from [Link]

  • Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

  • Avdeef, A. (2012). Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. Retrieved from [Link]

  • Klamt, A., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and p Ka Values of Weak Organic Acids in Water. PubMed. Retrieved from [Link]

  • Scite.ai. (n.d.). Potentiometric Titration Method for the Determination of Solubility Limits and pK a Values of Weak Organic Acids in Water. Retrieved from [Link]

  • American Chemical Society. (2017). Determining a Solubility Product Constant by Potentiometric Titration To Increase Students' Conceptual Understanding of Potentiometry and Titrations. Journal of Chemical Education. Retrieved from [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

  • ResearchGate. (n.d.). Determining a Solubility Product Constant by Potentiometric Titration To Increase Students' Conceptual Understanding of Potentiometry and Titrations | Request PDF. Retrieved from [Link]

  • Pharmaceutical Sciences. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Retrieved from [Link]

  • Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). The physicochemical and drug-likeness of pyrazole-based derivatives 7c and 11a. Retrieved from [Link]

  • Unknown. (n.d.). The Chemistry Behind 1-Methyl-1H-pyrazol-3-amine: Synthesis and Properties. Retrieved from [Link]

  • IJRASET. (2022, September 29). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. Retrieved from [Link]

  • EPJ Web of Conferences. (2026). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 1-Methylpyrazol-3-amine (CAS 1904-31-0). Retrieved from [Link]

  • EPA. (2025, October 15). 1H-Pyrazole-3-methanamine, 1-(2-methylpropyl). Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

Senior Scientist's Guide: Proper Disposal of 1-Methyl-N-octyl-1H-pyrazol-3-amine

Executive Summary: Immediate Action Card Do not read the full manual in an emergency. Use this section for immediate spill response or critical disposal decisions.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Immediate Action Card

Do not read the full manual in an emergency. Use this section for immediate spill response or critical disposal decisions.

Critical Parameter Directive
Compound Name 1-Methyl-N-octyl-1H-pyrazol-3-amine
CAS Number 1179676-32-4
Primary Hazard Irritant / Harmful. Treat as toxic by ingestion and potentially irritating to eyes/skin/respiratory system.[1]
Disposal Stream Hazardous Organic Waste (Non-Halogenated). Do NOT pour down the drain.[2]
Spill Response Solid: Dampen to prevent dust, sweep. Liquid: Absorb with vermiculite/sand.
Firefighting Dry chemical, CO₂, or water spray. Emits toxic nitrogen oxides (NOx) under fire conditions.

Section 1: Chemical Intelligence & Hazard Profiling

Effective disposal requires understanding the physicochemical nature of the substrate. 1-Methyl-N-octyl-1H-pyrazol-3-amine is a functionalized aminopyrazole. While specific toxicological data for this exact derivative may be sparse in public registries, we apply the Precautionary Principle , inferring hazards from the aminopyrazole pharmacophore.

Physicochemical Data Table
PropertySpecificationOperational Implication
CAS No. 1179676-32-4Use for waste manifesting and inventory tracking.
Formula C₁₂H₂₃N₃High nitrogen content implies NOx generation during incineration.
Mol. Weight 209.33 g/mol N/A
Physical State Solid (typically yellow/off-white)Dust control measures are required during transfer.
Solubility Organic solvents (DMSO, Methanol)Lipophilic; bioaccumulation potential is moderate.
Acidity (pKa) Basic (Amine functionality)Incompatible with strong acids and oxidizers.
Hazard Inference (SAR Analysis)

Based on Structure-Activity Relationships (SAR) of analogous 1-methyl-3-aminopyrazoles:

  • Acute Toxicity: Likely Category 4 (Harmful if swallowed).[2][3]

  • Irritation: High probability of Skin/Eye Irritation (Category 2/2A).

  • Reactivity: Stable under normal conditions but reactive toward strong oxidizing agents and acid chlorides.

Section 2: Waste Characterization & Segregation

Proper segregation is the linchpin of laboratory safety. Mixing incompatible waste streams is the most common cause of waste-room accidents.

Waste Stream Classification

For 1-Methyl-N-octyl-1H-pyrazol-3-amine, utilize the following classification logic:

  • RCRA Status (USA): Not P-listed or U-listed. However, it must be characterized by the generator. Due to potential toxicity, it is classified as Non-RCRA Regulated Hazardous Waste (unless mixed with regulated solvents).

  • Segregation Group: Organic Bases / Amines .

    • Keep separate from: Strong acids, oxidizers (peroxides, nitrates).

    • Compatible with: Non-halogenated organic solvents (Acetone, Methanol, Toluene).

The "Red Flag" Contaminants

NEVER mix this compound with:

  • Nitrating Agents: Risk of forming explosive/carcinogenic nitro-amines.

  • Hypochlorites (Bleach): Risk of forming chloramines (toxic gas).

Section 3: Operational Disposal Protocols

Protocol A: Routine Solid Waste (Excess Reagent)

Applicability: Expired solids, weighing boat residues, failed reaction solids.

  • Containerization: Place solid material in a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • Labeling: Affix a hazardous waste label.

    • Constituents: "1-Methyl-N-octyl-1H-pyrazol-3-amine, Solid".

    • Hazard Checkbox: "Toxic", "Irritant".[2]

  • Deactivation (Optional for micro-scale): For trace amounts (<50 mg), solids can be dissolved in a combustible solvent (e.g., acetone) and managed as liquid waste to facilitate incineration.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, HPLC effluent, stock solutions.

  • Solvent Compatibility Check: Ensure the solvent carrier is compatible with the "Organic Non-Halogenated" stream.

    • If dissolved in DMSO/Methanol: Dispose in Carboy A (Non-Halogenated Organics) .

    • If dissolved in Dichloromethane (DCM): Dispose in Carboy B (Halogenated Organics) .

  • pH Check: If the solution was subjected to workup, verify pH is between 4–10. Neutralize extreme pH before adding to bulk waste drums to prevent exothermic reactions.

  • Transfer: Use a funnel with a splash guard. Record the volume and concentration on the waste log immediately.

Protocol C: Trace-Contaminated Debris

Applicability: Gloves, paper towels, pipette tips.

  • Segregation: Do not throw in regular trash.

  • Collection: Place in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or blue barrel with a liner).

  • Sharps: If needles/syringes were used with the compound, they must go into a Hard-Walled Sharps Container , regardless of chemical contamination level.

Section 4: Spill Management Workflow

In the event of a spill, autonomy and speed are vital. Follow this logic flow to determine the response.

SpillResponse Start Spill Detected Assess Assess Volume & Hazard (Is it > 100g or outside hood?) Start->Assess Major MAJOR SPILL Evacuate Area Call EHS/Emergency Assess->Major Yes Minor MINOR SPILL Proceed with Cleanup Assess->Minor No PPE Don PPE: Nitrile Gloves x2, Goggles, Lab Coat (N95 if dust is visible) Minor->PPE Type Determine State PPE->Type Solid Solid Spill Type->Solid Liquid Liquid/Solution Spill Type->Liquid Sweep Gently Sweep Avoid Dust Generation (Use damp paper towel) Solid->Sweep Absorb Cover with Absorbent (Vermiculite/Pig Mat) Liquid->Absorb Bag Place in Hazardous Waste Bag/Jar Sweep->Bag Absorb->Bag Clean Wipe Area with Soap & Water Bag->Clean Report Submit Incident Report Clean->Report

Figure 1: Decision logic for spill response. Note that "Major Spills" typically involve quantities that pose an immediate inhalation threat or cannot be contained by a standard spill kit.

Section 5: Regulatory & Compliance

Adherence to these regulations is not optional. It ensures the chain of custody for hazardous materials is unbroken.

US EPA (RCRA)

While 1-Methyl-N-octyl-1H-pyrazol-3-amine is not explicitly listed, the "Cradle-to-Grave" responsibility applies.

  • Generator Status: You must characterize the waste. If it exhibits toxicity (via TCLP) or ignitability, it carries those respective codes (e.g., D001).

  • Best Practice: Classify as Non-Regulated Hazardous Waste if no characteristic codes apply, but incinerate at a permitted facility to ensure destruction of the nitrogen heterocycle.

European REACH / CLP
  • Classification: Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2.[2]

  • Disposal Code (EWC): Typically 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances).

Transport (DOT/IATA)
  • Proper Shipping Name: Toxic solids, organic, n.o.s. (1-Methyl-N-octyl-1H-pyrazol-3-amine) [If toxicity is confirmed] OR Not Regulated [If testing proves low toxicity].

  • Default for Disposal: Treat as UN 2811 (Toxic Solid, Organic, n.o.s.) to ensure safe transport to the incinerator.

References

  • United States Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes and Lists. Retrieved from [Link]

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